Dichloromethyl(phenyl)silane

Core Science & Biosynthesis

Dichloromethyl(phenyl)silane (CAS 149-74-6): A Comprehensive Technical Guide on Properties, Polymerization Kinetics, and Pharmaceutical Applications

Executive Summary

Dichloromethyl(phenyl)silane (CAS 149-74-6) is a highly reactive, bifunctional organosilane characterized by a silicon center bonded to two cleavable chlorine atoms, one methyl group, and one phenyl group. While traditionally utilized as a fundamental building block for silicone elastomers and cross-linking agents, its unique steric and electronic profile has driven its adoption in advanced materials science and pharmaceutical engineering. The asymmetric substitution (methyl vs. phenyl) provides a critical balance between chain flexibility and steric bulk, making it an indispensable monomer for synthesizing photoactive polysilanes, modifying mesoporous drug delivery vehicles, and executing carbon/silicon switch strategies in modern drug design[1][2].

This whitepaper provides an in-depth analysis of its physicochemical properties, the mechanistic causality behind its polymerization behavior, and self-validating experimental protocols for its application in advanced research.

Physicochemical Profiling & Safety Matrix

Understanding the baseline physical properties of Dichloromethyl(phenyl)silane is critical for designing thermodynamic profiles for polymerization and functionalization reactions. The presence of two labile Si-Cl bonds renders the molecule highly susceptible to nucleophilic attack, necessitating rigorous anhydrous handling conditions.

Table 1: Quantitative Physicochemical Properties

Property	Value / Description	Analytical Context
Chemical Formula	C₇H₈Cl₂Si	Linear Formula: C₆H₅Si(CH₃)Cl₂
Molecular Weight	191.13 g/mol	Critical for stoichiometric calculations in macromolecular synthesis.
Boiling Point	~205 °C at 760 mmHg	Enables high-temperature reflux reactions (e.g., in toluene/xylene).
Density	1.176 g/mL at 25 °C	Required for precise volumetric dosing in inert-atmosphere syringes.
Refractive Index	n20/D 1.519	Useful for rapid purity verification via refractometry.
Flash Point	67 °C (Closed Cup)	Combustible; requires handling away from ignition sources.
Hazard Classifications	H302, H314	Acute Tox. 4 (Oral), Skin Corr. 1A. Reacts violently with water to evolve HCl.

Mechanistic Pathways in Polymer Synthesis

Wurtz-Type Reductive Coupling to Poly(methylphenylsilylene) (PMPS)

The synthesis of polysilanes (polymers with a continuous Si-Si backbone) primarily relies on the Wurtz-type reductive dehalogenation of Dichloromethyl(phenyl)silane using alkali metals (Na) or alkaline earth metals (Mg)[3][4].

The Causality of Polymodal Distributions: Historically, researchers observed that PMPS synthesized in refluxing toluene exhibits a polymodal molecular weight distribution. The causality behind this lies in a kinetic competition between chain propagation and termination via "backbiting"[3][5].

• Chain Extension: As the polymer grows, it prefers an all-trans conformation due to the steric hindrance of the phenyl groups.

• Gauche Defects: Intermittent gauche conformations arise dynamically in solution.

• Backbiting (Degradation): Alkali metals (especially when transported by phase-transfer agents like crown ethers) induce highly selective chain scission at these gauche defects, causing the chain to "bite" itself and form low-molecular-weight cyclic oligomers (predominantly 5- or 6-membered rings)[3][5].

By understanding this mechanism, scientists can shift the equilibrium toward high-molecular-weight, monomodal PMPS by altering the solvent (e.g., using tetrahydrofuran) or carefully controlling the reaction temperature to suppress gauche-defect-induced scission[5].

Figure 1: Mechanistic pathway of Wurtz reductive coupling highlighting the competition between linear growth and backbiting.

Pharmaceutical & Drug Delivery Applications

Surface Modification of Mesoporous Silica Nanoparticles (MSNs)

In modern drug delivery, bare silica nanoparticles (like MCM-41) often suffer from "burst release"—a phenomenon where the drug rapidly diffuses out of the pores upon entering the bloodstream. Dichloromethyl(phenyl)silane is utilized to covalently graft a hydrophobic methyl-phenyl-silane layer onto the internal and external silanol (Si-OH) groups of the MSNs[1].

Causality of Controlled Release: The bulky phenyl ring acts as a steric shield, while the lack of polar functional groups increases the hydrophobicity of the pore walls. This combined steric and hydrophobic barrier restricts the rapid ingress of aqueous biological fluids. Consequently, the desorption of drugs (such as the antibiotic Norfloxacin) is forced into a slow, diffusion-controlled regime governed by the breaking of electrostatic interactions rather than rapid solvent flushing[1].

The Carbon/Silicon Switch Strategy

In rational drug design, Dichloromethyl(phenyl)silane serves as a precursor for the "carbon/silicon switch" strategy. Because silicon has a larger covalent radius and lower electronegativity than carbon, replacing a specific carbon atom in a drug molecule with silicon (e.g., creating sila-haloperidol from haloperidol) alters the molecule's lipophilicity, receptor binding affinity, and metabolic half-life without fundamentally changing its spatial geometry[2].

Figure 2: Workflow for synthesizing diffusion-regulated MSN drug delivery systems via silylation.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific quality control checkpoints to verify successful causality at each stage.

Protocol 1: Wurtz-Type Reductive Coupling of PMPS

Objective: Synthesize high-molecular-weight Poly(methylphenylsilylene) while minimizing cyclic oligomer formation.

• System Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and mechanical stirrer. Purge with ultra-high purity Argon for 30 minutes.

• Dispersion: Add 2.2 equivalents of finely dispersed Sodium (Na) metal in anhydrous toluene. Causality: Toluene is chosen to maintain polymer solubility, allowing extended all-trans chain growth before precipitation[5].

• Monomer Addition: Heat the dispersion to 110 °C (reflux). Add 1.0 equivalent of Dichloromethyl(phenyl)silane dropwise over 30 minutes. The reaction will turn dark purple/blue, indicating the formation of silyl radical anions.

• Quenching: After 4 hours of reflux, cool the mixture to 0 °C and cautiously quench unreacted Na with isopropanol, followed by water.

• Purification: Extract the organic layer, concentrate under vacuum, and precipitate the polymer by adding the concentrated solution dropwise into rapidly stirring methanol.

• Self-Validation (QC):

  • GPC (Gel Permeation Chromatography): Analyze the molecular weight distribution. A successful suppression of backbiting will yield an

    g/mol with a polydispersity index (PDI) approaching a monomodal state[3][5].

  • UV-Vis Spectroscopy: Measure the

    . An absorption peak near 330-340 nm confirms the presence of long, conjugated all-trans Si-Si sequences[5].

Protocol 2: Hydrophobic Functionalization of MCM-41 for Drug Delivery

Objective: Graft Dichloromethyl(phenyl)silane onto MSNs to create a controlled-release matrix.

• Dehydration: Dry 1.0 g of calcined MCM-41 silica nanoparticles under vacuum at 120 °C for 12 hours to remove physisorbed water, leaving only chemisorbed surface silanols.

• Grafting: Suspend the dried MCM-41 in 50 mL of anhydrous toluene. Add 0.5 mL of Dichloromethyl(phenyl)silane and 0.5 mL of triethylamine (as an HCl scavenger). Causality: Triethylamine drives the reaction forward by neutralizing the corrosive HCl byproduct, preventing degradation of the delicate mesoporous silica framework.

• Reflux: Heat the suspension to 110 °C for 24 hours under Argon.

• Washing: Centrifuge the particles and wash sequentially with toluene, ethanol, and acetone to remove unreacted silane and triethylamine hydrochloride salts. Dry under vacuum at 60 °C.

• Self-Validation (QC):

  • FTIR Spectroscopy: The disappearance of the broad isolated Si-OH peak at ~3740 cm⁻¹ and the appearance of aromatic C-H stretches (~3050 cm⁻¹) and Si-C bands validate successful covalent grafting[1].

  • BET Isotherms: Perform N₂ adsorption/desorption. A calculated reduction in pore volume and surface area (compared to bare MCM-41) confirms that the bulky methyl-phenyl groups are successfully lining the internal mesopores[1].

References

• Sigma-Aldrich. "Dichloro(methyl)phenylsilane 97 149-74-6: Properties".

• Sigma-Aldrich. "Dichloro(methyl)phenylsilane 97 149-74-6 - Sigma-Aldrich: Properties".

• ACS Publications. "Correlation of Structure and Molecular Weight Distributions during the Formation of Poly(methylphenylsilylene) by the Wurtz Reductive-Coupling Reaction". 5

• SciSpace. "Reappraisal of the Origins of the Polymodal Molecular Mass Distributions in the Formation of Poly(methylphenylsilylene) by the Wurtz reductive-coupling reaction". 3

• ResearchGate. "Magnetic Mesoporous Silica Nanoparticles for Drug Delivery Systems: Synthesis, Characterization and Application as Norfloxacin Carrier". 1

• ResearchGate. "Drug design based on the carbon/silicon switch strategy". 2

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An In-depth Technical Guide to Dichloromethyl(phenyl)silane: Structure, Synthesis, and Applications

This document provides a comprehensive technical overview of Dichloromethyl(phenyl)silane (CAS No. 149-74-6), a pivotal organosilicon compound. Intended for an audience of researchers, chemists, and materials scientists, this guide delves into its fundamental molecular characteristics, established synthesis protocols, key reactivity, and significant applications, particularly as a precursor to advanced silicone-based materials. The content herein is synthesized from established chemical literature and safety data to ensure technical accuracy and practical relevance.

Compound Identification and Physicochemical Properties

Dichloromethyl(phenyl)silane, also known as methylphenyldichlorosilane, is a bifunctional organosilane characterized by the presence of two reactive chlorine atoms. This dual reactivity is the cornerstone of its utility, allowing it to act as a crucial cross-linking agent and monomer in polymerization.[1][2] Its core identifiers and key physical properties are summarized below for rapid reference.

Property	Value	Source(s)
IUPAC Name	dichloro-methyl-phenylsilane	[3]
CAS Number	149-74-6	[4][5]
Molecular Formula	C₇H₈Cl₂Si	[3][5]
Molecular Weight	191.13 g/mol	[1][3][4]
Appearance	Colorless liquid	[1][3]
Density	1.176 g/mL at 25 °C	[1][4]
Boiling Point	205 °C (1013 hPa)	[1][4]
Flash Point	67 °C (152.6 °F) - closed cup	[6]
Solubility	Insoluble in water (reacts); Soluble in ether, benzene	[3]
Refractive Index	n20/D 1.519

Molecular Structure

The structure of Dichloromethyl(phenyl)silane consists of a central silicon atom bonded to a methyl group, a phenyl group, and two chlorine atoms. This tetrahedral arrangement results in a molecule with significant polarity and reactivity centered at the silicon-chlorine bonds.

2D molecular structure of Dichloromethyl(phenyl)silane.

Spectroscopic and Analytical Characterization

The identity and purity of Dichloromethyl(phenyl)silane are routinely confirmed using a suite of standard analytical techniques. For any researcher synthesizing or using this compound, understanding its spectroscopic signature is essential for quality control.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : The proton NMR spectrum is expected to show a singlet for the methyl (Si-CH₃) protons and a series of multiplets in the aromatic region corresponding to the protons of the phenyl group.

  • ¹³C NMR : The carbon spectrum will display a peak for the methyl carbon and distinct signals for the ipso, ortho, meta, and para carbons of the phenyl ring.[3]

  • ²⁹Si NMR : This technique provides direct information about the silicon environment and is highly sensitive to the substituents. A characteristic chemical shift confirms the dichlorosilane structure.[3]

• Infrared (IR) Spectroscopy : The IR spectrum is a valuable tool for identifying key functional groups. Characteristic absorption bands include those for Si-Cl stretching, Si-C stretching, and the aromatic C-H and C=C stretching of the phenyl group. The absence of a broad O-H stretch (~3200-3600 cm⁻¹) is a critical indicator of the compound's integrity and lack of hydrolysis.[3][4]

• Mass Spectrometry (MS) : Electron ionization mass spectrometry (EI-MS) will show a molecular ion peak (M⁺) corresponding to the molecular weight. The isotopic pattern of this peak is distinctive due to the presence of two chlorine atoms (³⁵Cl and ³⁷Cl), providing definitive evidence for the compound's composition.[4]

Synthesis Pathway: Grignard Reaction

The most common and industrially relevant method for synthesizing Dichloromethyl(phenyl)silane is the Grignard reaction.[3] This pathway involves the nucleophilic substitution of chlorine atoms on a trichlorosilane by a phenyl group from a Grignard reagent.

Reaction Scheme: C₆H₅MgBr + CH₃SiCl₃ → C₆H₅Si(CH₃)Cl₂ + MgBrCl

The causality of this choice rests on the high reliability and yield of Grignard reagents in forming carbon-silicon bonds. The phenylmagnesium bromide acts as a potent nucleophile, attacking the electrophilic silicon center of methyltrichlorosilane. The reaction is typically performed in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (THF), to maintain the stability of the Grignard reagent.

Experimental Protocol: Synthesis

The following is a generalized, self-validating protocol adapted from established organosilicon synthesis methodologies.[7][8] Crucially, all operations must be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and flame-dried glassware to prevent premature reaction with atmospheric moisture.

Experimental workflow for the synthesis of Dichloromethyl(phenyl)silane.

Key Chemical Reactivity: Hydrolysis

The defining characteristic of Dichloromethyl(phenyl)silane is the high reactivity of its Si-Cl bonds towards nucleophiles, most notably water. This hydrolysis reaction is the foundational step for the formation of silicones.

Reaction: C₆H₅Si(CH₃)Cl₂ + 2H₂O → C₆H₅Si(CH₃)(OH)₂ (a silanediol) + 2HCl

The initial product, a silanediol, is generally unstable and readily undergoes self-condensation to form siloxane bonds (-Si-O-Si-), releasing water and building up oligomeric and polymeric structures. This process is the basis for its use in creating polysiloxane networks. The rate of this reaction is highly sensitive to moisture, and the liberated hydrochloric acid can catalyze further condensation. This inherent reactivity necessitates stringent anhydrous handling conditions to prevent unwanted degradation or polymerization of the monomer.

Applications in Material Science

The primary application of Dichloromethyl(phenyl)silane is as a monomer or "building block" in the production of silicone polymers.[1] Its bifunctional nature allows it to act as a chain extender or cross-linker.

• Silicone Polymers and Resins: Co-polymerization with other silanes (e.g., dichlorodimethylsilane) allows for the incorporation of phenyl groups into the polysiloxane backbone. These phenyl groups impart desirable properties to the final material, such as enhanced thermal stability, oxidative resistance, and unique refractive indices.[2]

• Pharmaceutical Synthesis: The reactivity of the compound makes it a useful intermediate in the synthesis of more complex organic molecules and silicon-containing drugs.[5]

Safety and Handling Protocols

Dichloromethyl(phenyl)silane is a hazardous chemical that requires careful handling. It is classified as corrosive and combustible.[3][6] Exposure to moisture or water results in a violent reaction, releasing corrosive hydrogen chloride gas.

Key Hazards:

• H314: Causes severe skin burns and eye damage.[6]

• EUH014: Reacts violently with water.[6]

• Harmful if swallowed.

All handling must be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves (neoprene or nitrile rubber), chemical goggles, a face shield, and a lab coat.[6] An emergency eye wash station and safety shower must be immediately accessible.

Workflow diagram for the safe handling and quenching of Dichloromethyl(phenyl)silane.

Conclusion

Dichloromethyl(phenyl)silane is a versatile and highly reactive organosilicon intermediate. Its value is rooted in the dual reactivity of its silicon-chlorine bonds, which allows for its incorporation into a wide range of polysiloxane materials. A thorough understanding of its molecular structure, synthesis via the Grignard pathway, and pronounced sensitivity to hydrolysis is paramount for its effective and safe utilization in research and industrial applications. The protocols and data presented in this guide provide a foundational framework for professionals working with this essential chemical building block.

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• PubChem. Dichloro(methyl)(2-phenylethyl)silane | C9H12Cl2Si | CID 69878. [Link]
• Gelest. PHENYLMETHYLDICHLOROSILANE SDS. [Link]
• Google Patents. RU95111422A - Process for preparing methylphenyl dichlorosilane.

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Dichloromethyl(phenyl)silane: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Guide to the Safe and Effective Use of a Versatile Organosilicon Reagent

Dichloromethyl(phenyl)silane (CAS No. 149-74-6), a member of the organochlorosilane family, is a highly reactive, colorless liquid that serves as a critical building block in the synthesis of a wide array of organosilicon compounds.[1][2][3] Its utility in the production of silicone polymers, resins, and as an intermediate in pharmaceutical synthesis makes a thorough understanding of its properties and safe handling protocols paramount for researchers and drug development professionals.[1][2] This guide provides a comprehensive overview of Dichloromethyl(phenyl)silane, moving beyond a standard Material Safety Data Sheet (MSDS) to offer in-depth technical insights and practical guidance for its use in a laboratory setting.

Chemical and Physical Properties: Understanding the Reagent's Nature

A foundational understanding of the physicochemical properties of Dichloromethyl(phenyl)silane is essential for its proper handling, storage, and application in chemical synthesis. These properties dictate its behavior under various conditions and inform the necessary safety precautions.

Property	Value	Source(s)
Molecular Formula	C₇H₈Cl₂Si	[2][4][5]
Molecular Weight	191.13 g/mol	[2][4][6]
Appearance	Colorless liquid	[1][2][7]
Boiling Point	~205 °C (lit.)	[2][6]
Melting Point	~ -53 to -60 °C	[1][8]
Density	1.176 g/mL at 25 °C (lit.)	[2][6]
Flash Point	67 °C (152.6 °F) - closed cup	[2][9]
Solubility	Soluble in organic solvents like chloroform and dichloromethane; reacts violently with water.	[1][7][8]

The presence of two chlorine atoms bonded to the silicon atom makes Dichloromethyl(phenyl)silane highly reactive, a characteristic that is both advantageous for synthesis and a primary safety concern.[1] Its moisture sensitivity is a critical factor, as it readily hydrolyzes in the presence of water or moist air to release corrosive hydrogen chloride (HCl) gas.[3][7] This reactivity underscores the necessity for handling the compound under inert, anhydrous conditions.

Hazard Identification and Toxicological Profile: A Deep Dive into Safety

Dichloromethyl(phenyl)silane is classified as a hazardous substance, and its handling demands strict adherence to safety protocols.[1] The primary hazards are associated with its corrosivity and toxicity upon exposure.

Hazard Classification:

• Acute Oral Toxicity, Category 4: Harmful if swallowed.[3][10]

• Skin Corrosion/Irritation, Category 1A/1B: Causes severe skin burns and eye damage.[3][10]

• Serious Eye Damage/Eye Irritation, Category 1: Causes serious eye damage.[3][10]

• Flammable liquids, Category 4: Combustible liquid.[10]

Routes of Exposure and Health Effects:

• Inhalation: Inhalation of vapors can cause irritation to the respiratory tract and may be harmful.[1][10] The hydrolysis product, hydrogen chloride, is a severe respiratory irritant.[7]

• Skin Contact: Direct contact can cause severe skin burns.[3][10] The substance can be absorbed through the skin, contributing to systemic toxicity.[1]

• Eye Contact: Contact with the eyes can cause severe irritation, burns, and potentially irreversible damage, including blindness.[10]

• Ingestion: If swallowed, it can cause burns to the mouth, throat, and stomach and is considered harmful.[1][10]

The acute toxicity of chlorosilanes like Dichloromethyl(phenyl)silane is largely attributed to the in-situ formation of hydrogen chloride upon contact with moisture.[7] Therefore, the observed toxicological effects are often similar to those of HCl exposure.

Safe Handling and Storage: A Protocol-Driven Approach

Given its hazardous nature, a systematic and protocol-driven approach to handling and storing Dichloromethyl(phenyl)silane is essential to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is non-negotiable when working with this reagent. The following diagram illustrates the hierarchy of recommended PPE.

Caption: Recommended Personal Protective Equipment for handling Dichloromethyl(phenyl)silane.

It is crucial to wear chemical-resistant gloves, such as neoprene or nitrile rubber, and to inspect them for any signs of degradation before use.[3] Eye protection should consist of chemical splash goggles in combination with a face shield.[3] A flame-retardant lab coat and, in some cases, a chemical-resistant apron should be worn.[3] For procedures with a risk of vapor generation, a NIOSH-certified respirator with an organic vapor/acid gas cartridge is recommended.[3]

Engineering Controls

Engineering controls are the first line of defense in minimizing exposure.

• Fume Hood: All handling of Dichloromethyl(phenyl)silane must be conducted in a well-ventilated chemical fume hood.[1]

• Inert Atmosphere: Due to its reactivity with moisture, manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon), particularly for reactions sensitive to water.[3]

• Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily accessible in the immediate work area.[3]

Storage Requirements

Proper storage is critical to maintain the integrity of the reagent and prevent hazardous situations.

• Containers: Store in tightly sealed, original containers.[3]

• Conditions: Keep in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1][10]

• Incompatible Materials: Store separately from incompatible materials such as water, alcohols, strong oxidizing agents, acids, and bases.[10]

Emergency Procedures: A Step-by-Step Response Plan

In the event of an accidental exposure or spill, a rapid and informed response is crucial.

Caption: Generalized workflow for responding to a Dichloromethyl(phenyl)silane incident.

First-Aid Measures

Immediate and appropriate first aid can significantly mitigate the severity of an exposure.[3]

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[7][10]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[3][10]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][10]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10][11]

Fire-Fighting Measures

Dichloromethyl(phenyl)silane is a combustible liquid.[3]

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[3][10]

• Unsuitable Extinguishing Media: Do NOT use water, as it reacts violently with the substance, producing corrosive hydrogen chloride gas.[3]

• Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back. Upon combustion, it may produce toxic fumes of hydrogen chloride, phosgene, and silicon dioxide.[7]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Applications in Research and Drug Development: A Chemist's Perspective

The reactivity of the silicon-chlorine bonds in Dichloromethyl(phenyl)silane makes it a valuable reagent in organic and materials chemistry.

• Polymer Synthesis: It serves as a monomer for the production of silicone polymers and resins.[2] These materials find applications in adhesives, sealants, and coatings due to their thermal stability and chemical resistance.[1]

• Pharmaceutical Intermediates: Its ability to introduce a methyl(phenyl)silyl group makes it a useful intermediate in the synthesis of complex organic molecules, including some active pharmaceutical ingredients (APIs).[1]

• Protecting Group Chemistry: The methyl(phenyl)silyl group can be used as a protecting group for certain functional groups in multi-step organic synthesis.

The choice of Dichloromethyl(phenyl)silane in a synthetic route is often dictated by the desired properties of the final product. For instance, the incorporation of the phenyl group can enhance the thermal stability and refractive index of silicone polymers.

Disposal Considerations: Responsible Waste Management

Proper disposal of Dichloromethyl(phenyl)silane and its contaminated materials is an essential aspect of laboratory safety and environmental responsibility.

• Waste Characterization: Unused Dichloromethyl(phenyl)silane is considered hazardous waste.

• Disposal Method: Dispose of in accordance with local, state, and federal regulations. This typically involves incineration in a licensed hazardous waste facility.[3] Do not dispose of it down the drain.[3]

• Container Disposal: Empty containers should be triple-rinsed with a suitable organic solvent and disposed of as hazardous waste.

Conclusion: A Commitment to Safety and Scientific Excellence

Dichloromethyl(phenyl)silane is a versatile and valuable reagent for researchers and drug development professionals. However, its inherent reactivity and hazardous nature demand a comprehensive understanding of its properties and a steadfast commitment to safe handling practices. By adhering to the principles of E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) in the laboratory, from the initial risk assessment to the final disposal of waste, scientists can harness the synthetic potential of this compound while ensuring a safe and productive research environment. This guide serves as a foundational resource to support that commitment, empowering researchers to work with Dichloromethyl(phenyl)silane confidently and responsibly.

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• Dichloro(methyl)phenylsilane | CAS#:149-74-6 | Chemsrc. [Link]

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Methylphenyldichlorosilane (MPDS) in Advanced Synthesis: Physical Properties, Catalytic Production, and Polymerization Dynamics

Introduction & Chemical Identity

Methylphenyldichlorosilane (MPDS) is a highly reactive, bifunctional organosilicon monomer pivotal to the synthesis of advanced siloxane networks, heat-resistant silicone resins, and electronically delocalized polysilanes[1]. Characterized by the presence of both methyl and phenyl substituents alongside two hydrolyzable chlorine atoms, MPDS offers a unique balance of thermal stability—imparted by the bulky phenyl ring—and structural flexibility derived from the methyl group[2]. This technical guide provides an authoritative framework on its physical properties, synthetic pathways, and application protocols for researchers and drug development professionals.

Physical and Thermochemical Properties

Understanding the physical properties of MPDS is critical for reactor design, solvent selection, and safety management. As a chlorosilane, it is acutely moisture-sensitive and requires rigorous anhydrous handling to prevent degradation[3].

Property	Value
CAS Number	149-74-6
Molecular Formula	C7H8Cl2Si
Molecular Weight	191.13 g/mol
Appearance	Colorless to pale yellow liquid
Density (20 °C)	1.17 - 1.19 g/cm³
Boiling Point (760 mmHg)	205 - 206 °C
Melting Point	-53 °C
Flash Point	82 °C (Combustible liquid)
Refractive Index (20 °C)	1.518
Solubility	Soluble in benzene, ether, methanol
Water Reactivity	Reacts violently, liberating corrosive HCl gas

(Data synthesized from standardized chemical safety and property databases[4],[5])

Synthesis of Methylphenyldichlorosilane

Industrially, MPDS is synthesized via the gas-phase condensation of methyldichlorosilane and chlorobenzene[6]. This high-temperature process proceeds via the insertion of a chloromethylsilylene intermediate into the C-Cl bond of chlorobenzene[6]. However, for specialized laboratory or fine-chemical synthesis where high purity and mild conditions are prioritized, the catalytic cracking of disilanes offers superior selectivity[7].

Protocol 1: Catalytic Cracking Synthesis of MPDS

This methodology leverages the catalytic cleavage of 1,2-dimethyl-1,1,2,2-tetrachlorodisilane in the presence of a halobenzene, utilizing a palladium catalyst to drive the reaction[7]. The use of Pd(0) is causally linked to its ability to initiate the cycle via oxidative addition directly into the Si-Si bond.

Step-by-Step Methodology:

• Reactor Preparation: Flame-dry a Schlenk flask or a high-pressure reactor. Purge continuously with high-purity argon to establish a strictly anhydrous environment, which is self-validating as it prevents the premature hydrolysis of the disilane precursor into unreactive siloxanes.

• Reagent Loading: Introduce 1,2-dimethyl-1,1,2,2-tetrachlorodisilane and an equimolar amount of bromobenzene into the reactor. Bromobenzene is selected over chlorobenzene here because the weaker C-Br bond exhibits higher reactivity in this specific catalytic cycle[7].

• Catalyst Addition: Add 0.3 mol % of Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] relative to the disilane[7].

• Solvent Addition: Add anhydrous toluene as the reaction solvent to facilitate uniform heating and complete catalyst dissolution.

• Thermal Activation: Heat the reaction mixture to 160–180 °C under continuous magnetic stirring for 24 to 48 hours[7].

• Isolation & Purification: Cool the system to room temperature. Isolate the newly formed MPDS via fractional distillation under reduced pressure. The target fraction corresponds to a boiling point of ~205 °C at atmospheric pressure[5].

Applications in Advanced Polymer Synthesis

MPDS is a primary building block for poly(methylphenyl)silane, a polymer characterized by a backbone of continuous silicon-silicon bonds. These polysilanes exhibit σ-electron delocalization, making them highly valuable as photoconductors, non-linear optical materials, and precursors to silicon carbide ceramics[8].

Protocol 2: Sonochemical Wurtz-Type Reductive Coupling

Traditional thermal reductive coupling with alkali metals often yields polymodal molecular weight distributions due to inconsistent reaction kinetics at the passivated metal surface[8]. Sonochemical activation resolves this causality by continuously ablating the sodium surface via acoustic cavitation, preventing passivation and ensuring a steady, controlled generation of silyl anions[8].

Step-by-Step Methodology:

• Dispersion Preparation: In a flame-dried, argon-purged reaction vessel equipped with an ultrasonic immersion probe, prepare a dispersion of sodium metal in anhydrous toluene[8].

• Monomer Addition: Slowly inject MPDS into the sodium dispersion to achieve an optimum monomer concentration of approximately 0.32 mol/L[8].

• Sonochemical Activation: Apply continuous ultrasound (e.g., 20 kHz). The cavitation bubbles generate extreme localized heat and pressure, driving the reductive cleavage of the Si-Cl bonds. Crucial Step: Maintain the bulk reaction temperature below 80 °C using an external cooling bath. This thermal regulation suppresses side reactions and minimizes the formation of cyclic oligomers[8].

• Polymerization: Allow the reaction to proceed for 1 to 2 hours. The continuous sonication ensures the polymeric silyl sodium intermediates rapidly propagate the chain[8].

• Quenching & Precipitation: Carefully quench the reaction with a small volume of isopropanol to neutralize unreacted sodium. Pour the resulting mixture into a large excess of isopropyl alcohol. The high-molecular-weight poly(methylphenyl)silane will precipitate, while low-molecular-weight cyclic oligomers (Si4, Si5, Si6) remain dissolved in the supernatant[8].

• Purification: Filter the precipitate, wash thoroughly with methanol, and dry under high vacuum to yield the final monomodal polymer.

Mechanistic Pathway of Sonochemical Polymerization

The following diagram illustrates the causal relationships and phase transitions during the sonochemical Wurtz-type coupling of MPDS.

Figure 1: Sonochemical Wurtz-type reductive coupling workflow for poly(methylphenyl)silane.

Handling, Safety, and Storage Protocols

Given its chemical structure, MPDS presents significant exposure and environmental hazards that must be mitigated through strict protocols.

• Hydrolysis Hazard: MPDS reacts violently with ambient moisture and water to generate corrosive hydrogen chloride (HCl) gas and organic acid vapors[4].

• Personal Protective Equipment (PPE): Handling requires a properly operating chemical fume hood (minimum face velocity of 100 fpm), heavy-duty neoprene or nitrile gloves, and a full face shield[9].

• Storage: Must be stored in tightly sealed, rigid containers (e.g., amber glass or UN-approved drums) under a blanket of dry inert gas (nitrogen or argon)[10]. The storage environment must be cool, well-ventilated, and strictly segregated from strong oxidizers, alkalis, and alcohols[11].

References

• PubChem: "Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006" - N
• Gelest, Inc.
• ResearchGate: "Detailed Kinetics of Methylphenyldichlorosilane Synthesis from Methyldichlorosilane and Chlorobenzene by Gas Phase Condens
• ResearchGate: "Preparation of Methylphenyldichlorosilane through a Catalytic Cracking Reaction of 1,2-dimethyl-1,1,2,2-tetrachlorodisilane with Halobenzene"
• DTIC: "Sonochemical Synthesis of Polysilylenes by Reductive Coupling of Disubstituted Dichlorosilanes with Alkali Metals"
• Sinochem Nanjing: "Methylphenyldichlorosilane Supplier & Manufacturer in China | Properties, Uses, Safety"

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• 2. 您访问的网站超出配额 - Sina App Engine [en.sibond.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. gelest.com [gelest.com]
• 5. Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. abdurrahmanince.net [abdurrahmanince.net]
• 10. Methylphenyldichlorosilane Supplier & Manufacturer in China | Properties, Uses, Safety, Price & SDS [sinochem-nanjing.com]
• 11. Methyl phenyl dichlorosilane IOTA5804-Iota [siliconeoil.net]

Boiling point and density of Dichloromethyl(phenyl)silane

Synonyms: Methylphenyldichlorosilane, Dichloro(methyl)(phenyl)silane CAS: 149-74-6 | Formula:

[1]

Executive Summary

This technical guide provides a rigorous analysis of the physicochemical properties of Dichloromethyl(phenyl)silane , predominantly known in industrial and academic literature as Methylphenyldichlorosilane . As a bifunctional organosilane monomer, it serves as a critical intermediate in the synthesis of phenyl-modified silicone fluids, resins, and elastomers, imparting thermal stability and high refractive index to the final polymer matrix.

Critical Note on Nomenclature: While the string "Dichloromethyl(phenyl)silane" technically implies a silane with a dichloromethyl group (

), commercial usage almost exclusively refers to Methylphenyldichlorosilane ( ). This guide focuses on the latter, commercially relevant compound (CAS 149-74-6), while briefly distinguishing the isomer for scientific precision.

Scientific Disambiguation & Structural Identity

To ensure experimental validity, researchers must distinguish between the two potential structural interpretations of the name.

Feature	Target Compound (Standard)	Isomeric Research Chemical
Common Name	Methylphenyldichlorosilane	(Dichloromethyl)phenylsilane
CAS Number	149-74-6	62966-09-0 (Rare)
Structure
Functionality	Bifunctional Chlorosilane (Hydrolyzable)	Functionalized Hydrosilane
Primary Use	Silicone Polymer Synthesis	Carbene Insertion Research

Structural Visualization: The following diagram illustrates the functional groups of the commercially relevant Methylphenyldichlorosilane.

Physical Properties: Boiling Point & Density

The utility of Dichloromethyl(phenyl)silane in distillation and polymerization is governed by its volatility and density. The values below are critical for process engineering and reactor loading.

Quantitative Data Summary

Property	Value	Conditions	Method/Note
Boiling Point	205 – 206 °C	@ 760 mmHg (Atmospheric)	Standard Distillation
Boiling Point	82 – 84 °C	@ 15 mmHg	Vacuum Distillation
Density	1.176 g/mL	@ 20 °C	Pycnometer (Anhydrous)
Density	1.187 g/mL	@ 25 °C	Pycnometer (Anhydrous)
Refractive Index	1.5180		Purity Check
Flash Point	82 °C	Closed Cup	Flammability Hazard

Thermodynamics of Boiling Point

Due to the high atmospheric boiling point (205°C), thermal degradation is a risk during purification. It is standard protocol to distill this compound under reduced pressure. The relationship between pressure and boiling point follows the Antoine Equation logic for chlorosilanes.

Operational Rule of Thumb:

• At 10 mmHg: BP drops to ~70°C.

• At 1 mmHg: BP drops to ~40°C.

Recommendation: Perform distillations at <20 mmHg to keep the pot temperature below 100°C, minimizing the risk of thermally induced disproportionation.

Experimental Protocols

Protocol: High-Precision Density Measurement

Challenge: Chlorosilanes hydrolyze instantly upon contact with atmospheric moisture, releasing Hydrogen Chloride (HCl) gas. This alters the sample volume and mass, rendering standard density meters inaccurate and damaging to sensors.

Required Equipment:

• Gay-Lussac Pycnometer (calibrated).

• Glovebox (Nitrogen/Argon atmosphere, <10 ppm

  ).

• Analytical Balance (inside glovebox or sealed transfer).

Workflow:

• Preparation: Dry the pycnometer in an oven at 120°C for 2 hours. Transfer to the glovebox antechamber while hot and cycle vacuum/inert gas.

• Tare: Weigh the empty, dry pycnometer with stopper (

  ).

• Filling: Syringe-transfer Dichloromethyl(phenyl)silane into the pycnometer until it overflows the capillary.

• Equilibration: Allow the liquid to reach the target temperature (20.0°C). Wipe excess liquid from the capillary tip rapidly.

• Weighing: Cap and weigh (

  ).

• Calculation:

Protocol: Vacuum Distillation Setup

Purification is essential for drug development applications where trace metal or siloxane impurities can interfere with catalysis.

Reactivity & Safety Mechanisms

Hydrolysis Pathway

The density and purity of this compound are compromised by its violent reaction with water. This mechanism explains the "fuming" nature of the liquid in moist air.

Reaction:

Followed by condensation:

This releases corrosive HCl fumes immediately. All handling must use Schlenk lines or Gloveboxes .

Safety Data (GHS Classification)

• Signal Word: DANGER

• H314: Causes severe skin burns and eye damage.

• H335: May cause respiratory irritation (due to HCl).

• EUH014: Reacts violently with water.

References

• PubChem. (2025). Dichloromethylphenylsilane (Compound CID 9006). National Library of Medicine. [Link]

• Gelest, Inc. (2024). Optical & Thermal Properties of Silicone Fluids - Technical Brochure. [Link]

• Wacker Chemie AG. (2023). Silanes and Siloxanes: Product Guide for Synthesis. [Link]

Sources

• 1. 甲基苯基二氯硅烷(149-74-6)MSDS 性质 熔点 处理 密度 比重 [m.chemicalbook.com]

Technical Guide: Solubility Profile &amp; Solvent Compatibility of Dichloromethyl(phenyl)silane

The following technical guide details the solubility, solvent compatibility, and handling protocols for Dichloromethyl(phenyl)silane (CAS: 149-74-6).

Executive Summary & Chemical Identity

Dichloromethyl(phenyl)silane (PhMeSiCl

) is an organochlorosilane intermediate primarily used in the synthesis of silicone polymers, silylating agents, and organometallic precursors.

Unlike standard organic solutes, the "solubility" of chlorosilanes cannot be defined simply by saturation limits. Instead, it is defined by chemical compatibility . PhMeSiCl

is miscible with most aprotic organic solvents but undergoes violent, exothermic solvolysis in protic solvents.

• CAS Number: 149-74-6[1][2][3]

• Molecular Formula: C

  H Si(CH )Cl [2]

• Molecular Weight: 191.13 g/mol [1][2][4]

• Physical State: Colorless, fuming liquid

• Density: ~1.176 g/mL at 25°C[2]

Physicochemical Solvation Profile

The "Miscibility vs. Reactivity" Distinction

For researchers, the critical distinction is between solvents that dissolve the compound (inert) and solvents that consume it (reactive).

Solvent Class	Interaction Type	Outcome	Recommendation
Aromatic Hydrocarbons	Van der Waals / -stacking	Stable Solution	Primary Choice (Toluene, Benzene)
Chlorinated Solvents	Dipole-Dipole	Stable Solution	Excellent for synthesis (DCM, Chloroform)
Aliphatic Hydrocarbons	Van der Waals	Stable Solution	Good for precipitation/washing (Hexane, Pentane)
Ethers	Lewis Acid-Base Complexation	Conditional	Use Anhydrous THF/Ether; Avoid prolonged storage
Protic Solvents	Nucleophilic Substitution	Decomposition	DO NOT USE (Water, Alcohols, Amines)

Quantitative Solubility Data

PhMeSiCl

is miscible in all proportions with standard aprotic organic solvents. There is no "saturation point" in solvents like Toluene or Dichloromethane (DCM) at standard temperature and pressure (STP).

Solvent Compatibility Matrix & Mechanisms

Inert Solvents (Recommended)

These solvents are thermodynamically stable with the Si-Cl bond. They are used for reaction media, recrystallization of derivatives, or storage.

• Toluene / Xylene: The preferred solvents for high-temperature reactions. The aromatic ring of the solvent interacts favorably with the phenyl group of the silane.

• Dichloromethane (DCM): Ideal for low-temperature reactions due to high volatility and good solubilizing power.

• Tetrahydrofuran (THF): Must be anhydrous. THF can coordinate to the silicon center, potentially accelerating downstream nucleophilic attacks, but does not decompose the silane if water is absent.

Reactive Solvents (Incompatible)

CRITICAL WARNING: Literature stating PhMeSiCl

is "soluble in ethanol" is describing a chemical reaction , not physical dissolution.

The Hydrolysis/Solvolysis Mechanism

In the presence of protic solvents (ROH), the Si-Cl bond undergoes rapid nucleophilic attack, releasing Hydrogen Chloride (HCl) gas.

• Water: Yields silanols [PhMeSi(OH)

  ] which rapidly condense into siloxanes (silicone polymers).

• Alcohols (MeOH, EtOH): Yields alkoxysilanes [PhMeSi(OR)

  ].

Figure 1: Reaction pathways in protic solvents. The "solubility" in alcohol is actually a conversion to silyl ethers.

Experimental Protocols

Protocol: Preparation of an Anhydrous Standard Solution

Objective: Prepare a 1.0 M solution of PhMeSiCl

in Toluene for synthetic use.

Prerequisites:

• Schlenk line or Glovebox (Inert Atmosphere: N

  or Ar).

• Oven-dried glassware (120°C overnight).

• Anhydrous Toluene (<50 ppm H

  O).

Workflow:

• Purge: Flame-dry a 100 mL volumetric flask under vacuum; backfill with Argon.

• Solvent Prep: Cannula-transfer approximately 60 mL of anhydrous toluene into the flask.

• Addition:

  • Calculate mass required:

    .

  • Using a gas-tight syringe, draw 16.25 mL of PhMeSiCl

    (Density 1.176 g/mL).

  • Inject slowly into the toluene. Note: Slight fuming may occur if trace moisture is present on the septum.

• Dilution: Fill to the mark with anhydrous toluene.

• Storage: Seal with a Parafilm-wrapped glass stopper or transfer to a Schlenk storage tube. Store at 4°C.

Handling "Frozen" Stoppers

Because chlorosilanes hydrolyze to form adhesive siloxanes (silicones) upon contact with moist air, ground glass stoppers often seize (freeze).

• Prevention: Use Teflon sleeves or apply a thin ring of high-vacuum grease to the upper joint (avoiding contamination).

• Remediation: If a stopper is frozen, do not force it. Soak the joint in a bath of 10% alcoholic KOH (if the reagent inside is expendable) or use a heat gun gently on the outer neck while twisting.

Decision Framework for Solvent Selection

Use the following logic flow to determine the appropriate solvent for your application.

Figure 2: Solvent selection decision tree ensuring chemical stability and application suitability.

Safety & Storage

• Corrosivity: PhMeSiCl

  releases HCl on contact with skin or mucosal membranes. Always handle in a fume hood.

• Flammability: Flash point is approx. 67°C. While not highly flammable, it is combustible.

• Storage: Store in a cool, dry place under inert gas. If stored in clear glass, ensure it is away from direct sunlight to prevent photo-degradation, though moisture ingress is the primary failure mode.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 9006, Dichloromethylphenylsilane. Retrieved from [Link]

• Gelest, Inc. (2020). Reactive Silicones: Forging New Polymer Links. Gelest Technical Brochures. Retrieved from [Link]

• Brook, M. A. (2000). Silicon in Organic, Organometallic, and Polymer Chemistry. John Wiley & Sons.[1] (Standard text for organosilicon mechanisms).

Sources

• 1. Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 二氯甲基苯基硅烷 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Dichloro(methyl)phenylsilane | CAS#:149-74-6 | Chemsrc [chemsrc.com]
• 4. Dichloro(methyl)phenylsilane | CymitQuimica [cymitquimica.com]

Reactivity profile of Dichloromethyl(phenyl)silane organosilicon compounds

An In-Depth Technical Guide for Synthetic & Medicinal Chemistry

Executive Summary

Dichloromethyl(phenyl)silane (PhMeSiCl2, CAS 149-74-6) is a pivotal organosilicon building block characterized by its bifunctional electrophilicity. Unlike its dialkyl analogs (e.g., dimethyldichlorosilane), the presence of the phenyl group confers unique steric protection and electronic modulation to the silicon center. This guide dissects its reactivity profile, focusing on its utility in silicon bioisosterism ("silicon switching") for drug design, its role as a precursor for high-refractive-index polysiloxanes, and the mechanistic nuances of its nucleophilic substitution pathways.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8][9][10]

Property	Value	Context for Reactivity
CAS Number	149-74-6	Global standard identifier.
Formula	PhMeSiCl2 (C7H8Cl2Si)	Asymmetric organosilane.
Molecular Weight	191.13 g/mol	—
Boiling Point	205 °C	High boiling point allows high-temp reactions without pressure vessels.
Density	1.176 g/mL	Denser than water; sinks during aqueous workups (if not hydrolyzed).
Bond Lengths	Si-Cl: ~2.02 Å, Si-C(Ph): ~1.87 Å	Si-Cl is significantly longer/weaker than C-Cl, facilitating hypervalent intermediates.
Electronic Character	Electrophilic Si center	Highly susceptible to nucleophilic attack; Phenyl group acts as an electron sink via - conjugation.

Reactivity Landscape & Mechanistic Insights

The reactivity of PhMeSiCl2 is dominated by the high electrophilicity of the silicon atom, driven by the electronegative chlorine substituents. However, the phenyl group exerts a "braking" effect compared to dimethyldichlorosilane, moderating reaction rates via steric hindrance and electronic stabilization.

Core Reaction Pathways

The compound undergoes three primary transformation types:

• Nucleophilic Substitution (SN2-Si): Displacement of Cl by O-, N-, or C-nucleophiles.

• Hydrolytic Condensation: Reaction with water to form silanols, which rapidly condense into siloxanes.

• Reductive Coupling: Wurtz-type coupling with alkali metals to form polysilanes (Si-Si backbones).[1]

Visualization: Reactivity Landscape

Figure 1: The divergent reactivity pathways of Dichloromethyl(phenyl)silane.

Mechanism: The Pentacoordinate Intermediate

Unlike carbon, silicon can expand its valence shell to form hypervalent intermediates. The substitution of chloride in PhMeSiCl2 does not follow a pure SN1 or SN2 pathway but rather an SN2-Si mechanism involving a pentacoordinate trigonal bipyramidal intermediate.

• Step 1: Nucleophilic Attack: The nucleophile (e.g., ROH) attacks the Si center backside to the leaving group (Cl), or via flank attack, forming a pentacoordinate intermediate.

• Step 2: Berry Pseudorotation: The intermediate may undergo pseudorotation, though for simple substitution, direct inversion is common.

• Step 3: Elimination: The Si-Cl bond elongates and breaks, releasing Cl⁻.

Key Insight for Drug Design: The phenyl group makes the silicon center chiral if the two remaining substituents are different (e.g., after mono-substitution). Stereoselective substitution at this center is possible but requires bulky nucleophiles or chiral catalysts to prevent racemization via Berry pseudorotation.

Synthetic Applications in Drug Discovery[1][2][4]

The "Silicon Switch" (Bioisosterism)

Medicinal chemists use PhMeSiCl2 to replace quaternary carbon centers or gem-dimethyl groups with a methyl-phenyl-silyl moiety.

• Lipophilicity: The Si-C bond is more lipophilic than C-C, increasing logP and potentially improving blood-brain barrier (BBB) permeability.

• Geometry: The C-Si bond (1.87 Å) is longer than C-C (1.54 Å), altering the spatial projection of the phenyl ring. This can optimize ligand-receptor fit in deep binding pockets.

• Metabolic Blockade: The Ph-Si bond is generally robust against oxidative metabolism, potentially extending half-life.

Difunctional Linkers

PhMeSiCl2 serves as a "staple" to cyclize diols or diamines, forming 5- or 6-membered silicon-containing heterocycles (silacycles). These structures are increasingly explored as novel scaffolds in kinase inhibitors.

Experimental Protocols

Protocol A: Controlled Alcoholysis (Synthesis of Dimethoxy(methyl)phenylsilane)

Objective: Convert PhMeSiCl2 to PhMeSi(OMe)2 without polymerization.

Reagents:

• Dichloromethyl(phenyl)silane (1.0 eq)

• Anhydrous Methanol (2.2 eq)

• Trimethyl orthoformate (Scavenger for HCl, optional but recommended) or Triethylamine (2.2 eq)

• Solvent: Anhydrous Toluene or DCM

Step-by-Step:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and N2 inlet.

• Charge: Add PhMeSiCl2 and toluene to the flask. Cool to 0°C.[2]

• Addition: Mix Methanol and Triethylamine in the addition funnel. Add dropwise to the silane solution over 30 minutes. Note: Exothermic reaction; white precipitate (Et3N·HCl) will form immediately.

• Reaction: Allow to warm to room temperature and stir for 2 hours.

• Workup: Filter off the amine salts under N2 atmosphere (using a Schlenk frit is best).

• Purification: Concentrate the filtrate under reduced pressure. Distill the residue (vacuum distillation recommended) to isolate the methoxysilane.

Protocol B: Handling & Moisture Protection Workflow

Chlorosilanes release HCl gas instantly upon contact with moisture. A strict exclusion of water is required.

Visualization: Moisture-Sensitive Handling Workflow

Figure 2: Critical workflow for handling PhMeSiCl2 to prevent HCl evolution and hydrolysis.

Safety & Stability

• Corrosivity: PhMeSiCl2 causes severe skin burns and eye damage.[3] The hydrolysis product (HCl) is a respiratory irritant.

• Flammability: Flash point is ~82°C (closed cup), classifying it as a combustible liquid.

• Storage: Store under inert gas (Nitrogen/Argon). Caps must be sealed with parafilm or electrical tape to prevent moisture ingress. Degrades over time if exposed to humid air, turning cloudy (formation of siloxanes).

References

• PubChem. Dichloromethylphenylsilane Compound Summary. National Library of Medicine. [Link]

• Gelest, Inc. Safety Data Sheet: Phenylmethyldichlorosilane. [Link]

• Tacke, R., & Zilch, H. (1986).[4] Sila-substitution of drugs and biotransformation of organosilicon compounds. Endeavour, 10(4), 191-197. (Seminal work on the "Silicon Switch").

• Oostendorp, D. J., et al. (1992). Kinetics and mechanism of the hydrolysis and alcoholysis of alkoxysilanes.[5] Journal of Adhesion Science and Technology.[5] [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. dakenchem.com [dakenchem.com]
• 4. researchgate.net [researchgate.net]
• 5. "Kinetics and Mechanism of the Hydrolysis and Alcoholysis of Alkoxysila" by David J. Oostendorp, Gary L. Bertrand et al. [scholarsmine.mst.edu]

A Technical Guide to Dichloromethyl(phenyl)silane and Chloromethyl(phenyl)silane: A Comparative Analysis for Synthetic Applications

Abstract: Organochlorosilanes are foundational reagents in synthetic chemistry, prized for their ability to introduce the versatile silyl group into a vast array of molecular architectures. Within this class, Dichloromethyl(phenyl)silane and its monochlorinated analog, Chloromethyl(phenyl)silane, represent a critical dichotomy in reactivity and synthetic utility. This guide provides an in-depth technical comparison of these two reagents, designed for researchers, scientists, and drug development professionals. We will dissect their structural and electronic differences, explore the profound impact of these differences on their reactivity, and provide a decision-making framework for their strategic deployment in complex synthetic workflows, including polymer science and pharmaceutical development.

Introduction to Phenyl-Substituted Organochlorosilanes

Organosilicon compounds have become indispensable tools in modern organic synthesis and materials science. Their utility spans from serving as robust protecting groups to acting as key intermediates in the formation of complex polymers and bioactive molecules.[1] Phenyl-substituted chlorosilanes, in particular, offer a unique combination of steric bulk and electronic properties that can be finely tuned. The core of their reactivity lies in the labile silicon-chlorine (Si-Cl) bond, which is highly susceptible to nucleophilic attack. This guide focuses on two closely related yet functionally distinct members of this family: Dichloromethyl(phenyl)silane and Chloromethyl(phenyl)silane. The seemingly minor difference—the presence of one versus two chlorine atoms bonded to the silicon—gives rise to a cascade of differences in their chemical behavior, dictating their specific applications and handling requirements.

Compound Profiles: Structure and Physicochemical Properties

A foundational understanding of each reagent begins with its physical and chemical properties. The addition of a second chlorine atom to the silicon center in Dichloromethyl(phenyl)silane significantly alters its characteristics compared to the monochloro species.

Table 1: Comparative Physicochemical Properties

Property	Dichloromethyl(phenyl)silane	Chloromethyl(phenyl)silane
CAS Number	149-74-6[2][3]	144-79-6[4]
Molecular Formula	C₇H₈Cl₂Si[2]	C₁₃H₁₃ClSi[4]
Molecular Weight	191.13 g/mol [2][3]	232.78 g/mol [4]
Appearance	Colorless liquid[3][5]	Colorless to pale yellow liquid[4]
Boiling Point	~205 °C @ 760 mmHg	~285-287 °C @ 760 mmHg
Density	~1.176 g/mL at 25 °C	~1.11 g/mL at 25 °C
Refractive Index	~1.519 at 20 °C	~1.575 at 20 °C
Water Solubility	Reacts violently[2]	Reacts[4]

The Core Directive: Reactivity Governed by Chlorination State

The primary distinction between these two silanes is the number of reactive Si-Cl bonds. This numerical difference has profound implications for their synthetic roles.

Dichloromethyl(phenyl)silane: The Divalent Cross-linker

With two chlorine atoms, Dichloromethyl(phenyl)silane is a difunctional reagent. This allows it to react with two equivalents of a nucleophile, or, more significantly, with bifunctional nucleophiles (like diols or diamines) to form polymers.[6][7]

Key Reactivity Points:

• Enhanced Electrophilicity: The two electron-withdrawing chlorine atoms make the silicon center significantly more electrophilic and thus more reactive towards nucleophiles compared to its monochloro counterpart.[6]

• Polymerization: Its primary application is in the synthesis of polysiloxanes and other silicon-containing polymers.[7][8] The reaction with water, for instance, leads to the formation of long-chain silicone polymers with a repeating -[Si(CH₃)(Ph)-O]- backbone.[9][10]

• Hydrolytic Instability: The high reactivity means it is extremely sensitive to moisture and hydrolyzes rapidly and exothermically, releasing corrosive hydrogen chloride (HCl) gas.[2][5] This necessitates strict anhydrous and inert atmosphere techniques during handling and reaction setup.

Chloromethyl(phenyl)silane: The Monovalent Terminating and Protecting Group

In contrast, Chloromethyl(phenyl)silane possesses only one reactive Si-Cl bond, making it a monofunctional reagent. Its role is not to build chains, but to cap them or to introduce a single silyl group onto a molecule.

Key Reactivity Points:

• Controlled Silylation: It is used to introduce a methyl(phenyl)silyl group onto a substrate, often to protect a reactive functional group like an alcohol or an amine.[4]

• Chain Termination: In polymerization reactions, it can be used as a chain-terminating agent to control the molecular weight of the resulting polymer.[7]

• Milder Reactivity: While still moisture-sensitive, its reaction with nucleophiles is generally less vigorous than that of the dichloro- species, offering a greater degree of control in stoichiometric additions.

Reaction Mechanisms and Synthetic Logic

The fundamental reaction for both compounds is nucleophilic substitution at the silicon center. However, the consequences of this reaction are vastly different.

Hydrolysis: The Path to Polymers vs. Dimers

The reaction with water starkly illustrates the functional divergence.

• Dichloromethyl(phenyl)silane Hydrolysis: A step-wise hydrolysis and condensation process leads to polymerization.

  • C₆H₅Si(CH₃)Cl₂ + H₂O → C₆H₅Si(CH₃)(OH)Cl + HCl

  • C₆H₅Si(CH₃)(OH)Cl + H₂O → C₆H₅Si(CH₃)(OH)₂ + HCl

  • n C₆H₅Si(CH₃)(OH)₂ → [-Si(C₆H₅)(CH₃)-O-]n + n H₂O

This process forms polysiloxanes, which are the basis for many silicone oils, resins, and elastomers.[9][11]

• Chloromethyl(phenyl)silane Hydrolysis: Hydrolysis leads to the formation of a silanol, which then condenses to form a disiloxane, a simple dimer.

  • 2 C₆H₅(CH₃)₂SiCl + 2 H₂O → 2 C₆H₅(CH₃)₂SiOH + 2 HCl

  • 2 C₆H₅(CH₃)₂SiOH → C₆H₅(CH₃)₂Si-O-Si(CH₃)₂C₆H₅ + H₂O

This reaction does not propagate, as there are no further reactive sites.

Strategic Reagent Selection: A Workflow for the Synthetic Chemist

Choosing between these two reagents is a critical decision based on the desired synthetic outcome. The following workflow and decision logic can guide the selection process.

Caption: Decision workflow for selecting the appropriate phenyl-substituted chlorosilane.

Applications in Drug Development and Advanced Materials

The unique properties of these silanes lend them to specific roles in high-value applications.

• Drug Development: Organosilicon compounds are increasingly explored in medicinal chemistry to enhance the pharmacological properties of drug candidates.[12][13][14] The introduction of a lipophilic silyl group, often using a monofunctional silane like Chloromethyl(phenyl)silane, can improve a drug's cell permeability, bioavailability, and metabolic stability.[15][12] Dichlorosilanes are less commonly used to directly modify a drug molecule but are critical for creating the silicone-based materials used in drug delivery systems and medical devices.[15][1]

• Advanced Materials: The primary role of Dichloromethyl(phenyl)silane is as a monomer for specialty silicones.[6] Phenyl-containing silicones exhibit enhanced thermal stability, chemical resistance, and desirable optical properties, making them suitable for high-performance sealants, adhesives, and coatings.[16]

Experimental Protocols

Strict adherence to anhydrous and inert atmosphere techniques is paramount when working with chlorosilanes.

Example Protocol: Silylation of a Primary Alcohol with Chloromethyl(phenyl)silane

This protocol describes the protection of a primary alcohol, a common step in a multi-step synthesis.

• Preparation: A flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and an argon inlet is charged with the primary alcohol (1.0 eq) and a non-nucleophilic base (e.g., triethylamine, 1.2 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Cooling: The mixture is cooled to 0 °C in an ice bath.

• Addition: A solution of Chloromethyl(phenyl)silane (1.1 eq) in anhydrous DCM is added dropwise via the dropping funnel over 30 minutes.

• Reaction: The reaction is allowed to warm to room temperature and stirred for 2-4 hours, monitoring by TLC or GC for the disappearance of the starting alcohol.

• Workup: The reaction is quenched by the slow addition of saturated aqueous ammonium chloride. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude silyl ether is purified by flash column chromatography on silica gel.

Example Protocol: Synthesis of a Polymethylphenylsiloxane via Hydrolysis of Dichloromethyl(phenyl)silane

This protocol illustrates the formation of a simple silicone polymer.

• Preparation: A three-necked flask fitted with a mechanical stirrer, a dropping funnel, and a condenser (with an outlet to a scrubber to neutralize HCl gas) is charged with a mixture of toluene and water (e.g., 2:1 v/v).[17]

• Addition: Dichloromethyl(phenyl)silane (1.0 eq) dissolved in toluene is added dropwise to the vigorously stirred water/toluene mixture.[17] The reaction is exothermic and will evolve HCl gas. Maintain the temperature at a controlled level (e.g., 25-30 °C) with a cooling bath.[17]

• Reaction: After the addition is complete, the mixture is stirred for an additional 1-2 hours to ensure complete hydrolysis and condensation.

• Workup: The organic layer is separated, washed with water until the aqueous layer is neutral, and then washed with brine.

• Purification: The organic phase is dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure to yield the polymethylphenylsiloxane oil or resin. The molecular weight can be analyzed by Gel Permeation Chromatography (GPC).[8]

Conclusion

Dichloromethyl(phenyl)silane and Chloromethyl(phenyl)silane, while structurally similar, are fundamentally different in their synthetic purpose. The difunctionality of the dichloro- species makes it a cornerstone for building silicon-containing polymers, whereas the monofunctional nature of the monochloro- analog positions it as a precise tool for protection and functionalization. A thorough understanding of their disparate reactivity, driven by the number of Si-Cl bonds, is essential for any researcher aiming to leverage the power of organosilicon chemistry in drug development, materials science, or advanced organic synthesis.

References

• Chemsrc. (2025). Dichloro(methyl)phenylsilane | CAS#:149-74-6.
• Benchchem. (n.d.). Physical and chemical properties of (Chloromethyl)(triphenyl)silane.
• CymitQuimica. (n.d.). Dichloro(methyl)phenylsilane.
• Benchchem. (n.d.). Synthesis of (Chloromethyl)(triphenyl)silane: A Technical Guide.
• Chem-Impex. (n.d.). Chloro(methyl)(phenyl)(vinyl)silane.
• ChemicalBook. (2025). 4-(CHLOROMETHYL)PHENYLTRICHLOROSILANE | 13688-90-9.
• PubChem. (n.d.). Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006.
• Gelest, Inc. (n.d.). (((CHLOROMETHYL)PHENYLETHYL))DIMETHYLCHLOROSILANE.
• Starshinechemical. (n.d.). Chloro(methyl)(phenyl)(vinyl)silane.
• Sigma-Aldrich. (n.d.). Dichloro(methyl)phenylsilane 97% 149-74-6.
• Chemneo. (2024). The Ultimate Guide to Dichloromethylphenylsilane CAS 149-74-6: Everything You Need to Know.
• MedChemExpress. (n.d.). Chloro(methyl)(phenyl)silane | Biochemical Assay Reagent.
• PubChem. (n.d.). Dichloro(methyl)(2-phenylethyl)silane | C9H12Cl2Si | CID 69878.
• Benchchem. (n.d.). An In-depth Technical Guide to (Chloromethyl)(triphenyl)silane.
• ThermoFisher. (n.d.). A Review of Organosilanes in Organic Chemistry.
• ResearchGate. (2025). Synthesis of polymethylphenylsilane and its chloromethylation.
• ResearchGate. (n.d.). SYNTHESIS OF LINEAR OLIGOMETHYLPHENYLPENTASILOXANES.
• KBR. (2023). Uses Of Organosilanes In Medicine: Enhancing Therapeutic Effects.
• CymitQuimica. (n.d.). CAS 144-79-6: Chloro(methyl)diphenylsilane.
• Industrial Chemistry & Materials (RSC Publishing). (2025). Silane production from the dichlorosilane by-product of the Siemens process: a comparative study with the trichlorosilane route. DOI:10.1039/D5IM00040H.
• Organic Syntheses. (n.d.). Procedure.
• ResearchGate. (n.d.). Structures of organosilicon compounds having progressed to clinical studies.
• ACS Publications. (2001). Dimethyldichlorosilane and the Direct Synthesis of Methylchlorosilanes. The Key to the Silicones Industry. Organometallics.
• Wikipedia. (n.d.). Chlorosilane.
• Alfa Chemistry. (n.d.). Medicine - Organosilicon.
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• ResearchGate. (2025). (PDF) Deciphering the Reaction Cycle Mechanisms and Key Reaction Factors of Monochlorosilane by Disproportionation of Dichlorosilane via Experiments and Density Functional Theory.
• Benchchem. (n.d.). A Comparative Guide to the Reactivity of Dichlorodiphenylmethane and Dichlorodiphenylsilane.
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Thermodynamic Profiling and Experimental Characterization of Dichloromethyl(phenyl)silane: A Technical Guide for Advanced Synthesis

Executive Summary

Dichloromethyl(phenyl)silane (CAS: 149-74-6) is a highly reactive, bifunctional organosilane monomer. It serves as a foundational building block in the synthesis of methylphenylsilicone resins, specialty siloxanes, and as an acid activator in advanced ring-opening metathesis polymerization (ROMP) for 3D printing applications 1. For researchers and process engineers, mastering its thermodynamic properties is critical. Accurate thermodynamic data dictates reactor design, controls the energetics of exothermic coupling reactions, and ensures safe handling by predicting phase transitions and vapor pressure buildup.

This whitepaper synthesizes the core thermodynamic data of dichloromethyl(phenyl)silane and provides field-proven, self-validating experimental protocols for measuring its thermophysical properties.

Core Thermodynamic and Physicochemical Data

Dichloromethyl(phenyl)silane is a colorless, corrosive liquid that reacts violently with moisture to liberate hydrogen chloride (HCl) gas 2. Consequently, all thermodynamic evaluations must be conducted under strictly anhydrous, inert conditions. The table below consolidates its fundamental thermodynamic and physical properties.

Table 1: Thermodynamic and Physicochemical Properties

Property	Value	Test Condition / Notes
Molecular Weight	191.13 g/mol	Standard
Boiling Point	205 °C - 206 °C	@ 760 mmHg 3
Flash Point	82 °C	Closed Cup 4
Density ( )	1.176 g/cm³	@ 20 °C
Refractive Index	1.5180 - 1.5190	@ 25 °C 3
Autoignition Temp.	> 400 °C	Standard 4
Vapor Pressure	Temperature Dependent	Modeled via Antoine Eq. 5

Experimental Protocols for Thermodynamic Validation

To ensure high-fidelity scale-up, theoretical data must be empirically validated. The following methodologies describe how to accurately measure the vapor pressure and isobaric heat capacity (

) of dichloromethyl(phenyl)silane.

Protocol A: Ebulliometric Determination of Vapor Pressure and Boiling Point

Causality & Rationale: Vapor pressure data is essential for designing vacuum distillation columns. A Swietoslawski-type ebulliometer provides dynamic phase-equilibrium data. Unlike static boiling point measurements, dynamic reflux prevents localized superheating, ensuring the recorded temperature accurately reflects the true liquid-vapor equilibrium.

• Apparatus Preparation: Assemble a Swietoslawski-type ebulliometer. Rigorously dry the glassware in an oven at 150 °C for 4 hours. Assemble while hot and purge continuously with ultra-high purity (UHP) Argon. Reasoning: Even trace moisture will hydrolyze the Si-Cl bonds into siloxanes, artificially inflating the boiling point and ruining the thermodynamic measurement 6.

• Sample Loading: Using standard Schlenk line techniques, transfer 50 mL of high-purity dichloromethyl(phenyl)silane into the ebulliometer boiler under a positive Argon blanket.

• Pressure Control: Connect the system to a precision vacuum manifold equipped with a capacitance manometer and a cold trap. Set the initial system pressure to 100 mmHg.

• Heating and Equilibration: Apply heat via a precisely controlled heating mantle. Adjust the boiling rate until a steady drop rate (30-40 drops/min) is observed at the thermowell condenser. Allow 15 minutes for thermal equilibration.

• Data Acquisition: Record the equilibrium temperature. Incrementally increase the pressure in 50 mmHg steps up to 760 mmHg, allowing the system to re-equilibrate and recording the boiling temperature at each step.

• Data Fitting: Fit the empirical

  data to the Antoine equation ( ) to derive the thermodynamic constants required for process simulation software 5.

Protocol B: Isobaric Heat Capacity ( ) via Differential Scanning Calorimetry (DSC)

Causality & Rationale:

is required to calculate the heat load and cooling jacket requirements during exothermic polymerization or nucleophilic substitution reactions. DSC measures the heat flow difference between the sample and a reference, yielding highly accurate values using minimal sample volume, which mitigates hazardous exposure 7.

• Calibration: Calibrate the DSC using a sapphire standard across the target temperature range (25 °C to 150 °C) to establish the baseline thermal resistance and capacitance of the sensor.

• Sample Encapsulation: Inside an Argon-filled glovebox (< 1 ppm

  and ), hermetically seal 10-15 mg of dichloromethyl(phenyl)silane in an aluminum DSC pan. Reasoning: Hermetic sealing prevents volatilization prior to the boiling point and completely isolates the sample from atmospheric moisture.

• Thermal Method:

  • Equilibrate the furnace at 20 °C for 5 minutes.

  • Heat the sample from 20 °C to 150 °C at a constant heating rate of 10 °C/min.

  • Maintain an Argon purge flow of 50 mL/min through the DSC cell to sweep away any potential micro-leaks.

• Analysis: Calculate

  by dividing the baseline-subtracted heat flow by the heating rate and the exact sample mass.

Mechanistic Insights in Industrial Utility

The thermodynamic stability of the Si-C(phenyl) bond compared to the highly labile Si-Cl bonds allows dichloromethyl(phenyl)silane to undergo selective nucleophilic substitutions without cleaving the phenyl ring.

In industrial applications, its relatively high boiling point (205-206 °C) is highly advantageous. It allows for liquid-phase reactions at elevated temperatures without the need for heavily pressurized reactors 3. Conversely, its heat of vaporization governs the massive energy requirements for downstream purification via fractional distillation. Furthermore, its specific thermodynamic compatibility and electron-withdrawing chlorine groups make it an excellent acid activator in ring-opening metathesis polymerization (ROMP) for advanced 3D printing resins, where it tightly controls the curing thermodynamics of the polymer network 1.

Thermodynamic Characterization Workflow

Caption: Workflow for the thermodynamic profiling of Dichloromethyl(phenyl)silane.

References

• Benchchem Technical Support. 1,2-Dichlorotetramethyldisilane | 4342-61-4 (Handling of Chlorosilanes). Benchchem. 6

• Yaws, C. L. Yaws Handbook of Vapor Pressure Data. Scribd. 5

• Zábranský, M., et al. Heat Capacity of Liquids: Critical Review and Recommended Values. AIP. 7

• Fisher Scientific. SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific. 4

• Gelest. PHENYLMETHYLDICHLOROSILANE Safety Data Sheet. Gelest. 2

• Wynca. Technical Data Sheet XHG-011 Methylphenyldichlorosilane. Wynca.

• PubChem. Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006. National Institutes of Health (NIH). 3

• Google Patents. US11118004B2 - Three-dimensional inkjet printing using ring-opening metathesis polymerization. Google Patents. 1

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Refractive index of Dichloromethyl(phenyl)silane at 20 degrees

An In-depth Technical Guide to the Refractive Index of Dichloromethyl(phenyl)silane at 20°C

Prepared by a Senior Application Scientist, this guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the refractive index of Dichloromethyl(phenyl)silane, a crucial parameter for its application in advanced material synthesis and chemical manufacturing. This document delves into the theoretical underpinnings, a precise experimental protocol for its determination, and the significance of this property in research and industrial contexts.

Introduction to Dichloromethyl(phenyl)silane

Dichloromethyl(phenyl)silane (CAS No: 149-74-6) is a versatile organosilicon compound characterized by a central silicon atom bonded to a methyl group, a phenyl group, and two reactive chlorine atoms.[1][2] This structure makes it a valuable precursor and monomer in the synthesis of a wide array of silicon-containing polymers, resins, and specialty chemicals.[3][4] Its applications are prominent in the production of silicone oils and rubbers, where it enhances thermal stability and durability, and as a coupling agent to improve adhesion between organic and inorganic materials.[5]

The refractive index is a fundamental optical property of a substance that describes how light propagates through it. For a compound like Dichloromethyl(phenyl)silane, an accurate refractive index value is indispensable for several reasons:

• Quality Control: It serves as a rapid and non-destructive method to verify the purity and consistency of the material.

• Material Characterization: It is a key parameter in the development of polymers and coatings where specific optical properties (e.g., transparency, gloss) are required.

• Reaction Monitoring: Changes in the refractive index of a reaction mixture can be used to monitor the progress of polymerization or other chemical transformations involving the silane.

Physicochemical Properties

A thorough understanding of a compound's physical properties is essential for its handling, application, and characterization. The key properties of Dichloromethyl(phenyl)silane are summarized below.

Property	Value	Source(s)
CAS Number	149-74-6	[6][7]
Molecular Formula	C₇H₈Cl₂Si	[6][7][8]
Linear Formula	C₆H₅Si(CH₃)Cl₂	[6]
Molecular Weight	191.13 g/mol	[2][6]
Appearance	Colorless Liquid	[2][3]
Boiling Point	205 °C (lit.)	[3][6]
Density	1.176 g/mL at 25 °C (lit.)	[3][6]
Refractive Index (n²⁰/D)	1.519 (lit.)	[6][9][10][11]

The notation n²⁰/D signifies that the refractive index was measured at 20°C using the D-line of a sodium lamp (wavelength of 589 nm).[6][10][11]

The Principle of Refractive Index Measurement

The measurement of the refractive index of a liquid is most commonly performed using an Abbe refractometer.[12][13] This instrument's operation is predicated on the principle of total internal reflection, a phenomenon described by Snell's Law.[13]

When light passes from a medium with a higher refractive index (n₁) to one with a lower refractive index (n₂), it bends away from the normal. As the angle of incidence increases, the angle of refraction increases until it reaches 90°. The angle of incidence at which this occurs is known as the critical angle. Beyond this critical angle, all light is reflected internally. The Abbe refractometer utilizes a prism of high refractive index. A thin film of the sample liquid is placed between two prisms. Light is directed through the prisms and the sample, and the instrument measures the critical angle at the interface between the prism and the sample. This critical angle is directly related to the refractive index of the liquid, which is then displayed on a calibrated scale.[13]

Experimental Protocol: Measurement Using an Abbe Refractometer

This protocol provides a self-validating system for the accurate determination of the refractive index of Dichloromethyl(phenyl)silane. The causality behind each step is explained to ensure scientific integrity.

Equipment and Materials

• Abbe Refractometer: Capable of temperature control to ±0.1°C.

• Circulating Water Bath: To maintain the refractometer prisms at a constant 20°C.

• Sodium D-line Light Source: Or a white light source with a compensator.

• Dichloromethyl(phenyl)silane: 97% purity or higher.[10]

• Calibration Standard: Distilled water (refractive index at 20°C = 1.333).[12]

• Solvents for Cleaning: Acetone and isopropanol.

• Soft Tissues: Lint-free Kimwipes or equivalent.

• Glass Dropper or Pipette.

Step-by-Step Methodology

• System Preparation and Temperature Equilibration:

  • Action: Connect the circulating water bath to the refractometer prisms and set the temperature to 20.0°C. Allow the system to equilibrate for at least 15-20 minutes.

  • Causality: The refractive index is highly dependent on temperature. Maintaining a precise and stable temperature is the most critical factor for obtaining an accurate and reproducible measurement.

• Instrument Calibration (Trustworthiness Check):

  • Action: Clean the surfaces of the upper and lower prisms first with isopropanol and then with acetone using a soft tissue, and allow them to dry completely.[13] Place 2-3 drops of distilled water onto the surface of the measuring prism. Close the prisms firmly.

  • Causality: Calibration with a known standard validates the instrument's performance. Any deviation would indicate a need for service or adjustment. Cleaning removes any residual contaminants that could alter the reading.

• Calibration Measurement:

  • Action: Switch on the light source. While looking through the eyepiece, adjust the handwheel until the light and dark fields appear in the field of view. Turn the compensator dial to eliminate any color fringes and create a sharp, black-and-white borderline.[14] Adjust the handwheel again to center the borderline exactly on the crosshairs.[15]

  • Action: Read the refractive index from the scale. The value for distilled water at 20°C should be 1.333.[12] If the reading deviates by more than ±0.0002, the instrument may require professional calibration.

  • Causality: This step ensures the instrument is functioning correctly before measuring the target compound, making the subsequent measurement trustworthy.

• Sample Measurement:

  • Action: Open the prisms and thoroughly clean them with acetone to remove all traces of water, then allow them to dry. Using a clean glass dropper, apply 2-3 drops of Dichloromethyl(phenyl)silane to the measuring prism and close it.

  • Causality: Complete removal of the previous liquid (water) is essential to prevent contamination and an erroneous reading of the sample.

• Reading and Recording:

  • Action: Repeat the process of adjusting the handwheel and compensator until a sharp, achromatized borderline is centered on the crosshairs. Read the refractive index from the scale to the fourth decimal place.

  • Action: Perform the measurement three times, cleaning and reapplying the sample for each measurement. Record each reading and the temperature. The accepted literature value is 1.519.[6][9][10][11]

  • Causality: Multiple readings ensure the result is reproducible and not an anomaly. Recording the temperature with each reading confirms that the measurement was performed under the correct conditions.

• Post-Measurement Cleanup:

  • Action: Thoroughly clean the prisms with an appropriate solvent (isopropanol followed by acetone) and a soft tissue.

  • Causality: Proper cleaning prevents corrosion of the prism surfaces and avoids contamination for the next user, ensuring the instrument's longevity and accuracy.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the protocol for determining the refractive index.

Caption: Workflow for Refractive Index Measurement using an Abbe Refractometer.

Conclusion

The refractive index of Dichloromethyl(phenyl)silane at 20°C using the sodium D-line is a well-established value of 1.519.[6][10][11] This technical guide has detailed a robust and reliable protocol for its experimental verification using an Abbe refractometer, emphasizing the principles of scientific integrity through careful temperature control, calibration, and procedural diligence. For professionals in materials science, chemical synthesis, and pharmaceutical development, the accurate determination of this property is a fundamental step in ensuring material quality, characterizing novel polymers, and monitoring chemical processes.

References

• Amrita Vishwa Vidyapeetham Virtual Lab. Abbe's Refractometer (Procedure). [Link]

• PubChem, National Center for Biotechnology Information. Dichloromethylphenylsilane. [Link]

• Ottokemi. Dichloro(methyl)phenylsilane, 98%. [Link]

• Amrita Vishwa Vidyapeetham Virtual Lab. Abbe's Refractometer. [Link]

• University of Technology, Iraq. ABBE REFRACTOMETER. [Link]

• Scribd. Measuring Liquid Refractive Index Procedure. [Link]

• SLS. Dichloro(methyl)phenylsilane, 97%. [Link]

• National Central University, Taiwan. Abbe Refractometer. [Link]

• Apiary. Understanding Supply and Demand Dynamics: Insights from the Dichloromethylphenylsilane Market Research. [Link]

• Google Patents. RU95111422A - Process for preparing methylphenyl dichlorosilane.

• ResearchGate. Thin plasma-polymerized films of dichloro(methyl)phenylsilane. [Link]

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Protocols & Analytical Methods

Application Note: A Practical Guide to the Synthesis of Poly(methylphenyl)siloxane from Dichloromethyl(phenyl)silane

Abstract

This document provides a detailed protocol for the synthesis of poly(methylphenyl)siloxane, a versatile polymer with significant applications in high-temperature fluids, lubricants, and dielectric materials. The synthesis is based on the hydrolysis and subsequent polycondensation of dichloromethyl(phenyl)silane. This guide is intended for researchers, scientists, and professionals in materials science and chemical engineering, offering a comprehensive overview of the reaction mechanism, step-by-step experimental procedures, critical safety considerations, and appropriate characterization techniques. The aim is to furnish a robust and reproducible methodology grounded in established chemical principles.

Introduction: The Significance of Poly(methylphenyl)siloxane

Polysiloxanes, commonly known as silicones, are a class of polymers characterized by a repeating silicon-oxygen backbone. Their unique properties, including high thermal stability, chemical inertness, low surface tension, and biocompatibility, are directly influenced by the organic substituents attached to the silicon atoms. Poly(methylphenyl)siloxane is of particular interest as the incorporation of phenyl groups alongside methyl groups on the silicon backbone enhances thermal stability, radiation resistance, and lubricating properties compared to standard polydimethylsiloxanes.[1][2] These enhanced characteristics make it a valuable material for applications such as heat transfer fluids, high-temperature lubricating oils, and as a stationary phase in chromatography.[2][3]

The synthesis route described herein utilizes the bifunctional monomer, dichloromethyl(phenyl)silane. The two chlorine atoms provide the reactive sites for hydrolysis, leading to the formation of silanol intermediates, which then undergo polycondensation to form the linear poly(methylphenyl)siloxane chain.[4]

Reaction Mechanism: From Monomer to Polymer

The synthesis of poly(methylphenyl)siloxane from dichloromethyl(phenyl)silane is a two-stage process:

• Hydrolysis: The reaction is initiated by the addition of water to the dichloromethyl(phenyl)silane. The highly reactive silicon-chlorine bonds are cleaved, and each chlorine atom is replaced by a hydroxyl (-OH) group, forming a silanediol intermediate, methylphenylsilanediol. This step also produces hydrochloric acid (HCl) as a byproduct and is typically exothermic.[4]

• Polycondensation: The newly formed silanol groups are unstable and readily condense with each other. Two silanol groups react to form a siloxane (Si-O-Si) bond, eliminating a molecule of water. This process repeats, leading to the growth of the polymer chain. The reaction can be catalyzed by the HCl generated during hydrolysis or by the addition of other catalysts to control the reaction rate and final molecular weight of the polymer.[5]

Figure 1: General reaction scheme for the synthesis of poly(methylphenyl)siloxane.

Detailed Experimental Protocol

This section provides a step-by-step guide for the laboratory-scale synthesis of poly(methylphenyl)siloxane.

Materials and Reagents

Reagent	Grade	Recommended Supplier	CAS Number
Dichloromethyl(phenyl)silane	≥97%	Sigma-Aldrich	149-74-6
Toluene	Anhydrous, 99.8%	Fisher Scientific	108-88-3
Deionized Water	High Purity	Millipore	7732-18-5
Sodium Bicarbonate	ACS Reagent Grade	VWR	144-55-8
Anhydrous Magnesium Sulfate	≥97%	Alfa Aesar	7487-88-9
Methanol	ACS Grade	EMD Millipore	67-56-1

Equipment Required

• Three-neck round-bottom flask with appropriate stoppers

• Reflux condenser

• Addition funnel

• Magnetic stirrer with heating plate

• Inert gas (Nitrogen or Argon) supply

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Vacuum oven

Synthetic Procedure

Figure 2: Step-by-step workflow for the synthesis of poly(methylphenyl)siloxane.

• Reaction Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an addition funnel. The third neck should be fitted with a gas inlet for an inert atmosphere (N₂ or Ar).

• Initial Charge: Charge the flask with 150 mL of anhydrous toluene.

• Monomer Addition: In the addition funnel, prepare a solution of 20 g of dichloromethyl(phenyl)silane in 50 mL of anhydrous toluene. Slowly add this solution to the stirred toluene in the reaction flask over 20-30 minutes.

• Hydrolysis: Slowly add a solution of 5 mL of deionized water in 20 mL of toluene from the addition funnel to the reaction mixture over a period of 1 hour. Caution: This reaction is exothermic and releases HCl gas. Maintain a gentle stir rate and ensure the reaction is well-ventilated in a fume hood.

• Polycondensation: After the water addition is complete, heat the mixture to reflux (approximately 110-111 °C for toluene) and maintain for 3-4 hours to promote the growth of the polymer chains.

• Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with 50 mL of saturated sodium bicarbonate solution (to neutralize the HCl) and two 50 mL portions of deionized water.

• Drying: Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Solvent Removal: Remove the toluene using a rotary evaporator to obtain the crude poly(methylphenyl)siloxane as a viscous liquid or a gummy solid.

• Purification: Dissolve the crude product in a minimal amount of toluene and precipitate it by adding the solution dropwise to a beaker of vigorously stirred methanol. The polymer will precipitate out.

• Final Drying: Decant the methanol and dry the polymer in a vacuum oven at 80 °C overnight to remove any residual solvent.

Safety and Handling Precautions

• Dichloromethyl(phenyl)silane: This substance is corrosive and reacts violently with water.[6] It causes severe skin burns and eye damage.[7] Always handle in a fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6][7]

• Toluene: Toluene is a flammable liquid and its vapors can be harmful. Use in a well-ventilated area away from ignition sources.

• Hydrochloric Acid: HCl gas is evolved during the hydrolysis step. This gas is corrosive and can cause respiratory irritation.[6][8] Ensure the reaction is performed in a fume hood.

Characterization of Poly(methylphenyl)siloxane

To confirm the successful synthesis and determine the properties of the polymer, the following characterization techniques are recommended:

Technique	Purpose	Expected Observations
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify functional groups and confirm the formation of the siloxane backbone.	A strong, broad absorption band between 1000-1100 cm⁻¹ characteristic of the Si-O-Si bond stretching. Disappearance of the Si-Cl stretch and the absence of a broad O-H stretch (from silanol) indicates a complete reaction.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ²⁹Si)	To determine the chemical structure and purity of the polymer.	¹H and ¹³C NMR will show peaks corresponding to the methyl and phenyl groups. ²⁹Si NMR is particularly useful for analyzing the silicon environment and confirming the degree of condensation.
Gel Permeation Chromatography (GPC)	To determine the molecular weight (Mw), number average molecular weight (Mn), and polydispersity index (PDI).	Provides information on the size distribution of the polymer chains, which is crucial for understanding its physical properties.
Thermogravimetric Analysis (TGA)	To evaluate the thermal stability of the polymer.	Determines the onset temperature of thermal degradation. Poly(methylphenyl)siloxane is expected to exhibit high thermal stability.[9]
Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS)	To analyze the composition and thermal degradation products.	This technique can be used to confirm the monomer units within the polymer structure.[10][11]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Polymer Yield	Incomplete reaction; Loss of product during workup.	Ensure sufficient reflux time; Be careful during the washing and precipitation steps.
Low Molecular Weight	Insufficient polycondensation time; Presence of monofunctional impurities.	Increase the reflux time; Use high-purity dichloromethyl(phenyl)silane.
Cloudy or Hazy Product	Incomplete removal of water or salts.	Ensure thorough washing and drying of the organic phase.

Conclusion

This application note provides a reliable and detailed protocol for the synthesis of poly(methylphenyl)siloxane from dichloromethyl(phenyl)silane. By following the outlined procedures and safety precautions, researchers can successfully synthesize this valuable polymer for a variety of applications. The characterization techniques described will allow for the confirmation of the product's structure and properties.

References

• Oxford Academic. (2023, October 31). Polymethylphenylsiloxane | Polymer Data Handbook: Second Edition. Retrieved from [Link]

• Chic. Poly Phenylmethyl Siloxane. Retrieved from [Link]

• ResearchGate. Polymethylphenylsiloxane. Retrieved from [Link]

• Frontier Laboratories Ltd. Characterization of Polysiloxanes by (Py-GC/MS). Retrieved from [Link]

• Sun, J. T., et al. (2007). Synthesis and Properties of Poly(Methylphenylsiloxane) Containing Methacryloyl Groups. Polymers and Polymer Composites, 15(6), 463-468. Retrieved from [Link]

• Gelest. (2014, December 1). PHENYLMETHYLDICHLOROSILANE Safety Data Sheet. Retrieved from [Link]

• ResearchGate. Synthesis and Characterization of Polymethylphenylsiloxane With Arbitrarily Tunable Phenylsiloxane Contents via Phosphazenium Salt/ KOH Catalyzed Ring‐Opening Polymerization | Request PDF. Retrieved from [Link]

• UKEssays. (2017, August 17). Polysiloxanes Synthesis and Structure. Retrieved from [Link]

• Frontier-Lab. Characterization of Polysiloxanes by (Py-GC/MS). Retrieved from [Link]

• Google Patents. US3012051A - Process for the production of polysiloxanes consisting substantially of diorgano-siloxane chains and bearing different substituents.

• ResearchGate. Synthesis of Linear Polysiloxanes | Request PDF. Retrieved from [Link]

• MDPI. (2021, December 5). Polydimethylsiloxane Composites Characterization and Its Applications: A Review. Retrieved from [Link]

• ACS Publications. (2001, November 19). Dimethyldichlorosilane and the Direct Synthesis of Methylchlorosilanes. The Key to the Silicones Industry | Organometallics. Retrieved from [Link]

• PMC. (2019, January 18). Synthesis of Structurally Precise Polysiloxanes via the Piers–Rubinsztajn Reaction. Retrieved from [Link]

• Didaktik der Chemie. Hydrolysis and polycondensation. Retrieved from [Link]

• Organic Syntheses Procedure. The reflux condenser. Retrieved from [Link]

• ResearchGate. (2026, January 7). Synthesis of Polydimethylsiloxane with hydrolysis and condensation methods using monomer of Dichlorodimethylsilane as vitreous humour substitute. Retrieved from [Link]

• Google Patents. CN101875726B - Method for preparing polysiloxane by hydrolyzing dimethyl dichlorosilane.

• PMC. (2018, April 28). Synthesis, Characterization and Microstructure of New Liquid Poly(methylhydrosiloxanes) Containing Branching Units SiO4/2. Retrieved from [Link]

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Precision Hydrolysis of Dichloromethyl(phenyl)silane: Tuning Selectivity for Cyclic vs. Linear Polysiloxanes

Topic: Protocol for hydrolysis of Dichloromethyl(phenyl)silane Content Type: Application Note and Protocol Audience: Researchers, scientists, and drug development professionals.

Abstract

This Application Note provides a rigorous technical guide for the hydrolysis of Dichloromethyl(phenyl)silane (PhMeSiCl₂). Unlike simple alkyl-silanes, the steric and electronic influence of the phenyl group dictates a complex competition between intramolecular cyclization and intermolecular chain growth. This guide details two distinct protocols: Method A , optimized for the isolation of cyclic oligomers (Cyclomethylphenylsiloxanes), and Method B , designed to maximize linear silanol-terminated polymers (Polymethylphenylsiloxane, PMPS). Critical emphasis is placed on thermodynamic control, HCl management, and structural validation via

NMR.

Safety & Handling (Critical)

DANGER : Dichloromethyl(phenyl)silane is a corrosive organochlorosilane.

• Hydrolysis Hazard : Reacts violently with water/moisture to release hydrogen chloride (HCl) gas.

• Inhalation : HCl mist is severe respiratory irritant. All operations must occur in a functioning chemical fume hood.

• PPE : Neoprene gloves, chemical splash goggles, and face shield are mandatory.

• Quenching : Never add bulk water to the neat silane. Always dilute the silane in an inert solvent (e.g., Toluene, Et₂O) before introducing aqueous reagents.

Mechanistic Pathways

The hydrolysis of PhMeSiCl₂ proceeds via a transient silanediol intermediate. The fate of this intermediate—whether it "bites" its own tail to form a ring or attacks another monomer to form a chain—is determined by concentration and pH.

Figure 1: Reaction Pathway & Selectivity Logic

Caption: Mechanistic bifurcation in silane hydrolysis. Dilution favors ring formation (kinetic control), while concentration favors linear growth (thermodynamic control).

Experimental Protocols

Protocol A: Kinetic Hydrolysis (Cyclic-Enriched)

Objective : Maximize yield of cyclic trimers (

) and tetramers ( ). Principle : High dilution favors intramolecular condensation. The use of a water-miscible solvent (Acetone) ensures homogeneity initially, followed by phase separation.

Materials :

• Dichloromethyl(phenyl)silane (98%+)

• Acetone (ACS Grade)

• Deionized Water (Ice cold)

• Sodium Bicarbonate (

  )

Step-by-Step Workflow :

• Preparation : In a 1L 3-neck flask equipped with a dropping funnel and thermometer, charge 400 mL Acetone and 100 mL DI Water . Cool to 0–5°C using an ice bath.

• Addition : Dissolve 50 g (0.26 mol) PhMeSiCl₂ in 50 mL Acetone . Add this solution dropwise to the water/acetone mixture over 60 minutes.

  • Expert Insight: Slow addition prevents localized heating, which can trigger uncontrolled polymerization.

• Agitation : Stir vigorously for 30 minutes post-addition. The solution may become hazy as cyclics precipitate or phase separate.

• Quenching & Extraction :

  • Add 200 mL Toluene to extract the organosilicon species.

  • Wash the organic phase 3x with 200 mL cold water until pH of washings is neutral (> pH 5).

  • Note: If emulsion forms, add brine.

• Neutralization : Wash once with 5%

  solution to remove trace HCl.

• Isolation : Dry organic phase over anhydrous

  , filter, and strip solvent via rotary evaporation at 40°C.

• Purification : The residue is a mix of cyclics and short linears.[1] Isolate cyclics via vacuum distillation (typically 120–160°C at 0.5 mmHg).

Protocol B: Hydrolytic Polycondensation (Linear-Enriched)

Objective : Synthesis of silanol-terminated linear polymethylphenylsiloxane (PMPS) fluids. Principle : Biphasic hydrolysis buffers the reaction temperature while removing HCl into the aqueous phase, driving the equilibrium toward linear condensation.

Materials :

• Dichloromethyl(phenyl)silane[2]

• Toluene (Solvent)[3]

• 5% Aqueous NaOH (Optional, for MW control)

Step-by-Step Workflow :

• System Setup : Set up a 500 mL flask with a mechanical stirrer (overhead stirring is preferred for viscous oils).

• Biphasic Charge : Add 100 mL Water and 100 mL Toluene .

• Controlled Addition : Add 50 g PhMeSiCl₂ dropwise directly into the biphasic mixture at room temperature.

  • Expert Insight: Unlike Protocol A, we do not cool excessively. Maintaining 25–30°C promotes the condensation of silanol groups (

    ) to build chain length.

• Reflux (Optional for High MW) : For higher molecular weight, heat the biphasic mixture to 60°C for 2 hours.

• Workup :

  • Separate the aqueous acid layer (contains HCl).

  • Wash the Toluene layer repeatedly with hot water (50°C) until neutral.

  • Crucial Step: To ensure stable linear polymers, trace acid must be removed. A final wash with dilute ammonia water is recommended.

• Devolatilization : Strip Toluene under vacuum (10 mbar, 80°C).

• Result : A clear, viscous oil (Linear PMPS).

Data Summary & Characterization

Parameter	Protocol A (Cyclic Focus)	Protocol B (Linear Focus)
Solvent System	Acetone/Water (Homogeneous start)	Toluene/Water (Biphasic)
Temperature	0–5°C (Kinetic Control)	25–60°C (Thermodynamic Control)
Concentration	Dilute (~0.5 M)	Concentrated (>2.0 M)
Major Product	Cyclic Trimers/Tetramers	Linear Silanol-terminated Polymer
Physical State	Low viscosity fluid / Crystalline solid	Viscous Oil / Gum

Analytical Validation

NMR Spectroscopy is the gold standard for validating the structure.

• Linear Units (

  ) : Chemical shift approx. -32 to -35 ppm .

• Cyclic Trimer (

  ) : Shift approx. -20 to -25 ppm (Ring strain shifts signal downfield).

• Cyclic Tetramer (

  ) : Shift approx. -30 to -32 ppm .

GPC (Gel Permeation Chromatography) :

• Protocol A should show sharp, low-MW peaks (oligomers).

• Protocol B should show a broad Gaussian distribution (Polydispersity Index ~1.5–2.0).

References

• Gelest, Inc. "Hydrolysis Considerations for Silanes." Gelest Technical Library. Accessed 2024.[4] [Link]

• American Chemical Society (ACS) . "Dimethyldichlorosilane and the Direct Synthesis of Methylchlorosilanes." Organometallics. [Link]

• MDPI . "Kinetics of Alkoxysilanes and Organoalkoxysilanes Polymerization: A Review." Polymers. [Link][5][6]

• Organic Syntheses . "(Chloromethyl)dimethylphenylsilane Synthesis Protocol." Org.[7] Synth.[Link]

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• 2. 二氯甲基苯基硅烷 97% | Sigma-Aldrich [sigmaaldrich.com]
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• 7. mdpi.com [mdpi.com]

Application Notes and Protocols: Dichloromethyl(phenyl)silane as a Bifunctional Silylation Reagent

Introduction: The Versatility of Bifunctional Silylation

In the landscape of modern organic synthesis and materials science, organosilicon compounds are indispensable tools.[1] Silylation, the introduction of a silyl group into a molecule, is a cornerstone technique, most notably for the temporary protection of reactive functional groups like alcohols, amines, and thiols.[2][3] Among the vast arsenal of silylating agents, Dichloromethyl(phenyl)silane (PhMeSiCl₂) emerges as a uniquely versatile reagent. Its significance lies in its bifunctional nature; the presence of two highly reactive chloro-substituents on the silicon atom allows for a stepwise or simultaneous reaction, opening avenues for advanced molecular architecture.[1][4]

This guide provides an in-depth exploration of Dichloromethyl(phenyl)silane, moving beyond a simple recitation of facts to explain the causality behind its application. We will detail its use not only as a robust protecting group agent but also as a fundamental monomer in the synthesis of silicone polymers.[4][5] The protocols herein are designed to be self-validating systems, offering researchers, scientists, and drug development professionals a trusted resource for leveraging the full potential of this powerful chemical intermediate.

Reagent Profile: Chemical and Physical Properties

Dichloromethyl(phenyl)silane, also known as methylphenyldichlorosilane, is a colorless liquid characterized by its high reactivity, primarily due to the two silicon-chlorine bonds.[4][6] This reactivity is a double-edged sword, making it highly effective in synthesis but also demanding careful handling due to its moisture sensitivity and corrosive nature.[6][7]

Property	Value	Reference(s)
Chemical Formula	C₇H₈Cl₂Si
Molecular Weight	191.13 g/mol
CAS Number	149-74-6
Appearance	Colorless liquid	[5][6]
Boiling Point	205 °C (lit.)	[5]
Density	1.176 g/mL at 25 °C (lit.)	[5]
Solubility	Soluble in benzene, ether, dichloromethane	[4][6]
InChI Key	GNEPOXWQWFSSOU-UHFFFAOYSA-N

Core Principles: The Mechanism of Silylation

The utility of Dichloromethyl(phenyl)silane as a silylating agent is rooted in the fundamental principles of nucleophilic substitution at a silicon center. The silicon atom, bonded to two electronegative chlorine atoms, is highly electrophilic and susceptible to attack by nucleophiles such as alcohols (ROH), amines (RNH₂), or thiols (RSH).

The reaction proceeds via the following general steps:

• Nucleophilic Attack: A lone pair from the heteroatom (e.g., the oxygen of an alcohol) attacks the electrophilic silicon atom.

• Chloride Displacement: A chloride ion, a good leaving group, is displaced, forming a new silicon-heteroatom bond and releasing a proton.

• Proton Abstraction: A base, typically a non-nucleophilic amine like triethylamine (Et₃N) or imidazole, is included in the reaction to neutralize the hydrochloric acid (HCl) byproduct. This is crucial as the generated HCl can catalyze undesirable side reactions or degradation of acid-sensitive substrates.

The bifunctionality of PhMeSiCl₂ allows for this sequence to occur twice. The first substitution yields a monochlorosilane intermediate (e.g., RO-Si(Me)(Ph)Cl), which is still reactive and can be attacked by a second nucleophile. This second nucleophile can be another molecule of the same substrate, a different nucleophile, or another functional group within the same molecule (in the case of diols or amino alcohols), leading to the formation of cyclic structures.[1]

General mechanism for the silylation of an alcohol.

Application I: Protection of Hydroxyl Groups

The methyl(phenyl)silyl group is a robust protecting group for alcohols. The presence of the phenyl group provides greater steric hindrance and different electronic properties compared to a simple trimethylsilyl (TMS) group, influencing its stability and reactivity profile.

Protocol 1: Monosilylation of a Primary Alcohol (e.g., Benzyl Alcohol)

This protocol describes the formation of a methyl(phenyl)silyl ether. The reaction is run under stoichiometric control to favor monosubstitution.

• Rationale: An inert atmosphere is critical to prevent the premature hydrolysis of PhMeSiCl₂ by atmospheric moisture. Anhydrous solvents are used for the same reason. Triethylamine acts as an acid scavenger. The reaction is initiated at 0 °C to control the initial exothermic reaction before being warmed to ensure completion.

Materials:

• Benzyl Alcohol (1.0 eq)

• Dichloromethyl(phenyl)silane (1.1 eq)

• Triethylamine (Et₃N) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Experimental Workflow:

Experimental workflow for alcohol silylation.

Step-by-Step Procedure:

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add benzyl alcohol (1.0 eq).

• Dissolve the alcohol in anhydrous DCM, followed by the addition of triethylamine (1.2 eq).

• Cool the stirred solution to 0 °C using an ice bath.

• Add Dichloromethyl(phenyl)silane (1.1 eq) dropwise via syringe over 10 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter off the drying agent and concentrate the filtrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to yield the desired silyl ether.

Protocol 2: Formation of a Cyclic Silyl Acetal from a Diol

This protocol leverages the bifunctionality of PhMeSiCl₂ to protect a 1,2- or 1,3-diol, forming a stable five- or six-membered ring.

• Rationale: Imidazole is often used as a base and catalyst in this context. It is a more effective nucleophilic catalyst than triethylamine for forming the initial silyl imidazolium intermediate, which is then readily attacked by the alcohol. Using the diol as the limiting reagent ensures the formation of the cyclic product over intermolecular polymerization.

Materials:

• Ethane-1,2-diol (or other suitable diol) (1.0 eq)

• Dichloromethyl(phenyl)silane (1.05 eq)

• Imidazole (2.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Procedure:

• In a flame-dried flask under an argon atmosphere, dissolve the diol (1.0 eq) and imidazole (2.2 eq) in anhydrous DMF.

• Cool the solution to 0 °C.

• Add a solution of Dichloromethyl(phenyl)silane (1.05 eq) in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Pour the reaction mixture into a separatory funnel containing water and diethyl ether.

• Separate the layers and extract the aqueous phase three times with diethyl ether.

• Combine the organic extracts, wash extensively with water to remove DMF, then wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude cyclic silyl acetal, which can be purified by chromatography or distillation.

Application II: Monomer in Polymer Synthesis

The two reactive Si-Cl bonds make Dichloromethyl(phenyl)silane an excellent monomer for the synthesis of polysiloxanes, the fundamental components of silicone polymers.[4] Controlled hydrolysis of the Si-Cl bonds leads to the formation of silanol intermediates (PhMeSi(OH)₂), which then undergo condensation polymerization to form a stable siloxane backbone (-Si-O-Si-).

Protocol 3: Synthesis of Polymethylphenylsiloxane

• Rationale: This protocol uses a controlled hydrolysis-condensation reaction. Water is added slowly to a solution of the monomer to manage the exothermic reaction and the evolution of HCl gas. The subsequent heating drives the condensation reaction to completion to form the polymer.

Materials:

• Dichloromethyl(phenyl)silane

• Toluene

• Deionized Water

• Sodium Bicarbonate

Step-by-Step Procedure:

• Set up a three-necked flask with a mechanical stirrer, a dropping funnel, and a reflux condenser vented to a scrubber (to neutralize HCl gas).

• Charge the flask with Dichloromethyl(phenyl)silane and toluene.

• Slowly add water from the dropping funnel to the vigorously stirred solution. The reaction is exothermic and will produce HCl gas. Maintain the temperature below 50 °C.

• After the addition is complete, heat the mixture to reflux for 2-3 hours to drive the condensation polymerization.

• Cool the reaction mixture and wash it sequentially with water and a dilute sodium bicarbonate solution until the aqueous layer is neutral.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and filter.

• Remove the toluene under reduced pressure to yield the viscous polymethylphenylsiloxane oil or resin.

Safety and Handling Precautions

Dichloromethyl(phenyl)silane is a hazardous chemical and must be handled with appropriate safety measures.

• Hazard Classification: Causes severe skin burns and eye damage (H314), is harmful if swallowed (H302), and is a combustible liquid.[7] It reacts with water to release hydrogen chloride gas, which is corrosive and an irritant.[7]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (neoprene or nitrile rubber), chemical safety goggles, and a face shield.[7] Work in a well-ventilated fume hood. Wear a lab coat or other protective clothing.[7]

• Handling: Handle under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction with moisture.[8] Avoid contact with skin, eyes, and clothing.[9] Keep away from heat, sparks, and open flames.[7] Ground all equipment to prevent static discharge.

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[7][8] Store away from incompatible materials such as water, alcohols, alkalis, oxidizing agents, and metal salts.[7]

• First Aid:

  • Skin Contact: Immediately remove all contaminated clothing and rinse the skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[7]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek immediate medical attention.[7]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[7][9]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7][8]

Conclusion

Dichloromethyl(phenyl)silane is a powerful and versatile reagent whose bifunctionality provides a strategic advantage in complex organic synthesis and polymer chemistry. As a silylating agent, it offers a pathway to robust silyl ethers for the protection of hydroxyl groups, with the unique capability of forming cyclic structures with diols. As a monomer, its controlled hydrolysis provides direct access to high-value polysiloxane materials. Understanding the core reactivity, coupled with meticulous adherence to the detailed protocols and safety precautions outlined in this guide, will enable researchers to effectively and safely harness the synthetic potential of this important organosilicon compound.

References

• Gelest. PHENYLMETHYLDICHLOROSILANE SAFETY DATA SHEET. [Link]

• Gelest. DIPHENYLMETHYLCHLOROSILANE. [Link]

• Sdfine. DICHLORODIMETHYL SILANE - GHS Safety Data Sheet. [Link]

• PubChem. Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006. [Link]

• PMC. Protocol for synthesizing both racemic and chiral allenylsilanes through copper-catalyzed silylation of propargyl dichlorides. [Link]

• Ottokemi. Dichloro(methyl)phenylsilane, 98%. [Link]

• ResearchGate. Techniques for Silylation. [Link]

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• 5. Dichloro(methyl)phenylsilane, 98% (149-74-6) - Dichloro(methyl)phenylsilane, 98% Manufacturer, Supplier, India, China | Otto Chemie Pvt Ltd [ottokemi.com]
• 6. Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. gelest.com [gelest.com]
• 8. Page loading... [guidechem.com]
• 9. tcichemicals.com [tcichemicals.com]

Application Notes &amp; Protocols: Synthesis of Dichloromethyl(phenyl)silane via Grignard Reaction

Introduction: The Strategic Importance of Dichloromethyl(phenyl)silane

Dichloromethyl(phenyl)silane (C₆H₅Si(CH₃)Cl₂) is a pivotal organosilane intermediate, valued for its unique combination of a phenyl group, a methyl group, and two reactive chlorine atoms attached to a central silicon atom.[1][2] This structure makes it a versatile building block in the synthesis of advanced organosilicon materials.[1] Its primary applications lie in the production of silicones, specialty polymers, resins, and coatings where the incorporation of the phenyl group imparts enhanced thermal stability, chemical resistance, and specific optoelectronic properties.[1][3] Furthermore, it serves as a key precursor in the pharmaceutical and fine chemical industries for creating complex molecular architectures.[1]

The Grignard reaction remains a cornerstone of organometallic chemistry for the robust and versatile formation of carbon-silicon bonds, a legacy dating back to the pioneering work of F. Stanley Kipping.[4] This guide provides an in-depth protocol for the synthesis of Dichloromethyl(phenyl)silane by reacting a phenyl-Grignard reagent with methyltrichlorosilane, a method favored for its reliability and scalability.[5] We will explore the underlying mechanistic principles, provide a detailed, field-proven experimental workflow, and address critical safety and optimization parameters.

Reaction Mechanism and Stoichiometric Considerations

The synthesis proceeds in two fundamental stages: the formation of the Grignard reagent, followed by its reaction with the chlorosilane substrate.

Stage 1: Phenylmagnesium Chloride Formation Chlorobenzene reacts with magnesium metal in an anhydrous ether solvent to form phenylmagnesium chloride. This reaction is initiated on the surface of the magnesium.

C₆H₅Cl + Mg --(anhydrous ether)--> C₆H₅MgCl

Stage 2: Nucleophilic Substitution on Silicon The core of the synthesis is the nucleophilic attack by the carbanionic carbon of the phenylmagnesium chloride on the highly electrophilic silicon atom of methyltrichlorosilane.[6][7] The reaction proceeds via a nucleophilic substitution mechanism, where the phenyl group displaces one of the chlorine atoms.

C₆H₅MgCl + CH₃SiCl₃ → C₆H₅Si(CH₃)Cl₂ + MgCl₂

Causality of Experimental Design: The "Reverse Addition" Protocol To maximize the yield of the desired mono-substituted product, Dichloromethyl(phenyl)silane, a "reverse addition" protocol is employed.[4] In this setup, the Grignard reagent is added slowly to an excess of methyltrichlorosilane. This strategy ensures that the Grignard reagent is always the limiting reactant in the immediate reaction environment, statistically favoring a single substitution on the silicon atom. A "normal addition" (adding the silane to the Grignard) would increase the likelihood of multiple phenyl group substitutions, leading to the formation of undesired byproducts like Chloro(methyl)diphenylsilane.[4][8]

Experimental Protocol: Step-by-Step Synthesis

This protocol details a laboratory-scale synthesis. All operations must be conducted under a strictly inert atmosphere (Nitrogen or Argon) due to the extreme sensitivity of Grignard reagents to moisture and atmospheric oxygen.[9][10]

3.1 Materials and Equipment

• Glassware: All glassware (three-necked round-bottom flasks, reflux condenser, pressure-equalizing dropping funnel, distillation apparatus) must be rigorously oven-dried (≥120 °C overnight) or flame-dried under vacuum and allowed to cool under an inert atmosphere.[11]

• Reagents:

  • Magnesium turnings

  • Iodine crystal (as initiator)

  • Chlorobenzene (anhydrous)

  • Methyltrichlorosilane (distilled before use)

  • Anhydrous tetrahydrofuran (THF) or diethyl ether

• Equipment: Magnetic stirrer with heating mantle, ice-water bath, Schlenk line or inert gas manifold, cannulas, and septa.

3.2 Workflow Diagram

Caption: Workflow for the Grignard Synthesis of Dichloromethyl(phenyl)silane.

3.3 Procedure

Part A: Formation of Phenylmagnesium Chloride

• Assemble a dry three-necked flask with a reflux condenser, a pressure-equalizing dropping funnel, a magnetic stir bar, and an inert gas inlet/outlet.

• Place magnesium turnings (1.1 equivalents) into the flask. Add a single small crystal of iodine. The iodine helps to etch the passivating oxide layer on the magnesium surface, facilitating reaction initiation.[9]

• In the dropping funnel, prepare a solution of chlorobenzene (1.0 equivalent) in anhydrous THF.

• Add a small portion (~10%) of the chlorobenzene solution to the magnesium turnings. The reaction is indicated by the disappearance of the iodine color and gentle refluxing of the solvent.[8] If the reaction does not start, gentle warming with a heating mantle may be applied.

• Once initiated, add the remaining chlorobenzene solution dropwise at a rate that maintains a steady but controlled reflux. The exothermic nature of the reaction must be managed.[12]

• After the addition is complete, continue to reflux the mixture for an additional 1-2 hours to ensure all the magnesium has reacted. The resulting dark grey-brown solution is your Grignard reagent.[8]

Part B: Reaction with Methyltrichlorosilane

• In a separate, dry three-necked flask equipped with a dropping funnel, magnetic stir bar, and inert gas inlet, prepare a solution of methyltrichlorosilane (1.9-2.1 equivalents) in anhydrous THF.[13]

• Cool this solution to 0-5 °C using an ice-water bath. This is critical for controlling the exothermic reaction and minimizing side product formation.[8]

• Slowly add the freshly prepared phenylmagnesium chloride solution from Part A to the cooled, stirred solution of methyltrichlorosilane via the dropping funnel.[14] Maintain the internal temperature below 10 °C throughout the addition.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 2-4 hours to ensure the reaction goes to completion.[8][9]

Part C: Work-up and Purification

• Under an inert atmosphere, filter the reaction mixture through a pad of Celite or glass wool in a Schlenk filter funnel to remove the precipitated magnesium chloride salts.[13]

• Remove the bulk of the THF solvent from the filtrate via distillation or a rotary evaporator.

• The crude product is then purified by fractional distillation under reduced pressure.[13][14] Collect the fraction corresponding to Dichloromethyl(phenyl)silane.

Quantitative Data and Product Specifications

Parameter	Value	Rationale / Reference
Molar Ratios
Mg : Chlorobenzene	1.0 - 1.3 : 1.0	Ensures complete conversion of the aryl halide.[14]
Phenylmagnesium Chloride : Methyltrichlorosilane	1.0 : 1.9 - 2.1	Excess silane favors monosubstitution.[13]
Reaction Conditions
Grignard Formation Temp.	Reflux in THF (~66 °C)	Standard condition for Grignard formation.[8]
Grignard/Silane Reaction Temp.	0 - 10 °C (addition), then RT	Controls exothermicity and selectivity.[8]
Product Properties
Appearance	Colorless Liquid	[5]
Molecular Weight	191.13 g/mol
Boiling Point	205 °C (lit.) / 117 °C @ 31 mmHg
Density	1.176 g/mL at 25 °C (lit.)
Refractive Index (n20/D)	1.519 (lit.)

Safety, Hazard Management, and Troubleshooting

5.1 Critical Safety Considerations

• Grignard Reagents: Are highly flammable, corrosive, and can be pyrophoric (ignite spontaneously in air).[10][12] They react violently with water, alcohols, and even atmospheric moisture.[10] All transfers must be performed using syringe or cannula techniques under an inert atmosphere. A Class D fire extinguisher (for combustible metals) should be available.

• Chlorosilanes: Dichloromethyl(phenyl)silane and methyltrichlorosilane are corrosive and flammable.[5][15] They react with moisture to release corrosive hydrogen chloride (HCl) gas.[16] All handling must be performed in a well-ventilated chemical fume hood.

• Solvents: Anhydrous ethers like THF and diethyl ether are extremely flammable and can form explosive peroxides over time.[11] Never use a heating mantle near an open flask of ether. Ensure all equipment is properly grounded.[15]

• Personal Protective Equipment (PPE): A flame-resistant lab coat, chemical splash goggles, a face shield, and appropriate chemical-resistant gloves are mandatory at all times.[12]

5.2 Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Grignard reaction fails to initiate.	1. Oxidized magnesium surface. 2. Wet glassware or solvent. 3. Impure chlorobenzene.	1. Add a crystal of iodine or a few drops of 1,2-dibromoethane to activate the Mg.[9] 2. Ensure all glassware is meticulously dried and solvents are certified anhydrous. 3. Purify the chlorobenzene by distillation.
Low product yield.	1. Incomplete Grignard formation. 2. Quenching of Grignard reagent by moisture/air. 3. Loss of product during work-up.	1. Ensure sufficient reflux time for Grignard formation. 2. Maintain a robust inert atmosphere throughout the entire process. 3. Perform filtration and distillation carefully.
Significant byproduct formation (e.g., diphenyl derivative).	1. Incorrect addition order (normal vs. reverse). 2. Poor temperature control during addition. 3. High local concentration of Grignard reagent.	1. Strictly adhere to the reverse addition protocol (Grignard into silane).[4] 2. Maintain a low temperature (0-10 °C) during the addition. 3. Ensure slow, dropwise addition with vigorous stirring.

References

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• The Ultimate Guide to Dichloromethylphenylsilane CAS 149-74-6. (2024). Chemneo.
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• What are Grignard reagent preparation precautions during prepar
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• Method for purifying phenyl silane.
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Application Notes and Protocols for Cross-linking Silicone Polymers with Dichloromethyl(phenyl)silane

Introduction

Silicone polymers, renowned for their exceptional thermal stability, flexibility, and biocompatibility, are indispensable in a myriad of advanced applications, from medical devices to high-performance electronics.[1][2] The transformation of linear or branched silicone polymers into a robust, three-dimensional network through cross-linking is a critical step in harnessing their full potential. This process imparts desirable mechanical properties, such as elasticity and tensile strength, and enhances resistance to solvents and environmental degradation.[3] This guide provides a comprehensive overview and detailed protocols for the cross-linking of silicone polymers using dichloromethyl(phenyl)silane as a key cross-linking agent. The inclusion of a phenyl group in the cross-linker offers unique advantages, including improved thermal stability, radiation resistance, and a higher refractive index in the final cured elastomer.[2][4][5][6]

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of procedural steps to provide a deeper understanding of the underlying chemical principles and the rationale behind experimental choices.

Scientific Principles and Rationale

The Cross-linking Mechanism

The fundamental reaction underpinning the cross-linking process with dichloromethyl(phenyl)silane is the hydrolysis and subsequent condensation of the chlorosilane with silanol-terminated silicone polymers.

The process can be conceptualized in two primary stages:

• Hydrolysis: The dichloromethyl(phenyl)silane reacts with ambient moisture or intentionally introduced water to form a reactive silanol intermediate. This reaction is often vigorous and produces hydrochloric acid (HCl) as a byproduct.[7]

• Condensation: The newly formed silanol groups on the cross-linker then react with the terminal silanol groups (Si-OH) of the silicone polymer chains. This condensation reaction forms stable siloxane bonds (Si-O-Si), effectively linking the polymer chains together and building the three-dimensional network.[8]

The phenyl group attached to the silicon atom in the cross-linker remains as a pendant group in the final network structure, influencing the material's bulk properties.

Figure 1: The two-stage mechanism of cross-linking.

The Critical Role of an Acid Scavenger

The generation of hydrochloric acid (HCl) during the hydrolysis of dichloromethyl(phenyl)silane is a significant consideration.[7] HCl can potentially cause acid-catalyzed degradation of the siloxane backbone, leading to a weaker and less stable final material.[9][10][11] Furthermore, the corrosive nature of HCl can damage processing equipment. To mitigate these effects, the inclusion of an acid scavenger in the formulation is imperative.[9][10][11][12]

Acid scavengers are compounds that neutralize the in-situ generated HCl.[10][11] Common examples include metal oxides (e.g., calcium carbonate, magnesium oxide) and hindered amines. The choice of acid scavenger can influence the cure kinetics and the final properties of the elastomer.

Experimental Protocols

Materials and Equipment

Material/Equipment	Specification	Supplier
Silanol-terminated Polydimethylsiloxane (PDMS-OH)	Viscosity: 1000 cSt	Varies
Dichloromethyl(phenyl)silane	Purity: ≥98%	Varies
Acid Scavenger (e.g., Calcium Carbonate, nano-powder)	Purity: ≥99%	Varies
Toluene	Anhydrous, ≥99.8%	Varies
Fume Hood
Mechanical Stirrer
Vacuum Oven
Molds (e.g., PTFE)
Personal Protective Equipment (PPE)	Safety goggles, acid-resistant gloves, lab coat

Safety Precaution: Dichloromethyl(phenyl)silane is a corrosive and water-sensitive compound that reacts with moisture to produce toxic and corrosive HCl fumes.[7][13] All handling and experimental procedures must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, face shields, and acid-resistant gloves, must be worn at all times.[13][14][15][16]

Step-by-Step Protocol for Cross-linking

This protocol outlines the preparation of a cross-linked phenyl-containing silicone elastomer.

Figure 2: The experimental workflow for cross-linking.

• Preparation of the Polymer Solution:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve the silanol-terminated polydimethylsiloxane (PDMS-OH) in anhydrous toluene to achieve a 50% (w/w) solution.

  • Stir the solution under a nitrogen atmosphere until the polymer is completely dissolved. The use of an inert atmosphere is crucial to prevent premature hydrolysis of the cross-linker.

• Incorporation of the Acid Scavenger:

  • While stirring, slowly add the powdered acid scavenger (e.g., 5 parts by weight relative to the polymer) to the polymer solution.

  • Continue stirring for at least 30 minutes to ensure a uniform dispersion of the scavenger.

• Addition of the Cross-linking Agent:

  • Calculate the required amount of dichloromethyl(phenyl)silane based on the desired cross-link density. A typical starting point is a molar ratio of 1:2 of PDMS-OH terminal groups to chlorosilane.

  • Using a syringe, slowly add the dichloromethyl(phenyl)silane to the stirred polymer solution under the nitrogen atmosphere. An exothermic reaction may be observed.

• Mixing and Homogenization:

  • Continue stirring the mixture vigorously for 15-20 minutes to ensure thorough mixing of all components. The viscosity of the solution will gradually increase as the cross-linking reaction begins.

• Degassing:

  • Transfer the mixture to a suitable container and place it in a vacuum chamber.

  • Apply a vacuum to remove any entrapped air bubbles and the toluene solvent. Degassing should continue until bubbling ceases.

• Casting and Curing:

  • Pour the degassed mixture into the desired molds (e.g., PTFE for easy release).

  • Place the molds in a preheated oven at 80°C for 2 hours to facilitate the primary curing process.

• Post-Curing (Optional):

  • For applications requiring enhanced mechanical properties and thermal stability, a post-curing step is recommended.

  • After the initial cure, increase the oven temperature to 150°C and continue heating for an additional 4 hours.

• Characterization:

  • Once cooled to room temperature, the cross-linked silicone elastomer can be demolded and subjected to various characterization techniques to evaluate its properties.

Characterization of the Cross-linked Network

A thorough characterization of the resulting elastomer is essential to validate the success of the cross-linking process and to understand the material's performance characteristics.

Characterization Technique	Property Measured	Significance
Fourier-Transform Infrared (FTIR) Spectroscopy	Disappearance of Si-OH peaks, formation of Si-O-Si network	Confirms the completion of the condensation reaction.[17][18]
Swell Test	Cross-link density	A lower degree of swelling in a suitable solvent (e.g., toluene) indicates a higher cross-link density.[19]
Tensile Testing	Tensile strength, elongation at break, Young's modulus	Provides key mechanical properties of the elastomer.[19]
Thermogravimetric Analysis (TGA)	Thermal stability	Determines the degradation temperature of the material.[20]
Differential Scanning Calorimetry (DSC)	Glass transition temperature (Tg)	Indicates the flexibility of the polymer at low temperatures.[17]

Influence of Phenyl Content

The incorporation of phenyl groups via the dichloromethyl(phenyl)silane cross-linker imparts several beneficial properties to the silicone elastomer:

• Enhanced Thermal Stability: The rigid phenyl groups increase the thermal stability of the polymer network.[1][4]

• Improved Low-Temperature Performance: The presence of phenyl groups disrupts the crystallinity of the polymer chains, leading to improved flexibility at low temperatures.[2][4]

• Increased Refractive Index: Phenyl-containing silicones exhibit a higher refractive index compared to their dimethylsiloxane counterparts, which is advantageous for optical applications such as LED encapsulation.[5][6]

• Radiation Resistance: Phenyl groups are known to enhance the resistance of silicone elastomers to gamma radiation.[2]

Troubleshooting

Problem	Potential Cause	Solution
Incomplete Curing	Insufficient cross-linker; inactive catalyst; low curing temperature or time.	Optimize cross-linker concentration; ensure proper storage of reagents; increase curing temperature/time.
Brittle Material	Excessive cross-linking.	Reduce the amount of dichloromethyl(phenyl)silane.
Presence of Bubbles	Inadequate degassing.	Ensure thorough degassing under vacuum before curing.
Poor Mechanical Properties	Degradation of polymer chains.	Ensure the use of an effective acid scavenger.

Conclusion

The cross-linking of silicone polymers with dichloromethyl(phenyl)silane offers a versatile method for producing high-performance elastomers with tailored properties. By understanding the underlying chemistry, carefully controlling the experimental conditions, and implementing appropriate characterization techniques, researchers can successfully develop advanced materials for a wide range of demanding applications. The strategic inclusion of phenyl groups provides a pathway to enhanced thermal stability, improved low-temperature flexibility, and other desirable characteristics. Adherence to strict safety protocols is paramount when working with chlorosilane reagents.

References

• Fluoroelastomers Supplier. Phenyl Silicone (PVMQ) - Specialty Rubber Compounds | Fluotech. Accessed March 7, 2026. [Link]

• Silicones Environmental, Health and Safety Center. GLOBAL SAFE HANDLING OF CHLOROSILANES. Published October 2, 2017. [Link]

• Gelest, Inc. CHLOROSILANE, 95%. Published January 30, 2017. [Link]

• Scribd. Chlorosilane Safety Guide | PDF | Valve | Fires. Accessed March 7, 2026. [Link]

• Czech, Z., & Wesołowska, M. (2007). Characterization of the crosslinking process of silicone pressure-sensitive adhesives. Polimery, 52(11-12), 839-842.

• Nanjing Silfluo New Material Co., Ltd. Phenyl Silicone Rubber and Fluoro Silicone Rubber. Published May 15, 2025. [Link]

• Wang, Y., et al. (2018). Effects of Phenyl Hydrogen Polysiloxane Molecular Structure on the Performance of LED Packaging Silicone Rubber.
• Li, J., et al. (2024). Preparation, Optical, and Heat Resistance Properties of Phenyl-Modified Silicone Gel. Gels, 10(1), 2.

• IRIS . Peroxide‐based crosslinking of solid silicone rubber, part II. Published May 4, 2023. [Link]

• Colas, A., & Perrin, X. (2019). Determination of the Crosslinking Density of a Silicone Elastomer.
• Xiang, P., et al. (2022). One reaction to make highly stretchable or extremely soft silicone elastomers from easily available materials.

• MDPI. Material Characterization of Silicones for Additive Manufacturing. Published August 28, 2024. [Link]

• ResearchGate. Characterization of the crosslinking process of silicone pressure-sensitive adhesives. Published August 7, 2025. [Link]

• Chemical Communications (RSC Publishing). Ultrafast synthesis of silicone elastomers using silsesquioxane cages as crosslinkers. Accessed March 7, 2026. [Link]

• ResearchGate. Synthesis of the silicone elastomer matrix. The PDMS is cross-linked via Pt-catalyzed hydrosilylation. Accessed March 7, 2026. [Link]

• ResearchGate. Dimethyldichlorosilane and the Direct Synthesis of Methylchlorosilanes. The Key to the Silicones Industry†. Accessed March 7, 2026. [Link]

• Xiang, P., et al. (2022). One reaction to make highly stretchable or extremely soft silicone elastomers from easily available materials. PMC. [Link]

• Chemical Processing. Acid scavenger prevents sticky problem. Accessed March 7, 2026. [Link]

• MDPI. Fabrication of Reactive Poly(Phenyl-Substituted Siloxanes/Silsesquioxanes) with Si‒H and Alkoxy Functional Groups via the Piers–Rubinsztajn Reaction. Published September 10, 2018. [Link]

• ACS Publications. Dimethyldichlorosilane and the Direct Synthesis of Methylchlorosilanes. The Key to the Silicones Industry | Organometallics. Published November 19, 2001. [Link]

• PMC. Self-Restructuring of Polyhydromethylsiloxanes by the Hydride Transfer Process: A New Approach to the Cross-Linking of Polysiloxanes and to the Fabrication of Thin Polysiloxane Coatings. Published October 8, 2022. [Link]

• ResearchGate. Branching and Cross-Linking of Siloxane Copolymers Containing Hydromethyl-Siloxane Units by the Hydride Transfer Restructuring Reaction. Possible Route to Silicone Coatings | Request PDF. Published August 6, 2025. [Link]

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Application Notes and Protocols for Surface Modification Using Dichloromethyl(phenyl)silane

Introduction: The Strategic Role of Dichloromethyl(phenyl)silane in Surface Engineering

In modern materials science and drug development, the ability to precisely control the physicochemical properties of a surface is paramount. Surface modification can dictate a material's interaction with its environment, influencing everything from biocompatibility and cellular adhesion to the loading and release kinetics of therapeutic agents. Dichloromethyl(phenyl)silane (C₆H₅Si(CH₃)Cl₂) is a highly reactive organosilane that serves as a powerful tool for this purpose. It enables the covalent attachment of a methylphenylsilyl moiety to hydroxyl-bearing surfaces, such as silica, glass, and metal oxides.

The introduction of the phenyl group imparts a significant degree of hydrophobicity and can facilitate π-π stacking interactions, which are particularly valuable in chromatography and for enhancing the adsorption of aromatic drug molecules.[1][2] The methyl group provides steric bulk, contributing to the formation of a robust and well-defined monolayer. This guide provides an in-depth exploration of the reaction mechanisms, experimental protocols, and characterization techniques for leveraging Dichloromethyl(phenyl)silane in your research.

Compound Profile and Critical Safety Mandates

Dichloromethyl(phenyl)silane is a combustible, corrosive liquid that reacts violently with water.[3][4] Understanding its properties is the first step toward safe and effective handling. All procedures must be conducted within a certified fume hood, and appropriate personal protective equipment (PPE), including neoprene or nitrile rubber gloves, chemical goggles, and a face shield, must be worn.[4][5]

Table 1: Physicochemical Properties of Dichloromethyl(phenyl)silane

Property	Value	Source(s)
Chemical Formula	C₇H₈Cl₂Si
Molecular Weight	191.13 g/mol
Appearance	Colorless liquid
CAS Number	149-74-6	[3]
Density	1.176 g/mL at 25 °C	[3]
Boiling Point	205 °C
Flash Point	67 °C (152.6 °F)
Reactivity	Reacts violently with water, alcohols, strong acids, and bases. Moisture sensitive.	[3]

Causality in Handling: The high reactivity of the silicon-chlorine (Si-Cl) bonds with protic solvents (like water) is the very reason this compound is an effective surface modifier.[6] However, this reactivity also means that exposure to atmospheric moisture can lead to premature hydrolysis and polymerization of the silane in the storage container, rendering it ineffective. Therefore, storage under an inert atmosphere (e.g., nitrogen or argon) and handling with dry solvents and glassware are not merely recommendations—they are essential for experimental success.

The Mechanism of Covalent Surface Functionalization

The modification of a surface with Dichloromethyl(phenyl)silane is a two-stage process involving hydrolysis and condensation. This reaction cascade results in the formation of a highly stable, covalently bound siloxane layer.

• Hydrolysis: The process is initiated by trace amounts of water, typically the adsorbed water layer present on the surface of hydrophilic substrates. The highly reactive Si-Cl bonds are attacked by water, leading to their conversion into silanol groups (Si-OH) and the release of hydrogen chloride (HCl) gas as a byproduct.[1][7]

• Condensation: The newly formed silanol groups on the silane molecule then react with the hydroxyl groups (-OH) present on the substrate (e.g., silanols on silica). This condensation reaction forms a stable, covalent siloxane bond (Si-O-Si) and releases a molecule of water.[1][8] Because Dichloromethyl(phenyl)silane has two chlorine atoms, it can form bonds with two adjacent surface hydroxyls or cross-link with neighboring silane molecules, creating a robust, polymeric network on the surface.

Caption: Reaction mechanism for surface modification.

Experimental Workflows and Protocols

The following protocols provide a framework for the surface modification of both particulate (silica nanoparticles) and planar (glass) substrates. The key to a successful and reproducible modification is meticulous control over the reaction environment, particularly the exclusion of excess water until the silane is introduced to the substrate.

Caption: General workflow for surface silanization.

Protocol 1: Hydrophobization of Silica Nanoparticles (SNPs)

This protocol is designed to render hydrophilic SNPs hydrophobic, a critical step for loading non-polar drug molecules.[8]

Materials & Equipment:

• Silica Nanoparticles (SNPs)

• Dichloromethyl(phenyl)silane

• Anhydrous Toluene (or other anhydrous, non-protic solvent)

• Triethylamine (Optional, as an HCl scavenger)[8]

• Methanol or Ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heat plate

• Nitrogen or Argon gas line

• Centrifuge and centrifuge tubes

• Vacuum oven

Procedure:

• Substrate Activation: Disperse 1 g of SNPs in 50 mL of deionized water. Sonicate for 15 minutes to ensure a uniform suspension. To maximize surface silanol groups, some protocols may call for a mild acid or base wash, followed by extensive rinsing with deionized water until the pH is neutral.

• Drying: Collect the SNPs by centrifugation. Dry the particles thoroughly in a vacuum oven at 120 °C overnight. The complete removal of free water is critical to prevent premature polymerization of the silane in the solution phase.

• Reaction Setup: In a fume hood, add the dried SNPs to a round-bottom flask containing 50 mL of anhydrous toluene. The flask should be equipped with a magnetic stir bar and a reflux condenser under a positive pressure of nitrogen or argon.

• Silanization:

  • Allow the SNP suspension to stir for 30 minutes to ensure good dispersion.

  • Using a syringe, slowly add 0.5 mL of Dichloromethyl(phenyl)silane to the stirring suspension. The amount can be varied to control the grafting density.[2][8]

  • (Optional) Add a stoichiometric equivalent of triethylamine to neutralize the HCl byproduct, which can sometimes etch the surface.[8]

  • Heat the reaction mixture to reflux (~110 °C for toluene) and maintain for 4-6 hours.[8]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Collect the functionalized SNPs by centrifugation.

  • Wash the particles sequentially with toluene (3 times) and then methanol or ethanol (3 times) to remove any unreacted silane and byproducts. Resuspend and centrifuge for each wash step.

• Final Curing: Dry the washed, surface-modified SNPs in a vacuum oven at 80-110 °C for at least 4 hours to complete any remaining condensation reactions and remove residual solvent.[9][10]

Protocol 2: Modification of Glass Slides

This protocol creates a hydrophobic phenyl-terminated surface on standard glass microscope slides.

Materials & Equipment:

• Glass microscope slides

• Acetone, Ethanol

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂)

• Dichloromethyl(phenyl)silane

• Anhydrous Toluene

• Coplin jars or staining dishes

• Oven

Procedure:

• Surface Cleaning and Activation (CRITICAL STEP):

  • Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood and wear appropriate PPE.[10]

  • Place glass slides in a slide rack. Sonicate in acetone for 15 minutes, followed by a thorough rinse with deionized water. Repeat with ethanol.[10]

  • Immerse the slides in freshly prepared Piranha solution for 30-45 minutes. This step removes organic residues and generates a high density of surface hydroxyl groups.

  • Carefully remove the slides and rinse them extensively with deionized water.

• Drying: Dry the slides in an oven at 120 °C for at least 2 hours and allow them to cool to room temperature in a desiccator immediately before use.[10]

• Silanization:

  • This procedure must be performed in a fume hood or a glove bag with low humidity.[9]

  • Prepare a 2% (v/v) solution of Dichloromethyl(phenyl)silane in anhydrous toluene in a Coplin jar.[10]

  • Immerse the cleaned, dried glass slides in the silane solution for 2-4 hours at room temperature with gentle agitation.[10]

• Work-up:

  • Remove the slides from the silanization solution and rinse them by dipping in fresh anhydrous toluene three times to remove excess, non-covalently bound silane.[9]

• Curing: Place the rinsed slides in an oven at 110 °C for 1 hour to cure the silane layer and promote the formation of a stable, cross-linked network.[10] Store the modified slides in a clean, dry environment.

Validation: Characterization of Modified Surfaces

Confirming the success of the surface modification is a crucial final step. The following techniques provide qualitative and quantitative evidence of a successful reaction.

Table 2: Key Characterization Techniques and Expected Results

Technique	Purpose	Expected Outcome for Successful Modification
Contact Angle Goniometry	To measure the change in surface wettability and confirm hydrophobicity.	An increase in the water contact angle from <20° (for a clean hydrophilic surface) to >90°.
Fourier-Transform Infrared Spectroscopy (FTIR)	To identify the chemical bonds present on the surface.	Appearance of characteristic peaks for phenyl groups (~1430 cm⁻¹, C=C stretch) and Si-O-Si bonds (~1000-1100 cm⁻¹), and a decrease in the broad -OH peak (~3200-3600 cm⁻¹).[2][11]
Thermogravimetric Analysis (TGA)	To quantify the mass of organic material (silane) grafted onto the surface.	A distinct mass loss step between 200-500 °C corresponding to the thermal decomposition of the grafted methylphenylsilyl layer.[12]
X-ray Photoelectron Spectroscopy (XPS)	To determine the elemental composition of the surface.	Presence of Si, C, and O signals with an atomic ratio consistent with the silane structure. Absence of Cl signal indicates complete hydrolysis and reaction.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no increase in hydrophobicity.	1. Incomplete surface cleaning/activation (insufficient -OH groups).2. "Dead" silane (prematurely hydrolyzed in storage).3. Insufficient reaction time or temperature.	1. Use a more aggressive cleaning method (e.g., Piranha solution, plasma cleaning).2. Use a fresh bottle of silane stored under inert gas.3. Increase reaction time or use reflux conditions as specified.
Hazy or uneven coating on the surface.	1. Silane concentration is too high, leading to bulk polymerization.2. Presence of excess water in the reaction solvent.3. Inadequate rinsing post-reaction.	1. Reduce the concentration of silane in the solution.2. Ensure the use of anhydrous solvents and properly dried substrates.3. Perform sequential, vigorous rinsing steps with fresh solvent.
Poor reproducibility between batches.	1. Variation in atmospheric humidity during setup.2. Inconsistent substrate cleaning or drying.3. Inconsistent reaction time or temperature.	1. Perform the reaction under a controlled inert atmosphere (glove box or Schlenk line).2. Standardize the cleaning and drying protocols precisely.3. Use automated temperature controllers and timers.

Conclusion

Dichloromethyl(phenyl)silane is a versatile and effective reagent for imparting hydrophobicity and introducing aromatic functionality to a wide range of substrates. Its utility in fields ranging from drug delivery to materials science is well-established. Success in its application, however, is not trivial and hinges on a foundational understanding of its reactivity and a disciplined approach to experimental execution. By carefully controlling reaction conditions to prevent premature hydrolysis and ensuring the substrate is properly activated, researchers can achieve robust, reproducible, and highly functionalized surfaces tailored to their specific needs.

References

• Gelest. (2014). PHENYLMETHYLDICHLOROSILANE Safety Data Sheet. [Link]

• XJBF. (2026). Applications of 4-phenylbutyltrichlorosilane in Surface Modification and Functionalization. [Link]

• Blum, F., Meesiri, W., & Gambogi, J. (1991). Hydrolysis, adsorption, and dynamics of silane coupling agents on silica surfaces. Journal of Adhesion Science and Technology.

• ProChimia Surfaces. (2011). Silanes Surfaces Protocols - v.10.2011. [Link]

• ResearchGate. Hydrolysis and condensation mechanism of organofunctional silanes and bonding mechanism to a substrate. [Link]

• ResearchGate. (2025). Surface modification of silica nanoparticles using phenyl trimethoxy silane and their dispersion stability in N-methyl-2-pyrrolidone. [Link]

• MDPI. (2024). Surface Modification of Mesoporous Silica Nanoparticles for Application in Targeted Delivery Systems of Antitumour Drugs. [Link]

• MDPI. (2021). Silane Modification of Mesoporous Materials for the Optimization of Antiviral Drug Adsorption and Release Capabilities in Vaginal Media. [Link]

Sources

• 1. dakenchem.com [dakenchem.com]
• 2. researchgate.net [researchgate.net]
• 3. fishersci.com [fishersci.com]
• 4. gelest.com [gelest.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. surfmods.jp [surfmods.jp]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Silane Modification of Mesoporous Materials for the Optimization of Antiviral Drug Adsorption and Release Capabilities in Vaginal Media - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Catalytic hydrosilylation involving Dichloromethyl(phenyl)silane derivatives

An Application and Protocol Guide to Catalytic Hydrosilylation with Dichloromethyl(phenyl)silane Derivatives

Authored by: A Senior Application Scientist

This document provides a comprehensive technical guide for researchers, scientists, and professionals in drug development on the application and execution of catalytic hydrosilylation using dichloromethyl(phenyl)silane. This guide delves into the mechanistic underpinnings, practical experimental protocols, safety imperatives, and the synthetic utility of this powerful reaction.

Theoretical Background and Scientific Rationale

Catalytic hydrosilylation is a cornerstone of organosilicon chemistry, facilitating the addition of a silicon-hydride (Si-H) bond across an unsaturated carbon-carbon, carbon-oxygen, or carbon-nitrogen bond.[1][2] This reaction is one of the most efficient methods for creating stable silicon-carbon bonds, which are fundamental to the synthesis of a vast array of materials and molecules.[3]

Dichloromethyl(phenyl)silane (C₇H₈Cl₂Si) is a particularly valuable reagent in this context. The presence of two reactive chlorine atoms on the silicon center renders the hydrosilylation products highly versatile intermediates. These chloro-groups can be readily substituted in subsequent reactions, allowing for the synthesis of complex silicon-containing polymers, functionalized silane coupling agents, and advanced materials for applications in electronics and ceramics.

The reaction requires a catalyst to proceed, as hydrosilanes are generally inert towards unsaturated compounds under normal conditions.[1] While various transition metal complexes can be used, platinum-based catalysts have historically dominated the field, with Speier's catalyst (H₂PtCl₆) and Karstedt's catalyst being the most prominent examples.[4] In recent years, a significant research effort has been directed towards developing more sustainable and cost-effective catalysts based on earth-abundant metals like iron, cobalt, and nickel.[5]

The most widely accepted mechanism for platinum-catalyzed hydrosilylation is the Chalk-Harrod mechanism.[1][2] This catalytic cycle involves: i. Oxidative Addition: The Si-H bond of the silane adds to the low-valent metal center. ii. Coordination: The unsaturated substrate (e.g., an alkene) coordinates to the metal complex. iii. Migratory Insertion: The alkene inserts into the metal-hydride bond. This step is often regiochemistry-determining. iv. Reductive Elimination: The resulting alkyl-silyl group is eliminated from the metal center, yielding the final product and regenerating the active catalyst.[1][2]

Critical Safety Protocols for Handling Dichloromethyl(phenyl)silane

Dichloromethyl(phenyl)silane and related organochlorosilanes are hazardous materials that demand strict adherence to safety protocols. The primary hazards include:

• Corrosivity: The compound causes severe skin burns and serious eye damage.[6][7]

• Reactivity with Water: It reacts with water and moisture, including humidity in the air, to liberate corrosive hydrogen chloride (HCl) gas.[6]

• Combustibility: It is a combustible liquid with a flashpoint, requiring avoidance of heat, sparks, and open flames.[6][8]

• Toxicity: It is harmful if swallowed.[6][7]

Mandatory Safety Procedures:

• Engineering Controls: All manipulations must be performed in a well-ventilated chemical fume hood. Emergency eye wash fountains and safety showers must be immediately accessible.[6]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical goggles and a full-face shield are required.[6][8] Contact lenses should not be worn.[6]

  • Hand Protection: Use neoprene or nitrile rubber gloves.[6]

  • Body Protection: Wear suitable protective clothing, such as a flame-retardant lab coat.[6]

  • Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified combination organic vapor/acid gas respirator is necessary.[6]

• Handling: Use an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.[9] Ground and bond containers and receiving equipment to prevent static discharge.[6] Use only non-sparking tools.[6]

• Storage: Store in a cool, dry, well-ventilated area away from heat and ignition sources. Keep containers tightly closed under a dry inert atmosphere.[6][9] Store away from incompatible materials such as alkalis, metal salts, and oxidizing agents.[6]

• Spill & Waste: Absorb spills with inert materials like vermiculite or dry sand and place in a sealed container for disposal as hazardous waste.[8] Do not use water for cleanup.[8]

Experimental Guide: Hydrosilylation of 1-Octene

This section provides a detailed protocol for a representative hydrosilylation reaction between 1-octene and dichloromethyl(phenyl)silane using Speier's catalyst.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Dichloromethyl(phenyl)silane	≥97%	Major Chemical Supplier	Handle with extreme care.
1-Octene	Anhydrous, ≥98%	Major Chemical Supplier	Pass through an alumina plug to remove inhibitors.
Speier's Catalyst	H₂PtCl₆ in isopropanol	Major Chemical Supplier	Typically a 2-3% solution.
Toluene	Anhydrous	Major Chemical Supplier	Dry using a solvent purification system.
Nitrogen or Argon Gas	High Purity	Gas Supplier	For maintaining an inert atmosphere.
Schlenk Flask & Line	-	Glassware Supplier	All glassware must be flame- or oven-dried.
Magnetic Stirrer/Hotplate	-	Equipment Supplier	-
Syringes and Needles	-	Consumables Supplier	Dry in an oven before use.

Step-by-Step Experimental Protocol

• System Preparation: Assemble a 100 mL, three-necked, round-bottom flask (equipped with a magnetic stir bar, a reflux condenser, and a septum) on a Schlenk line. Flame-dry the entire apparatus under vacuum and backfill with high-purity nitrogen or argon gas. Maintain a positive inert gas pressure throughout the experiment.

• Reagent Charging: In the reaction flask, add 30 mL of anhydrous toluene. Via syringe, add 1-octene (5.61 g, 50 mmol, 1.0 equivalent).

• Catalyst Addition: Agitate the solution and add Speier's catalyst solution (e.g., 20 µL of a 0.05 M solution in isopropanol, corresponding to ~20 ppm Pt) via microsyringe. The choice of catalyst loading can be optimized for specific substrates.[10]

• Silane Addition: Slowly add dichloromethyl(phenyl)silane (10.5 g, 55 mmol, 1.1 equivalents) dropwise via syringe over 15-20 minutes. An exotherm may be observed. If the reaction becomes too vigorous, the addition rate can be slowed, or the flask can be cooled with a water bath.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by taking small aliquots (under inert atmosphere) and analyzing them by Gas Chromatography (GC) or ¹H NMR to observe the disappearance of the vinyl protons of 1-octene and the appearance of the product signals.[10]

• Work-up and Purification: Once the reaction is complete (typically within 1-4 hours), the reaction is quenched by carefully adding a small amount of a catalyst inhibitor if necessary. The solvent is then removed under reduced pressure using a rotary evaporator.

• Isolation: The crude product, dichloromethyl(2-phenylpropyl)silane, is purified by vacuum distillation to yield a colorless liquid.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H & ¹³C NMR: To confirm the structure and regiochemistry of the silyl addition.

• GC-MS: To determine purity and confirm the molecular weight.

• FT-IR: To observe the disappearance of the Si-H stretch (around 2100-2200 cm⁻¹) and C=C stretch of the alkene.

Visualization of Key Processes

To better illustrate the core concepts, the following diagrams have been generated.

Caption: Fig. 1: The Chalk-Harrod mechanism for Pt-catalyzed hydrosilylation.

Caption: Fig. 2: General experimental workflow for catalytic hydrosilylation.

Catalyst Choice, Regioselectivity, and Troubleshooting

The outcome of a hydrosilylation reaction is highly dependent on the choice of catalyst, silane, and substrate.[2] A key consideration is regioselectivity—the orientation of the Si-H addition across the double bond.

Catalyst Type	Typical Regioselectivity (Terminal Alkenes)	Notes
Platinum (e.g., Speier's, Karstedt's)	Anti-Markovnikov (Si adds to terminal carbon)	The industrial standard; highly active but can catalyze side reactions like alkene isomerization.[1][4]
Rhodium (e.g., Wilkinson's Catalyst)	Variable; can favor Markovnikov or Anti-Markovnikov	Selectivity can be tuned by solvent polarity and ligand choice.
Ruthenium (e.g., [Cp*Ru(MeCN)₃]PF₆)	Markovnikov (Si adds to internal carbon)	Particularly effective for hydrosilylation of alkynes to give α-vinylsilanes.[10]
Iron/Cobalt/Nickel Complexes	Often Anti-Markovnikov ; highly ligand-dependent	Emerging sustainable alternatives; can offer unique selectivity profiles not accessible with precious metals.[4][5]

Common Troubleshooting Scenarios:

• Low or No Reaction:

  • Cause: Inactive catalyst, presence of oxygen or moisture, or impurities in the substrate (e.g., sulfur compounds) that poison the catalyst.

  • Solution: Ensure rigorous inert atmosphere techniques. Purify the alkene/alkyne immediately before use. Use a fresh batch of catalyst.

• Formation of Side Products:

  • Cause: Alkene isomerization is a common side reaction with Pt catalysts.[1] Dehydrogenative silylation can occur with some base metal catalysts.[4]

  • Solution: Lower the reaction temperature. Reduce reaction time. Screen different catalysts that may not promote isomerization.

• Poor Regioselectivity:

  • Cause: The chosen catalyst system may not be optimal for the specific substrate.

  • Solution: Consult the literature to select a catalyst known to provide high selectivity for the desired isomer. Screen a panel of different metal catalysts (Pt, Rh, Ru, Fe, etc.).

References

• GELEST, INC. (2014, December 1). PHENYLMETHYLDICHLOROSILANE Safety Data Sheet. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Ethyl Phenyl Dichlorosilane Hazardous Substance Fact Sheet. Retrieved from [Link]

• Baryshnikov, G. V., et al. (2020). Recent Advances in Catalytic Hydrosilylations: Developments beyond Traditional Platinum Catalysts. PMC. Retrieved from [Link]

• Schmidt, J. A., et al. (2010). Highly efficient regioselective hydrosilylation of allenes using a [(3IP)Pd(allyl)]OTf catalyst. Dalton Transactions. Retrieved from [Link]

• Casillo, E. (2025). Hydrosilylation of alkenes and alkynes with Pt(II)-based catalysts. UNITesi. Retrieved from [Link]

• Voronkov, M. G., & Skvortsov, N. K. (2020). Platinum-Catalyzed Hydrosilylation in Polymer Chemistry. MDPI. Retrieved from [Link]

• Chirik, P. J., et al. (2016). Alkene Hydrosilylation Using Tertiary Silanes with α-Diimine Nickel Catalysts. Journal of the American Chemical Society. Retrieved from [Link]

• Kempe, R., et al. (2023). Co-catalyzed Selective syn-Hydrosilylation of Internal Alkynes. EPub Bayreuth. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Hydrosilylation. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Hydrosilylation of alkenes and alkynes with Pt(II)-based catalysts and application of Machine Learning algorithms to optimize the reduction of amides to amines. [unitesi.unive.it]
• 4. Verification Required - Princeton University Library [oar.princeton.edu]
• 5. Recent Advances in Catalytic Hydrosilylations: Developments beyond Traditional Platinum Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gelest.com [gelest.com]
• 7. Page loading... [guidechem.com]
• 8. nj.gov [nj.gov]
• 9. tcichemicals.com [tcichemicals.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Procedure for alcoholysis of Dichloromethyl(phenyl)silane

Application Note: Precision Alcoholysis of Dichloromethyl(phenyl)silane

Abstract & Scope

This technical guide outlines the validated protocol for the alcoholysis (specifically methanolysis) of Dichloromethyl(phenyl)silane. This transformation is a cornerstone in the synthesis of phenyl-functionalized silicone fluids, resins, and sol-gel precursors.[1] The procedure details the conversion of the chlorosilane moiety (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) to the methoxysilane moiety ( ) via nucleophilic substitution.[2] Two distinct protocols are provided:

• Method A (Scavenger-Assisted): Ideal for laboratory-scale synthesis where yield maximization and mild conditions are paramount.[2][1]

• Method B (Scavenger-Free): Optimized for scale-up and "green" chemistry requirements, utilizing thermal stripping to remove the hydrogen chloride byproduct.[2][1]

Safety & Hazard Analysis (Critical Control Points)

• Chlorosilane Reactivity: Dichloromethyl(phenyl)silane reacts violently with water and moisture, releasing hydrogen chloride (HCl) gas.[2] All glassware must be oven-dried, and the system must be purged with dry Nitrogen (

  ) or Argon ( ).[2]

• HCl Evolution: The reaction generates stoichiometric quantities of HCl gas.[1] A caustic scrubber (NaOH solution) is mandatory for the exhaust line.[2]

• Exotherm: The alcoholysis is highly exothermic.[1] Controlled addition of alcohol is required to prevent thermal runaway.

Reaction Mechanism

The reaction proceeds via a nucleophilic substitution at the silicon atom, often described as an ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-Si mechanism. Unlike carbon-centered , silicon can form a pentacoordinate transition state due to its larger atomic radius and available d-orbitals (or accessibility).[2]

Stoichiometry:

[2]

Figure 1: Stepwise substitution mechanism showing the formation of the mono-alkoxy intermediate followed by the di-alkoxy product.[2]

Reagents & Equipment

Reagent	Purity	Role
Dichloromethyl(phenyl)silane	>98%	Substrate
Methanol (anhydrous)	>99.8%	Nucleophile
Pyridine or Triethylamine	>99%	Acid Scavenger (Method A only)
Toluene or Hexane	Anhydrous	Solvent (Optional for Method B)[2][1]
Sodium Hydroxide (10%)	Aqueous	Scrubber solution

Equipment Setup:

• 3-Neck Round Bottom Flask (RBF).[2][1]

• Pressure-equalizing addition funnel (for Alcohol).[2][1]

• Reflux condenser (cooled to -10°C to 0°C to retain alcohol while letting HCl pass).[2][1]

• Mechanical stirrer (PTFE blade).[2][1]

• Inert gas inlet (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  / ) and Bubbler outlet connected to NaOH scrubber.[2]

Experimental Protocols

Method A: Scavenger-Assisted (Laboratory Scale)

Best for: Small scale (<50g), high yield, acid-sensitive substrates.[2]

• Setup: Assemble the 3-neck RBF with stirrer, condenser, and addition funnel under inert atmosphere.

• Charge: Add Dichloromethyl(phenyl)silane (1.0 equiv) and anhydrous Toluene (5 volumes).

• Base Addition: Add Pyridine (2.2 equiv) to the flask. Note: Pyridine is preferred over triethylamine for easier filtration of the hydrochloride salt.

• Cooling: Cool the mixture to 0°C using an ice bath.

• Alcohol Addition: Add Methanol (2.5 equiv) dropwise over 60 minutes.

  • Observation: A white precipitate (Pyridine[2][3]·HCl) will form immediately.[2][1]

  • Control: Maintain internal temperature <10°C.[1]

• Reaction: Allow to warm to room temperature (RT) and stir for 4 hours. Heat to 60°C for 1 hour to ensure completion.

• Workup:

  • Filter the slurry through a coarse fritted funnel (or Celite pad) under

    to remove the salt.

  • Wash the filter cake with dry toluene.

• Purification: Concentrate the filtrate via rotary evaporation, then purify by fractional distillation under reduced pressure.

Method B: Scavenger-Free (Scale-Up/Industrial)

Best for: Large scale (>100g), cost-efficiency, avoiding amine salts.[2][1]

• Setup: 3-neck RBF with a vigorous

  sparge line (subsurface) to assist HCl removal.

• Charge: Add Dichloromethyl(phenyl)silane (1.0 equiv). Heat to 40°C.

• Alcohol Addition: Add Methanol (2.2 equiv) dropwise via a sub-surface dip tube if possible, or standard dropping funnel.[1]

  • Critical: The addition rate must match the HCl evolution rate. If the solution cools too much (endothermic evaporation of HCl) or heats too much (reaction exotherm), adjust rate.

• Reflux: Once addition is complete, heat the mixture to reflux (~65-70°C for methanol system) for 2-4 hours.

  • Stripping: Maintain a strong

    flow to strip remaining HCl.

• Neutralization (Optional): If acid-free product is critical, add a small amount (0.5 wt%) of Sodium Methoxide or Propylene Oxide to neutralize residual acidity before distillation.[2][1]

• Purification: Fractional distillation.

Workflow Visualization

Figure 2: Operational workflow comparing Scavenger-Assisted vs. Scavenger-Free protocols.

Characterization & Data

Product: Dimethoxymethyl(phenyl)silane CAS: 3027-21-2 Appearance: Clear, colorless liquid.[2][1][4][5][6]

Table 1: Physical Properties

Property	Value	Source
Boiling Point	199°C (atm); 105-108°C (0.2 mbar)	[1, 2]
Density	1.005 g/mL (20°C)	[1]

| Refractive Index (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) | 1.479 - 1.480 | [1, 3] | | Flash Point | 80 - 82°C | [3] |[2][4]

Table 2: NMR Spectral Data (Self-Validation Standard) | Nucleus | Shift (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

ppm) | Multiplicity | Assignment | | :--- | :--- | :--- | :--- | | NMR | 7.77 - 7.82 | Multiplet | Aromatic (ortho) | | | 7.42 - 7.52 | Multiplet | Aromatic (meta/para) | | | 3.56 | Singlet | | | | 0.40 | Singlet | | | NMR | 134.5 | - | Aromatic (C-Si) | | | 130.0, 128.0 | - | Aromatic (CH) | | | 50.5 | - | | | | -4.0 | - | |[2]

References

• Jinan Future Chemical. Dimethoxymethylphenylsilane TDS and Properties. Retrieved from [2]

• Asian Journal of Chemistry. Synthesis and Characterization of Dimethoxy Diphenyl Silane. (Comparative procedure). Retrieved from [2]

• TCI Chemicals. Product Specification: Dimethoxymethylphenylsilane (D2319).[2][1] Retrieved from [2]

• PubChem. Compound Summary: Dimethoxymethyl(phenyl)silane.[1] Retrieved from [2]

Sources

• 1. Diphenyldimethoxysilane | C14H16O2Si | CID 81284 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dimethyldimethoxysilane(1112-39-6) 1H NMR spectrum [chemicalbook.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Dimethoxymethylphenylsilane , 98% , 3027-21-2 - CookeChem [cookechem.com]
• 5. jnfuturechemical.com [jnfuturechemical.com]
• 6. Dimethoxymethylphenylsilane | 3027-21-2 | TCI AMERICA [tcichemicals.com]

Technical Notes & Optimization

Preventing hydrolysis of Dichloromethyl(phenyl)silane during storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently work with researchers to troubleshoot the degradation of highly electrophilic reagents. Dichloromethyl(phenyl)silane (CAS: 149-74-6) is a critical building block in organic synthesis and silicone polymer production. However, its extreme moisture sensitivity often leads to compromised experiments.

This guide provides a self-validating, causally-driven framework to understand, prevent, and troubleshoot the hydrolysis of Dichloromethyl(phenyl)silane during storage and handling.

Section 1: The Causality of Degradation (Mechanism)

Understanding the chemical mechanism is the first step in troubleshooting. When Dichloromethyl(phenyl)silane is exposed to even trace amounts of water, the nucleophilic oxygen attacks the electrophilic silicon center, displacing the chloride ions[1].

This initiates a dangerous, self-propagating feedback loop:

• Hydrolysis: The reaction generates hydrogen chloride (HCl) gas and silanediol intermediates.

• Condensation: The silanediols rapidly condense into cross-linked siloxane polymers, releasing water as a byproduct, which then fuels further hydrolysis[2].

Logical relationship of Dichloromethyl(phenyl)silane hydrolysis and polymerization.

Section 2: Quantitative Storage Parameters

To establish a self-validating storage system, environmental parameters must be strictly controlled. Below are the critical thresholds required to maintain chemical integrity.

Parameter	Optimal Specification	Causality / Rationale
Storage Temperature	2°C to 8°C	Minimizes thermal stress and kinetically slows trace-moisture hydrolysis[3].
Atmospheric Humidity	< 5% Relative Humidity	Eliminates the primary reactant (H2O) responsible for silanol formation[3].
Inert Gas Blanket	Argon (99.999% purity)	Argon (1.78 g/L) is denser than air, providing a heavy physical barrier over the liquid.
Septum Integrity	PTFE-lined elastomer	Prevents atmospheric diffusion; must be replaced if cored by needles >18-gauge[4].

Section 3: Troubleshooting FAQs

Q: My reagent bottle is hissing or building up pressure. What is happening? A: This is a definitive sign of active hydrolysis. The hissing is pressurized, corrosive HCl gas escaping from the vessel[1]. Causality: Moisture has breached the container seal, reacting with the chlorosilane. Do not use this batch for moisture-sensitive reactions; the stoichiometry is now compromised, and the dissolved HCl will neutralize basic catalysts in your downstream reactions.

Q: The liquid has become viscous and contains a white precipitate. Can I rescue it via distillation? A: No. The white precipitate and increased viscosity indicate that the silanediol intermediates have condensed into cross-linked siloxane polymers[2]. The reagent is irreversibly degraded. It must be quenched carefully (using a dry alcohol or base in a fume hood) and disposed of as hazardous waste.

Q: Why do you recommend Argon over Nitrogen for the storage headspace? A: While both are inert, their physical properties dictate their efficacy. Argon is significantly heavier than ambient air. When you briefly open a vessel or puncture a septum, Argon settles over the liquid chlorosilane, creating a physical blanket. Nitrogen (1.16 g/L) is lighter than air and readily diffuses, increasing the risk of oxygen and moisture intrusion during transfer.

Section 4: Standard Operating Procedure (SOP) for Air-Free Transfer

To ensure trustworthiness in your methodology, this protocol is designed as a self-validating system : if the bubbler maintains continuous positive pressure throughout the procedure, the system is visually verified to be air-tight[4].

Step-by-Step Methodology: Cannula Transfer

• Glassware Preparation: Bake all receiving flasks and cannulas (double-tipped needles) in an oven at 120°C for at least 4 hours. Assemble the apparatus while hot and flush immediately with Argon to eliminate adsorbed surface moisture[4].

• System Purging: Connect the receiving flask to a Schlenk line. Cycle between vacuum and Argon three times to establish a strictly anhydrous environment.

• Pressurization (Self-Validation): Insert an Argon line equipped with a mineral oil bubbler into the Dichloromethyl(phenyl)silane Sure/Seal™ bottle. The visual bubbling confirms a continuous positive pressure, which physically prevents atmospheric backflow[4].

• Transfer: Insert a dry, small-gauge cannula (no larger than 18-gauge to prevent irreversible septum coring) into the reagent bottle, then into the receiving flask. Transfer the required volume utilizing the positive Argon pressure.

• Sealing and Storage: Remove the cannula. The elastomer liner will self-seal. Wrap the cap tightly with Parafilm and store the bottle in a secondary desiccator at 2-8°C[3].

Step-by-step air-free transfer workflow for moisture-sensitive chlorosilanes.

References

• Chloromethyl Trimethylsilane Purification Methods And Techniques Source: ZM Silane Limited URL:[Link]

• Materials Handling Guide: Hydrogen-Bonded Silicon Compounds Source: Silicone Industry Association of Japan (SIAJ) URL:[Link]

Sources

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. siaj.jp [siaj.jp]
• 3. zmsilane.com [zmsilane.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Purification of Dichloromethyl(phenyl)silane by fractional distillation

Technical Support Center: Organosilicon Purification Division Subject: Fractional Distillation of Dichloromethyl(phenyl)silane (CAS 149-74-6) Ticket ID: #Si-PhMeCl2-PUR-001[1][2]

Welcome to the Technical Support Hub

I am Dr. Aris Thorne, Senior Application Scientist.[1][2] You are likely here because your Dichloromethyl(phenyl)silane (PhMeSiCl2) feedstock is showing signs of hydrolysis (cloudiness), or you require high-purity material (>99%) for sensitive catalytic cycles or surface modification.[1][2]

Purifying chlorosilanes is not merely about boiling points; it is an exercise in moisture exclusion.[1] This guide treats the distillation unit as a reactive system where air ingress equals product destruction.[1][2] Below is your validated roadmap to purification.

Module 1: Critical Parameter Reference

Before assembling glassware, verify your vacuum capabilities against the thermodynamic properties of the target compound.

Table 1: Physicochemical Specifications

Parameter	Value	Notes
Compound Name	Dichloromethyl(phenyl)silane	PhMeSiCl2
CAS Number	149-74-6
Molecular Weight	191.13 g/mol
Boiling Point (Atm)	205–206 °C	Avoid distilling at atm pressure (thermal degradation risk).[1][2][3][4]
Boiling Point (Vac)	82–85 °C @ 10 mmHg	Recommended operational range.[1][2]
Boiling Point (High Vac)	57 °C @ 0.03 mmHg	For high-vacuum manifolds.[1]
Density	1.176 g/mL
Major Impurities	Phenyltrichlorosilane (PhSiCl3)	BP: 201 °C (Very difficult to separate).[1][3]
Hydrolysis Product	HCl (gas) + Siloxanes (solid/gel)	Safety Hazard: Corrosive gas evolution.[1][2]

Scientist's Note: The boiling point difference between the target (205°C) and its common impurity, Phenyltrichlorosilane (201°C), is only 4°C. A simple distillation head is insufficient.[1] You must use a fractionating column (Vigreux minimum; Spinning Band preferred for >99.5% purity).[1]

Module 2: Standard Operating Procedure (SOP)

Objective: Isolate PhMeSiCl2 under anhydrous conditions while safely managing HCl evolution.

Phase 1: Apparatus Preparation

• Bake-out: All glassware must be oven-dried at 120°C for >4 hours.

• Joints: Do NOT use silicone grease.[1][2] Chlorosilanes dissolve it, contaminating your product.[1] Use PTFE sleeves or Krytox® (fluorinated) grease.[1]

• Cold Trap: Essential. Use Liquid N2 or Dry Ice/Acetone to trap HCl and prevent vacuum pump corrosion.[1]

Phase 2: Distillation Protocol

• Inert Purge: Assemble the still hot. Flush with dry Argon/Nitrogen for 15 mins.[1]

• Loading: Cannula-transfer the crude liquid into the still pot. Add a PTFE-coated stir bar.[1]

• Evacuation: Slowly apply vacuum.[1][2] Caution: Volatile impurities (e.g., solvents, MeSiCl3) may boil off immediately.[1]

• Heating: Ramp temperature slowly.

  • Foreshot (Discard): Collect the first 5-10% (contains MeSiCl3, BP ~66°C).[1]

  • Main Fraction (Keep): Collect stable fraction at ~82°C (at 10 mmHg) .

  • Heel (Discard): Stop before the flask is dry to avoid polymerizing the residue.[1]

Visual Workflow:

Figure 1: Operational workflow for the purification of chlorosilanes, emphasizing vacuum integrity and fractionation cuts.

Module 3: Troubleshooting Matrix

Q1: The vacuum pressure is fluctuating wildly, and white smoke is visible in the manifold.

• Diagnosis: Hydrolysis in the line. The "smoke" is Ammonium Chloride (if N2 contains ammonia) or Silica dust/HCl mist formed by moisture reacting with the silane vapor.[1][2]

• The Fix:

  • Stop heating immediately.[1]

  • Check your cold trap; it may be saturated.[1][2]

  • Inspect the system for leaks (air ingress = moisture ingress).[1][2]

  • Pro Tip: Place a drying tower (CaCl2 or Drierite) between the pump and the manifold.[1][2]

Q2: The liquid in the collection flask is turning cloudy.

• Diagnosis: Atmospheric contamination. Your receiving flask was not sufficiently dried, or the joint seal is poor.[1][2]

• The Fix: You must redistill.[1][2][5] Cloudiness indicates siloxane formation (Si-O-Si bonds), which cannot be filtered out easily.[1] Ensure the receiver is flame-dried under vacuum before collection.[1][5]

Q3: I cannot separate the product from the impurity; the temperature reads 203°C constantly (at atm).

• Diagnosis: Poor Fractionation Efficiency. You are likely co-distilling Phenyltrichlorosilane (BP 201°C) and PhMeSiCl2 (BP 205°C).[1]

• The Fix:

  • Switch to Vacuum Distillation .[1] The relative volatility often improves at lower pressures.

  • Increase reflux ratio (use a Vigreux column or packed column).[1][2]

  • Slow the take-off rate to 1 drop per second.

Q4: The ground glass joints are "frozen" or seized after the experiment.

• Diagnosis: Siloxane cementing. Chlorosilanes react with surface hydroxyls on the glass, essentially "gluing" the joint shut.[1][2]

• The Fix:

  • Prevention:[1][6] Always use PTFE sleeves.[1]

  • Remedy: Soak the joint in a bath of 5% alcoholic KOH (Caution: Corrosive) or use a heat gun gently.[1] Do not force it; the glass will shatter.

Visual Decision Tree:

Figure 2: Rapid diagnostic logic for common chlorosilane distillation failures.

Module 4: Frequently Asked Questions (FAQs)

Q: Why is the "Heel" (residue) dangerous? A: The residue concentrates high-boiling impurities and disiloxanes.[1][2] If heated to dryness, localized superheating can cause thermal decomposition or rapid polymerization, leading to difficult-to-clean tar or glass breakage.[1] Always leave ~5-10 mL in the pot.

Q: Can I use a rotary evaporator instead of a distillation setup? A: Absolutely not. Rotary evaporators are rarely strictly anhydrous.[1][2] The large surface area of the seals often leaks enough air to hydrolyze the chlorosilane, producing HCl gas that will destroy the rotovap's internal metal components.

Q: Why do you recommend PTFE sleeves over silicone grease? A: "Like dissolves like."[1] Chlorosilanes are chemically similar to the siloxanes in silicone grease. The vapor will dissolve the grease, causing it to drip back into your flask (contamination) and leaving the joint dry (seizing risk). PTFE is chemically inert to chlorosilanes.[1]

References

• Sigma-Aldrich. Dichloro(methyl)phenylsilane Product Specification & Properties.[1] (Accessed 2024).[1][7] [1]

• Gelest, Inc. Handling Procedures for Silanes and Silicones.[1][2] (Standard industry safety guide for chlorosilane hydrolysis protocols).

• PubChem. Dichloromethylphenylsilane - Compound Summary (CID 9006).[1] National Library of Medicine.[1][2] [1]

• Armarego, W. L. F., & Chai, C. L. L. Purification of Laboratory Chemicals.[1][2] (Standard text for distillation of organosilicons; recommends fractional distillation under N2).[1][2]

Sources

• 1. Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. thomassci.com [thomassci.com]
• 3. 二氯甲基苯基硅烷 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Dichloro(methyl)phenylsilane, 98% (149-74-6) - Dichloro(methyl)phenylsilane, 98% Manufacturer, Supplier, India, China | Otto Chemie Pvt Ltd [ottokemi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scribd.com [scribd.com]
• 7. chemneo.com [chemneo.com]

Handling corrosive HCl byproducts from Dichloromethyl(phenyl)silane

A Senior Application Scientist's Guide to Handling Corrosive HCl Byproducts

Welcome to the Technical Support Center for Dichloromethyl(phenyl)silane. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile reagent in their experiments. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to ensure the safe and effective handling of its corrosive byproducts, primarily hydrogen chloride (HCl).

Dichloromethyl(phenyl)silane is a valuable building block in organic synthesis, often used for the introduction of the methyl(phenyl)silyl group, for instance, in the protection of alcohols or in the synthesis of silicon-containing polymers. However, its reactivity comes with a significant challenge: the vigorous and exothermic reaction with any source of protons, especially water and alcohols, to generate stoichiometric amounts of corrosive HCl gas and hydrochloric acid.[1][2] This guide will equip you with the knowledge to manage this byproduct safely and efficiently.

Core Principles of HCl Byproduct Management

The fundamental issue arises from the hydrolysis of the Si-Cl bonds in dichloromethyl(phenyl)silane. For every mole of dichloromethyl(phenyl)silane that reacts with two equivalents of water (for example, during an aqueous workup), two moles of HCl are produced.

Reaction: C₆H₅Si(CH₃)Cl₂ + 2H₂O → C₆H₅Si(CH₃)(OH)₂ + 2HCl

This reaction is rapid and highly exothermic. The generated HCl is not only corrosive to equipment but can also cause severe burns to the skin, eyes, and respiratory tract.[1][3] Therefore, a robust and well-planned neutralization strategy is not just recommended; it is a critical safety requirement.

The primary strategy for managing the HCl byproduct is to quench the reaction mixture with a suitable base. This process, known as a "workup," aims to neutralize the acid, separate the desired organic product from aqueous byproducts, and prepare the sample for purification.[4][5]

Troubleshooting Guide: Quenching & Neutralization

This section addresses specific issues that may arise during the workup of reactions involving dichloromethyl(phenyl)silane.

Q1: My reaction flask is fuming excessively upon starting the quench. What should I do?

A1: Excessive fuming indicates a very rapid reaction between the unreacted chlorosilane and the quenching agent, generating a large amount of HCl gas.

• Immediate Action: Cease addition of the quenching agent. Ensure your work is being conducted in a well-ventilated fume hood.[3]

• Causality: This is often caused by adding the quenching solution too quickly to a concentrated reaction mixture at a non-optimal temperature. The heat from the exothermic reaction accelerates further reaction, creating a dangerous feedback loop.

• Solution:

  • Cool the reaction flask in an ice/water bath to slow down the reaction rate.

  • If your reaction solvent is low-boiling (e.g., diethyl ether), consider adding a higher-boiling, inert solvent like toluene or THF to help dissipate heat.

  • Resume the addition of the quenching agent very slowly, dropwise, with vigorous stirring to ensure efficient mixing and heat distribution.

Q2: I've added a saturated sodium bicarbonate solution, but my aqueous layer is still acidic (tested with pH paper). What's happening?

A2: This is a common issue and usually points to an insufficient amount of base to neutralize the generated HCl.

• Causality: You have likely underestimated the amount of HCl produced. Remember that every mole of dichloromethyl(phenyl)silane can produce two moles of HCl. Also, if your reaction involves other acidic reagents, they will also need to be neutralized.

• Solution:

  • Continue adding the saturated sodium bicarbonate solution in portions until the CO₂ evolution ceases.

  • After the bubbling stops, stir for a few more minutes and then re-test the pH of the aqueous layer.

  • If the pH is still acidic, you can switch to a stronger, non-gaseous base like a dilute (e.g., 1-2M) solution of sodium hydroxide (NaOH). Add this dropwise as it is a stronger base and the neutralization will be more exothermic.[6][7]

  • Always aim for a final pH of 7-8 to ensure all the acid has been neutralized.[8]

Q3: A thick, un-stirrable precipitate has formed during the neutralization step. How do I proceed?

A3: This is likely due to the formation of insoluble salts or polymerization of the silanol byproduct.

• Causality:

  • Insoluble Salts: If you are using a base with a divalent cation (e.g., calcium hydroxide), the resulting calcium chloride salt may have limited solubility.[9]

  • Siloxane Polymerization: The silanol intermediate (C₆H₅Si(CH₃)(OH)₂) formed upon hydrolysis is unstable and can self-condense to form polysiloxanes, which can be gummy or solid.

• Solution:

  • Dilution: Add more of your organic solvent and water to the mixture. This can help to dissolve the organic components and break up the solid mass.

  • Mechanical Agitation: Use a spatula (made of a compatible material) to carefully break up the solid chunks.

  • Filtration: If the solid is finely dispersed and does not dissolve with dilution, you may need to filter the entire biphasic mixture through a coarse filter aid (like Celite®) to remove the solids before proceeding with the liquid-liquid extraction. Wash the filter cake with your organic solvent to recover any trapped product.[10]

Q4: I am performing a Grignard reaction with dichloromethyl(phenyl)silane and the reaction is becoming too vigorous during the addition of the silane.

A4: This indicates a highly exothermic and potentially runaway reaction.

• Immediate Action: Stop the addition of the dichloromethyl(phenyl)silane immediately. Ensure the cooling bath is effectively cooling the reaction vessel.

• Causality: The reaction between a Grignard reagent and a chlorosilane is very fast and exothermic.[11] Adding the chlorosilane too quickly or having a highly concentrated Grignard solution can lead to a rapid temperature increase.

• Solution:

  • Slow the Addition: The chlorosilane should be added dropwise, and the internal temperature of the reaction should be monitored.

  • Dilute the Reagents: Using a more dilute solution of both the Grignard reagent and the chlorosilane can help to manage the exotherm.[10]

  • Reverse Addition: In some cases, adding the Grignard reagent to the chlorosilane solution (also cooled) can provide better control.

Frequently Asked Questions (FAQs)

Q: What is the best quenching agent to use?

A: The choice depends on the scale and nature of your reaction.

• For Grignard reactions: A slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution is often preferred for the initial quench.[11] It is acidic enough to neutralize the magnesium alkoxides without being as harsh as HCl, and it helps to break up any emulsions.

• For general neutralization of HCl: A saturated aqueous solution of sodium bicarbonate (NaHCO₃) is a good first choice.[5] It is a weak base, and the evolution of CO₂ gas provides a visual indicator that the neutralization is proceeding. Caution: Always add bicarbonate slowly to an open or vented vessel to avoid pressure buildup.[12]

Q: What Personal Protective Equipment (PPE) is essential?

A: Due to the corrosive nature of both dichloromethyl(phenyl)silane and HCl, stringent PPE is mandatory.

• Eye Protection: Chemical splash goggles and a full-face shield are required.[1]

• Hand Protection: Use acid-resistant gloves. Nitrile gloves may offer splash protection, but for extended handling, heavier-duty gloves like butyl or neoprene are recommended. Always check the manufacturer's compatibility chart.

• Body Protection: A flame-retardant lab coat and closed-toe shoes are essential.

• Respiratory Protection: All work should be performed in a certified chemical fume hood.[3]

Q: How should I dispose of the neutralized waste?

A: Even after neutralization, the waste stream will contain organic solvents and dissolved organic compounds.

• Separate the organic and aqueous layers from your workup.

• The organic layer, containing your product and solvent, should be processed for purification (e.g., drying and solvent evaporation).

• The neutralized aqueous layer should be placed in a clearly labeled hazardous waste container for aqueous chemical waste.

• Any solid waste (like filter cakes) should be placed in a separate, labeled solid hazardous waste container.

• Follow your institution's specific guidelines for hazardous waste disposal.[13][14] Never pour chemical waste down the drain.[6]

Q: Can I use an alcohol like methanol or isopropanol to quench the reaction?

A: While alcohols will react with dichloromethyl(phenyl)silane, this is generally not recommended for quenching. The reaction produces the corresponding alkoxysilane and HCl, meaning you will still have to neutralize the acid. The reaction can also be very vigorous. For a controlled workup, a careful aqueous quench is the standard and safer procedure.

Experimental Protocols & Data

Protocol 1: Standard Quenching and Neutralization Workflow

This protocol outlines a general procedure for working up a reaction mixture (approx. 50 mL volume in an organic solvent) containing dichloromethyl(phenyl)silane and its byproducts.

Materials:

• Ice/water bath

• Separatory funnel (appropriate size)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• pH paper

Procedure:

• Cooling: Once the reaction is complete, cool the reaction flask to 0 °C using an ice/water bath. This is a critical step to control the initial exothermic quench.

• Initial Quench: Very slowly, add deionized water or a saturated aqueous NH₄Cl solution dropwise to the cooled, stirring reaction mixture. Monitor for any gas evolution or excessive temperature increase.

• Transfer: Once the initial vigorous reaction has subsided, transfer the entire mixture to a separatory funnel. Rinse the reaction flask with a small amount of the organic solvent used in the reaction and add this to the separatory funnel.

• Neutralization Wash: Add a volume of saturated NaHCO₃ solution approximately equal to the aqueous layer already present. Stopper the funnel and invert it, immediately opening the stopcock to vent the pressure from the evolved CO₂ gas. Close the stopcock, shake gently a few times, and vent again. Repeat this process until no more gas is evolved upon shaking.

• pH Check: Allow the layers to separate. Drain the aqueous (bottom) layer and check its pH with pH paper. If it is still acidic (pH < 7), return it to the funnel, add more NaHCO₃ solution, and repeat step 4. A final pH of 7-8 is desired.

• Brine Wash: Wash the organic layer with brine.[15] This helps to remove residual water and break up any emulsions.

• Drying: Drain the organic layer into a clean Erlenmeyer flask and add a small amount of anhydrous MgSO₄ or Na₂SO₄. Swirl the flask. If the drying agent clumps together, add more until some remains free-flowing.

• Isolation: Filter or decant the dried organic solution to remove the drying agent. The solution is now ready for solvent removal and purification of the desired product.

Table 1: Material Compatibility

This table provides a general guide for materials commonly used in a laboratory setting. Always consult the manufacturer's data for specific applications.

Material	Dichloromethyl(phenyl)silane	Hydrochloric Acid (HCl)	Recommendation
Glassware
Borosilicate Glass (Pyrex®, etc.)	Excellent	Excellent	Recommended for all applications.
Plastics
Polytetrafluoroethylene (PTFE)	Excellent	Excellent	Suitable for stir bars, tubing, and septa liners.
Polypropylene (PP)	Good	Fair	Use with caution for short-term contact. Can be embrittled by HCl over time.
Polyethylene (PE)	Good	Fair	Similar to PP; suitable for short-term storage of neutralized waste.
Polyvinyl Chloride (PVC)	Poor	Poor	Not Recommended.
Elastomers (for Septa, Gaskets)
Silicone	Poor	Poor	Not Recommended. Will be degraded.
Butyl Rubber	Good	Good	Good choice for septa and gaskets.
Viton® (FKM)	Good	Good	Good general-purpose choice, but check specific grade.
Metals
Stainless Steel (304, 316)	Good (if anhydrous)	Poor (if aqueous)	Needles and spatulas are acceptable for brief handling of the pure silane, but will be corroded by HCl.[16]
Hastelloy®	Excellent	Excellent	Used in industrial settings; not typically found in lab glassware.

Workflow Visualization

Diagram 1: Decision-Making Workflow for Quenching

The following diagram illustrates the logical steps and decision points for safely quenching a reaction containing dichloromethyl(phenyl)silane.

Caption: Decision workflow for quenching and neutralizing HCl byproducts.

References

• Oreate AI Blog. (2026, January 7). Understanding the Acid Workup: A Key Step in Organic Chemistry. Retrieved from [Link]

• Not Voodoo. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

• HowUtilize. (n.d.). 06 08 02 Waste containing hazardous chlorosilanes*. Retrieved from [Link]

• Chemistry LibreTexts. (2021, September 27). 4.7: Reaction Work-Ups. Retrieved from [Link]

• Silicones Environmental, Health and Safety Center (SEHSC). (2017, October 2). GLOBAL SAFE HANDLING OF CHLOROSILANES. Retrieved from [Link]

• FSM. (n.d.). SEPARATION OF ACIDIC AND NEUTRAL SUBSTANCES. Retrieved from [Link]

• KAIST. (n.d.). Laboratory waste disposal guide. Retrieved from [Link]

• Google Patents. (1987). US4690810A - Disposal process for contaminated chlorosilanes.

• Lab Alley. (2024, August 19). How to neutralize hydrochloric acid. Retrieved from [Link]

• Study.com. (n.d.). Video: Neutralizing Hydrochloric Acid | Process & Calculations. Retrieved from [Link]

• Study Mind. (2022, May 8). Soluble & Insoluble Salts (GCSE Chemistry). Retrieved from [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. Retrieved from [Link]

• PubChem. (n.d.). Dichloromethylphenylsilane. Retrieved from [Link]

• Lessons Learn. (n.d.). Lessons Learn. Retrieved from [Link]

• Bal Seal Engineering. (1998). CHEMICAL COMPATIBILITY CHART Metallic Materials Used in Bal Seal Products. Retrieved from [Link]

Sources

• 1. globalsilicones.org [globalsilicones.org]
• 2. Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sites.gtiit.edu.cn [sites.gtiit.edu.cn]
• 4. Understanding the Acid Workup: A Key Step in Organic Chemistry - Oreate AI Blog [oreateai.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. laballey.com [laballey.com]
• 7. Neutralizing Hydrochloric Acid | Process & Calculations - Video | Study.com [study.com]
• 8. US4690810A - Disposal process for contaminated chlorosilanes - Google Patents [patents.google.com]
• 9. studymind.co.uk [studymind.co.uk]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 13. 06 08 02* Waste containing hazardous chlorosilanes [utilvtorprom.com]
• 14. me.kaist.ac.kr [me.kaist.ac.kr]
• 15. rtong.people.ust.hk [rtong.people.ust.hk]
• 16. balseal.com [balseal.com]

Technical Support Center: Optimizing Dichloromethyl(phenyl)silane Polymerization

This guide serves as a centralized resource for researchers, scientists, and drug development professionals engaged in the polymerization of dichloromethyl(phenyl)silane. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your experiments effectively. This document is structured to address common questions, tackle specific problems, and provide a robust experimental framework.

Frequently Asked Questions (FAQs)

Q1: What is the standard and most reliable method for polymerizing dichloromethyl(phenyl)silane?

The most common and historically significant method for synthesizing polyphenylmethylsilane is the Wurtz-type reductive coupling reaction.[1][2][3] This heterogeneous reaction involves the dehalogenation of the dichloromethyl(phenyl)silane monomer using a dispersion of an alkali metal, typically sodium, in a high-boiling inert solvent like toluene.[1][4] The reaction drives the formation of silicon-silicon bonds, building the polymer backbone. While effective, this method can sometimes lead to broad or bimodal molecular weight distributions.[5]

Q2: My polymer yield is consistently low. What are the most critical parameters I should investigate first?

Low yield is a frequent challenge and almost always points to issues with reactant purity or reaction conditions. The three most critical areas to scrutinize are:

• Monomer and Solvent Purity: Dichlorosilanes are highly susceptible to hydrolysis. Any trace moisture in the monomer or solvent will react with the alkali metal reductant or the growing polymer chain ends, terminating the reaction. Both the monomer and solvent must be rigorously dried before use.

• Reactivity of the Alkali Metal: The sodium reductant must be highly active. Its surface can oxidize upon storage, rendering it ineffective. Using freshly cut sodium or a commercially prepared dispersion is crucial.

• Inert Atmosphere: The entire reaction must be conducted under a scrupulously maintained inert atmosphere (argon or nitrogen) to prevent quenching by atmospheric oxygen and moisture.

Q3: I've obtained a polymer, but the molecular weight is much lower than expected. Why is this happening?

Low molecular weight is typically a result of premature chain termination.[6] While impurities are a primary cause (as mentioned in Q2), other factors can contribute:

• Incorrect Stoichiometry: An insufficient amount of the sodium reductant relative to the monomer will lead to incomplete polymerization.

• Reaction Temperature: Wurtz-type coupling requires significant thermal energy. Running the reaction below the reflux temperature of the solvent can result in sluggish propagation and, consequently, shorter polymer chains.[7]

• Side Reactions: Silyl radicals or anions, the presumed reactive intermediates, can engage in side reactions that terminate chain growth.[7][8]

Q4: Are there alternative methods to the Wurtz-type coupling for this polymerization?

Yes, while Wurtz coupling is the most common, other methods have been developed to gain better control over the polymer structure. These include:

• Dehydrogenative coupling of silanes: This often yields lower molecular weight polymers.[2][8]

• Anionic polymerization of "masked disilenes" : This can offer improved control over the polymer's microstructure.[2][8]

• Ring-opening polymerization (ROP) of strained cyclosilanes.[2][8]

• Electrochemical methods: Newer strategies use electrochemistry for the reductive coupling of chlorosilanes under milder conditions.[9]

These alternative methods are generally more specialized and may require different starting materials or catalysts.

Troubleshooting Guide: Specific Experimental Issues

Issue 1: The reaction mixture turns dark, but no polymer precipitates upon work-up.

• Question: I observed the characteristic blue color change in my reaction, suggesting the formation of reactive intermediates, but after quenching and attempting to precipitate the polymer in methanol, I recovered no solid product. What went wrong?

• Answer & Rationale: This scenario strongly suggests that while the initial reduction occurred, polymerization did not propagate successfully, likely resulting in the formation of only low molecular weight oligomers or cyclic species, which remain soluble in the precipitation non-solvent.[6]

  • Primary Cause - Impurity-Induced Termination: The most probable cause is the presence of a terminating agent, most commonly water. Even at parts-per-million levels, water will protonate the reactive silyl anion chain ends, halting their growth.

  • Secondary Cause - Inefficient Mass Transfer: In a heterogeneous Wurtz reaction, the polymerization occurs on the surface of the sodium metal. If stirring is inadequate, the local concentration of monomer at the surface can be depleted, and side reactions may become more prominent.

  Troubleshooting Workflow:

  Caption: Troubleshooting workflow for failure to precipitate polymer.

Issue 2: The final polymer has a bimodal or very broad molecular weight distribution.

• Question: My Gel Permeation Chromatography (GPC) results show two distinct peaks or a very high Polydispersity Index (PDI > 2.5). How can I achieve a more uniform polymer?

• Answer & Rationale: A bimodal distribution is a classic characteristic of the Wurtz-type coupling of dichlorosilanes, especially when conducted at high temperatures in aromatic solvents.[4][5] It is often attributed to two competing reaction mechanisms or different sites of polymerization.

  • Mechanistic Explanation: It is hypothesized that a high molecular weight fraction is formed via a chain-growth mechanism involving silyl anion intermediates, while a low molecular weight fraction arises from side reactions or a different, less efficient polymerization process.[8]

  • Influence of Temperature: High temperatures (e.g., refluxing toluene) can accelerate side reactions and chain transfer events, broadening the molecular weight distribution.[7] Some studies suggest that performing the reaction at lower temperatures in a different solvent system (e.g., THF at ambient temperature) can lead to narrower distributions.[4]

  • Solution - Fractional Precipitation: While optimizing the reaction conditions is the best approach, a post-synthesis purification step can isolate a more monodisperse fraction. This involves dissolving the crude polymer and carefully adding a non-solvent dropwise. The highest molecular weight chains will precipitate first and can be collected separately.[1][10]

Detailed Experimental Protocol: Optimized Wurtz-Type Coupling

This protocol incorporates best practices to maximize yield and control polymer properties.

I. Reagent and Glassware Preparation

• Glassware: All glassware (three-neck round-bottom flask, reflux condenser, mechanical stirrer guide, dropping funnel) must be disassembled, cleaned, and oven-dried at >120°C for at least 4 hours. Assemble the apparatus hot under a positive flow of dry argon or nitrogen and allow it to cool.

• Solvent: Anhydrous toluene is required. Reflux reagent-grade toluene over a sodium/benzophenone ketyl radical indicator until the characteristic deep blue color persists, then distill directly into the reaction flask under an inert atmosphere.

• Monomer: Purify dichloromethyl(phenyl)silane by fractional distillation under reduced pressure. Collect the fraction with the correct boiling point and store it under an inert atmosphere.

II. Polymerization Procedure

• Reaction Setup: Equip the three-neck flask with a mechanical stirrer, the reflux condenser with an inert gas inlet/outlet, and the dropping funnel.

• Sodium Dispersion: Under a positive flow of argon, add the freshly distilled anhydrous toluene to the flask. Carefully cut the required molar excess of sodium metal (typically 2.2 equivalents per equivalent of monomer) into small pieces, wash them briefly in hexane to remove mineral oil, and add them to the toluene.

• Initiation: Heat the mixture to the reflux temperature of toluene (~110°C) with vigorous mechanical stirring to create a fine, sand-like dispersion of molten sodium.

• Monomer Addition: Dissolve the purified dichloromethyl(phenyl)silane in a small amount of anhydrous toluene and add it to the dropping funnel. Add the monomer solution dropwise to the vigorously stirred, refluxing sodium dispersion over 1-2 hours. A blue or purple color may appear, indicating the formation of reactive species.

• Propagation: After the addition is complete, allow the reaction to reflux with continued vigorous stirring for 4-6 hours to ensure high conversion.[3]

• Quenching: Cool the reaction flask to room temperature in an ice bath. With extreme caution, slowly and dropwise add anhydrous isopropanol to quench any unreacted sodium. This is a highly exothermic and gas-evolving step. Continue until no more effervescence is observed.

• Work-up and Isolation: Slowly add deionized water to the quenched mixture to dissolve the sodium chloride byproduct. Transfer the mixture to a separatory funnel, separate the organic (toluene) layer, and wash it 2-3 times with deionized water.

• Purification:

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and reduce the volume of the solvent using a rotary evaporator.

  • Precipitate the polymer by pouring the concentrated toluene solution into a large volume of a stirred non-solvent, such as methanol.[1][3]

  • Collect the white, solid polymer by vacuum filtration, wash it with additional methanol, and dry it in a vacuum oven at 60-80°C to a constant weight.[3]

Experimental Workflow Diagram

Caption: High-level overview of the experimental workflow.

Data Summary: Influence of Reaction Parameters

The following table presents representative data to illustrate how key variables can affect the outcome of the polymerization. Actual results may vary based on specific experimental execution.

Parameter Varied	Monomer:Na Ratio	Reaction Time (h)	Yield (%)	Mw ( g/mol )	PDI (Mw/Mn)
Baseline	1 : 2.2	4	~ 65%	~ 18,000	2.4
Increased Time	1 : 2.2	8	~ 78%	~ 35,000	2.1
Insufficient Reductant	1 : 1.8	4	~ 30%	~ 8,000	2.8
With Additive (e.g., Crown Ether)	1 : 2.2	4	~ 75%	~ 25,000	1.9

Note: Additives like crown ethers can enhance the reactivity of the sodium reductant, potentially leading to higher yields and better-controlled polymerizations.[7]

References

• ResearchGate. (n.d.). High‐yield controlled syntheses of polysilanes by the Wurtz‐type reductive coupling reaction | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Polysilanes by the Wurtz Reductive-Coupling Reaction. Retrieved from [Link]

• Patsnap Eureka. (2025, July 11). Novel Synthesis Methods for Polysilane Compounds. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). An Electrochemical Strategy to Synthesize Disilanes and Oligosilanes from Chlorosilanes. Retrieved from [Link]

• IBM Research. (2003, November 14). The synthesis of soluble, substituted silane high polymers by Wurtz coupling techniques. Retrieved from [Link]

• Defense Technical Information Center. (1991, May 2). Polysilanes, Synthesis, Modification, and Properties. Retrieved from [Link]

• MDPI. (2025, March 31). Synthesis of Star Isotactic Polypropylene via Styryldichlorosilane/Hydrogen Consecutive Chain Transfer Reaction. Retrieved from [Link]

• ResearchGate. (2025, August 9). Synthesis of polymethylphenylsilane and its chloromethylation. Retrieved from [Link]

• MDPI. (2019, March 21). Kinetics of Alkoxysilanes and Organoalkoxysilanes Polymerization: A Review. Retrieved from [Link]

• Chemistry. (1990, December 5). Polysilanes: Their Synthesis, Properties and Application. Retrieved from [Link]

• Scilit. (2003, January 12). Synthesis and characterization of poly(silphenylenesiloxane)s containing functional side groups, a study to high-temperature elastomer. Retrieved from [Link]

• Nature. (2016, October 17). Molecular size and solubility conditions of polysilane macromolecules with different topology. Retrieved from [Link]

• Polymerization Mechanisms. (2018, December 23). Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of hydrocarbon-soluble, methyl-substituted highly branched polysilanes via the Wurtz-type reductive coupling of trifunctional trisilanes and their pyrolysis to silicon carbide. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, November 21). Protocol for the electrochemical polymerization of polyhydrocarbons from chlorinated methanes and an analysis of its polymerization reaction pathway. Retrieved from [Link]

• MDPI. (2025, May 19). Development of Optimal Conditions for Synthesis of Molecularly Imprinted Polymers for Effective Terbium Sorption. Retrieved from [Link]

• MDPI. (2017, October 20). Fifty Years of Hydrosilylation in Polymer Science: A Review of Current Trends of Low-Cost Transition-Metal and Metal-Free Catalysts, Non-Thermally Triggered Hydrosilylation Reactions, and Industrial Applications. Retrieved from [Link]

• ResearchGate. (2023, March 7). Some advices for purifying a polymer?. Retrieved from [Link]

• YouTube. (2023, July 14). Radical Polymerization; Radical Reactions in Synthesis. Retrieved from [Link]

• PubChem. (n.d.). Dichloromethylphenylsilane. Retrieved from [Link]

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• 10. researchgate.net [researchgate.net]

Technical Support Center: Purification of Industrial-Grade Dichloromethyl(phenyl)silane

This technical support center is designed to provide researchers, scientists, and drug development professionals with a comprehensive guide to removing impurities from industrial-grade dichloromethyl(phenyl)silane. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experimental work, with a focus on practical, field-proven insights and solutions.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in industrial-grade dichloromethyl(phenyl)silane?

A1: Industrial-grade dichloromethyl(phenyl)silane, typically synthesized via a Grignard reaction, often contains several classes of impurities.[1][2] These can be broadly categorized as:

• Unreacted Starting Materials: Residual methyltrichlorosilane and phenylmagnesium bromide from the synthesis process.[1]

• Hydrolysis Products: The presence of moisture can lead to the formation of silanols, such as methyl(phenyl)silanediol.

• Condensation Products: Silanols are prone to self-condensation, which results in the formation of disiloxanes and other oligomeric species. These are often high-boiling point impurities that can be challenging to remove.[1]

• Side-Reaction Byproducts: Depending on the reaction conditions, other chlorinated silanes or phenyl-substituted silanes may be present in minor quantities.

Q2: What is the primary method for purifying dichloromethyl(phenyl)silane?

A2: The most effective and widely used method for purifying dichloromethyl(phenyl)silane on a laboratory and industrial scale is fractional vacuum distillation .[3] This technique separates compounds based on their different boiling points. Due to the relatively close boiling points of dichloromethyl(phenyl)silane and some of its impurities, a fractional distillation column is necessary to achieve high purity.

Q3: Why is it crucial to perform the purification under vacuum?

A3: Dichloromethyl(phenyl)silane has a relatively high boiling point at atmospheric pressure (approximately 205 °C). Distillation at this temperature can lead to thermal decomposition of the product and some impurities. Performing the distillation under a vacuum significantly lowers the boiling point, allowing for a safer and more efficient separation with minimal product degradation.

Q4: Can chemical treatment be used to remove stubborn impurities like siloxanes?

A4: Yes, chemical treatment can be a valuable pre-treatment step before distillation, especially for removing high-boiling siloxane impurities. Two common methods are:

• Acid-Catalyzed Cleavage: Treatment with a Lewis acid, such as boron trifluoride etherate, can break the Si-O-Si bonds in siloxanes, converting them into lower-boiling point species that are more easily separated by distillation.[4]

• Alkaline Treatment: In some cases, a mild alkaline wash can help to hydrolyze and remove certain impurities. However, care must be taken to avoid excessive hydrolysis of the desired product.

Q5: How can I assess the purity of my dichloromethyl(phenyl)silane after purification?

A5: The purity of the final product should be assessed using analytical techniques such as:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most powerful technique for identifying and quantifying volatile impurities.[5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and detect the presence of impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to confirm the presence of characteristic functional groups and the absence of hydroxyl groups from silanol impurities.

Troubleshooting Guides

This section addresses common problems encountered during the purification of dichloromethyl(phenyl)silane and provides practical solutions.

Issue 1: Poor Separation During Fractional Distillation

Potential Cause	Recommended Solution
Insufficient Column Efficiency	The distillation column may not have enough theoretical plates to separate closely boiling components. Solution: Use a longer Vigreux column or a packed column (e.g., with Raschig rings or metal sponge) to increase the surface area for vapor-liquid equilibrium.[5] Insulate the column with glass wool or aluminum foil to minimize heat loss and maintain a proper temperature gradient.
Incorrect Distillation Rate	Distilling too quickly does not allow for proper equilibrium to be established within the column, leading to poor separation. Solution: Reduce the heating rate to ensure a slow and steady distillation. A good rule of thumb is to collect the distillate at a rate of 1-2 drops per second.
Fluctuating Vacuum	An unstable vacuum will cause the boiling points to fluctuate, making a clean separation impossible. Solution: Check all connections for leaks. Ensure the vacuum pump is in good working order and that the vacuum lines are properly sealed. Use a vacuum regulator for better control.

Issue 2: Product Decomposition During Distillation

Potential Cause	Recommended Solution
Overheating	The distillation pot temperature is too high, leading to thermal degradation of the dichloromethyl(phenyl)silane. Solution: Lower the distillation pressure (improve the vacuum) to reduce the boiling point. Use a heating mantle with a stirrer to ensure even heating and avoid localized hot spots.
Presence of Catalytic Impurities	Trace amounts of acidic or basic impurities can catalyze decomposition at elevated temperatures. Solution: Consider a pre-treatment step, such as a chemical wash, to neutralize any catalytic impurities before distillation.

Issue 3: Persistent Siloxane Impurities After Distillation

Potential Cause

Recommended Solution

High Concentration of Siloxanes

The initial concentration of high-boiling siloxanes is too high for effective removal by a single distillation. Solution: Perform a chemical pre-treatment to break down the siloxanes. A common method is to stir the crude material with a catalytic amount of boron trifluoride etherate at a slightly elevated temperature before distillation.[4] This will convert the siloxanes into more volatile species.

Experimental Protocols

Protocol 1: Purification by Fractional Vacuum Distillation

This protocol describes a general procedure for the fractional vacuum distillation of industrial-grade dichloromethyl(phenyl)silane.

Diagram of the Fractional Vacuum Distillation Workflow

Caption: Workflow for the purification of dichloromethyl(phenyl)silane by fractional vacuum distillation.

Step-by-Step Methodology:

• Apparatus Setup: Assemble a fractional vacuum distillation apparatus. This should include a round-bottom flask, a fractionating column (e.g., a 20-30 cm Vigreux column), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is thoroughly dried.

• Charging the Flask: Charge the distillation flask with the crude dichloromethyl(phenyl)silane and add a few boiling chips or a magnetic stir bar for smooth boiling.

• Applying Vacuum: Connect the apparatus to a vacuum pump and slowly evacuate the system. A typical vacuum level for this distillation is in the range of 10-30 mmHg.

• Heating: Once the vacuum is stable, begin to gently heat the distillation flask using a heating mantle.

• Collecting Fractions:

  • Forerun: Collect the initial, lower-boiling fraction and discard it. This fraction will contain residual solvents and more volatile impurities.

  • Main Fraction: As the temperature stabilizes at the boiling point of dichloromethyl(phenyl)silane at the applied pressure, switch to a clean receiving flask and collect the main product. For example, at approximately 23 mmHg, the main fraction will distill at around 115 °C.[5]

  • Final Fraction: As the distillation slows and the temperature begins to rise or fall, stop collecting the main fraction.

• Shutdown: Turn off the heat and allow the apparatus to cool before slowly releasing the vacuum.

• Analysis: Analyze the purity of the collected main fraction using GC-MS.

Protocol 2: Chemical Treatment for Siloxane Removal

This protocol describes a pre-treatment step using boron trifluoride etherate to cleave siloxane impurities prior to distillation.

Diagram of the Chemical Treatment Workflow

Caption: Workflow for the chemical treatment of crude dichloromethyl(phenyl)silane to remove siloxanes.

Step-by-Step Methodology:

• Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add the crude dichloromethyl(phenyl)silane.

• Reagent Addition: Under a nitrogen atmosphere, add a catalytic amount of boron trifluoride etherate (BF₃·OEt₂) to the stirred solution. A typical starting point is 1-2 mol% relative to the estimated siloxane content.

• Reaction: Gently heat the mixture to 50-60 °C and stir for 2-4 hours. Monitor the disappearance of the high-boiling siloxane peaks by GC analysis of small aliquots.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Slowly add a mild base (e.g., a saturated solution of sodium bicarbonate) to quench the BF₃·OEt₂.

  • Transfer the mixture to a separatory funnel and wash with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude product by fractional vacuum distillation as described in Protocol 1.

Purity Analysis by GC-MS

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the purified dichloromethyl(phenyl)silane.

• Dissolve the sample in a suitable dry, volatile solvent such as dichloromethane or hexane to a final concentration of 1 mg/mL.

• Filter the solution through a 0.22 µm syringe filter into a GC vial.

GC-MS Parameters (Typical):

Parameter	Setting
GC Column	A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating the components.
Injector	Split/splitless injector at 250 °C. A split injection with a high split ratio (e.g., 50:1) is recommended.
Carrier Gas	Helium at a constant flow rate of 1.0-1.5 mL/min.
Oven Program	Initial temperature: 50 °C, hold for 2 minutes. Ramp: 10 °C/min to 280 °C. Final hold: 5 minutes at 280 °C.
Mass Spectrometer	Ionization Mode: Electron Ionization (EI) at 70 eV. Source Temperature: 230 °C. Mass Range: m/z 40-400.

Safety Precautions

Dichloromethyl(phenyl)silane is a corrosive and moisture-sensitive compound. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid contact with skin and eyes, and do not inhale vapors. In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.

References

• BenchChem Technical Support Team. (2025, December). Technical Support Center: Grignard Reaction of Dichloro-bis(4-methylphenyl)silane. BenchChem.
• Murakami, K., Yorimitsu, H., & Oshima, K. (2013). (Chloromethyl)dimethylphenylsilane. Organic Syntheses, 90, 130.
• Saxena, A. K., Sachar, S. C., Maya, & Nasim, M. (1994). Optimum synthesis of (chloromethyl)silanes by chlorination and methylation reactions of chloro(methyl)silanes.
• CES - Silicones Europe. (n.d.). QUANTIFICATION OF RESIDUAL AMOUNTS OF CYCLIC VOLATILE METHYL SILOXANES IN SILICONE FLUIDS.
• Agilent. (n.d.). Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry.
• Russian Federation Patent No. RU95111422A. (n.d.). Process for preparing methylphenyl dichlorosilane.
• Shen, Y., Qu, J., & Zhang, H. (1997).
• Google Patents. (n.d.). CN114262342B - Method for purifying phenyl silane.

• PubChem. (n.d.). Dichloromethylphenylsilane. Retrieved from [Link]

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• 4. Sci-Hub. The preparation of (dichloromethyl)silanes under phase transfer conditions / Journal of Organometallic Chemistry, 1981 [sci-hub.box]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. [Determination of chlorosilanes by gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Gelation Issues with Dichloromethyl(phenyl)silane Resins

Welcome to the technical support center for Dichloromethyl(phenyl)silane [(CH₃)(C₆H₅)SiCl₂]. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile but highly reactive organosilicon compound. As a Senior Application Scientist, I have compiled this resource to provide not only procedural guidance but also a deep, mechanistic understanding of the challenges associated with its use, particularly the prevention of premature gelation. Our goal is to empower you with the knowledge to anticipate, troubleshoot, and control your experiments with confidence.

Frequently Asked Questions (FAQs)

This section addresses common questions and concerns regarding the stability and handling of Dichloromethyl(phenyl)silane.

Q1: What is the primary cause of gelation in Dichloromethyl(phenyl)silane resins?

A1: The primary and most aggressive cause of gelation is exposure to moisture. Dichloromethyl(phenyl)silane is a chlorosilane, and the silicon-chlorine (Si-Cl) bonds are highly susceptible to hydrolysis. Even trace amounts of water in solvents, on glassware, or from atmospheric humidity can initiate a rapid, two-stage process that leads to the formation of a cross-linked polymer network, or gel.[1][2]

The process unfolds as follows:

• Hydrolysis: The dichlorosilane reacts with water to replace the chlorine atoms with hydroxyl (-OH) groups, forming a silanol intermediate and releasing hydrogen chloride (HCl) as a byproduct.

• Condensation: The highly reactive silanol intermediates then condense with each other (or with remaining chlorosilanes) to form stable siloxane (Si-O-Si) bonds, releasing water or HCl. This polymerization continues, building a three-dimensional network that manifests as a gel.

This cascade of reactions can be difficult to control once initiated, making preventative measures paramount.

Diagram: Hydrolysis and Condensation Pathway of Dichloromethyl(phenyl)silane

Caption: A logical workflow for diagnosing the cause of gelation.

References

• Synthesis of methyl phenyl silicone resin and its application as high temperature resistant coatings. Semantic Scholar. [Link]

• 29Si{1H}-NMR data of all-phenyl siloxane compounds. ResearchGate. [Link]

• Synthesis of methyl phenyl silicone resin and its application as high temperature resistant coatings. ResearchGate. [Link]

• Preparation of Methylphenyl Silicone Resin. Knowledge. [Link]

• Purification of chlorosilane using amine compound.

• In Situ ATR-FT-IR Kinetic Studies of Molecular Transport and Surface Binding in Thin Sol−Gel Films: Reactions of Chlorosilane Reagents in Porous Silica Materials. ACS Publications. [Link]

• Rhodium Catalysts Supported on Phosphorus-Rich Covalent Organic Polymers for Sustainable Hydrosilylation of Alkynes. The Royal Society of Chemistry. [Link]

• The Influence of HCl Concentration on the Rate of the Hydrolysis-Condensation Reaction of Phenyltrichlorosilane and the Yield of (Tetrahydroxy)(Tetraphenyl)Cyclotetrasiloxanes, Synthesis of All Its Geometrical Isomers and Thermal Self-Condensation of Them under "Pseudo"-Equilibrium Conditions. PubMed. [Link]

• A Study of the Influence of the HCl Concentration on the Composition and Structure of (Hydroxy)Arylsiloxanes from the Hydrolysis–Condensation Reaction of Aryltrichlorosilanes. MDPI. [Link]

• Methyl Phenyl Silicone Resin: Properties, Applications, and Market Insights. SiSiB SILICONES. [Link]

• A Process Analytical Concept for In-Line FTIR Monitoring of Polysiloxane Formation. MDPI. [Link]

• Formation of a siloxane bond via reactions of chlorosilanes with zinc oxide in aprotic media. ResearchGate. [Link]

• (chloromethyl)dimethylphenylsilane. Organic Syntheses. [Link]

• Kinetics of the hydrolysis and condensation of organofunctional alkoxysilanes: a review. Ingenta Connect. [Link]

• 29Si NMR chemical shifts and intensities for polysiloxanes. ResearchGate. [Link]

• Investigation of Siloxane Film Formation on Functionalized Germanium Crystals by Atomic Force Microscopy and FTIR-ATR Spectroscopy. Hydrophobe.org. [Link]

• NMR Chemical Shifts. J. Org. Chem. [Link]

• Kinetics and mechanism of the hydrolysis and alcoholysis of alkoxysilanes. Semantic Scholar. [Link]

• Kinetics and Mechanism of the Hydrolysis and Alcoholysis of Alkoxysilanes. Scholars' Mine. [Link]

• Detailed Kinetics of Methylphenyldichlorosilane Synthesis from Methyldichlorosilane and Chlorobenzene by Gas Phase Condensation. ResearchGate. [Link]

• 1H NMR spectra of a 1:1 mixture of phenylsilane and 1b in CD3CN. ResearchGate. [Link]

• Hydrolysis-Condensation Kinetics of Different Silane Coupling Agents. ResearchGate. [Link]

• Polysiloxanes and Silanes with Various Functional Groups—New Compounds for Flax Fibers' Modification. PMC. [Link]

• Trichlorosilane. Organic Chemistry Portal. [Link]

• Dimethyldichlorosilane and the Direct Synthesis of Methylchlorosilanes. The Key to the Silicones Industry. ACS Publications. [Link]

• Polysiloxane Hybrids via Sol-Gel Process: Effect of Temperature on Network Formation. MDPI. [Link]

• is then added to the reaction mixture via syringe and through the 15/25 rubber septum on a side neck of the flask. The reflux condenser. Organic Syntheses. [Link]

• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• SUPPORTING INFORMATION FOR Phenylsilane as a safe, versatile alternative to hydrogen for the synthesis of actinide hydrides. The Royal Society of Chemistry. [Link]

• Tertiary amines enhance reactions of organic contaminants with aqueous chlorine. PubMed. [Link]

• The effects of drying time and relative humidity on the stability of sol-gel derived silicate films in solution. ScienceDirect. [Link]

• PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. The University of Liverpool Repository. [Link]

• Revisiting the Role of Tertiary Amines in Enhancing Aqueous Chlorination of Phenolic Compounds: Kinetic Modeling and Reaction Mechanisms. PubMed. [Link]

• A KINETIC STUDY OF THE THERMAL DECOMPOSITION OF SELECTED CYCLOHEXYL AND PHENYLSILANES. DTIC. [Link]

• Gelation Kinetics-Structure Analysis of pH-triggered Low Molecular Weight Hydrogelators. Wiley Online Library. [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. EPFL. [Link]

• Effects of Reaction Temperature on the Formation of Polyurethane Prepolymer Structures. ACS Publications. [Link]

• Organocatalytic ring-opening polymerization of cyclotrisiloxanes using silanols as initiators for the precise synthesis of asymmetric linear polysiloxanes. The Royal Society of Chemistry. [Link]

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Moisture sensitivity and handling precautions for Dichloromethyl(phenyl)silane

Welcome to the Technical Support Center for Dichloromethyl(phenyl)silane (CAS 149-74-6) . This portal is designed for researchers, synthetic chemists, and drug development professionals utilizing this highly reactive chlorosilane in protecting group chemistry, silicone polymer synthesis, and hydrosilylation reactions.

Below, you will find an in-depth mechanistic breakdown of its moisture sensitivity, validated handling protocols, and targeted troubleshooting guides to ensure experimental reproducibility and laboratory safety.

The Mechanistic Basis of Moisture Sensitivity

Dichloromethyl(phenyl)silane is an extremely electrophilic silicon species. The Si–Cl bonds are highly polarized, making the silicon center exceptionally susceptible to nucleophilic attack by water molecules.

Upon exposure to ambient humidity, the compound undergoes rapid, exothermic hydrolysis. This reaction generates hydrogen chloride (HCl) gas and silanediol intermediates. Because silanediols are unstable, they rapidly undergo intermolecular condensation to form siloxane oligomers (silicone resins). The visible "white fumes" often reported by users are not the silane itself, but rather aerosolized droplets of hydrochloric acid formed when the evolved HCl gas dissolves in atmospheric moisture (1[1]).

Hydrolysis and condensation pathway of Dichloromethyl(phenyl)silane upon moisture exposure.

Quantitative Data & Physical Properties

To ensure safe handling and proper experimental design, consult the following physicochemical properties. Understanding these parameters is critical for anticipating phase behavior during quenching and extraction.

Property	Value	Clinical / Laboratory Implication
CAS Number	149-74-6	Unique identifier for SDS and regulatory compliance.
Boiling Point	~205 °C (401 °F)	Low volatility at room temperature, but heating significantly increases the inhalation hazard of corrosive vapors (1[1]).
Flash Point	82 °C (181 °F)	Combustible liquid; must be kept away from open flames and static discharge (2[2]).
Density	1.18 g/mL	Denser than water; will sink to the bottom of aqueous layers during biphasic extractions.
Hazard Profile	Corrosive, Water-Reactive	Causes severe chemical burns; reacts violently with water and protic solvents (3[3]).

Standard Operating Procedure (SOP): Air-Free Handling Protocol

Because of its extreme moisture sensitivity, Dichloromethyl(phenyl)silane must be manipulated using rigorous Schlenk techniques or within an inert-atmosphere glovebox. This protocol is designed as a self-validating system : if executed correctly, no fumes will be visible, and syringe plungers will move without friction.

Step-by-Step Methodology:

• Glassware Preparation: Flame-dry all reaction flasks and Schlenk tubes under dynamic vacuum (< 0.1 Torr) for at least 5 minutes. Backfill with ultra-high purity (UHP) Argon. Repeat the vacuum/Argon cycle three times to ensure complete desorption of surface-bound water.

• Syringe Purging: Use a gas-tight glass syringe with a Teflon-tipped plunger. Insert the needle into a septum-sealed Argon line. Draw Argon into the barrel and expel it outside the system three times to displace ambient air.

• Reagent Extraction: Insert the purged needle into the septum of the Dichloromethyl(phenyl)silane Sure/Seal™ bottle while maintaining a positive pressure of Argon. Slowly withdraw the required volume.

• Validation Check: Observe the needle tip as it exits the septum. Self-Validation: If white fumes appear at the needle tip, ambient moisture has breached the syringe; abort the transfer immediately, clean the syringe, and re-purge.

• Transfer: Inject the reagent into the reaction flask dropwise. If the reaction is highly exothermic, maintain the receiving flask in an ice bath (0 °C) during the addition.

Troubleshooting Guides & FAQs

Q: I opened the reagent bottle and thick white fumes immediately poured out. What happened, and is the reagent ruined? A: The reagent reacted with ambient humidity to produce HCl gas (4[4]). If the bottle was opened to the air, the top layer of the liquid has likely hydrolyzed into siloxanes, reducing the effective molarity of the silane. The reagent should be distilled under vacuum before use in sensitive stoichiometric reactions. Causality note: Always use a septum and syringe; never open the cap directly to the atmosphere.

Q: During transfer, my glass syringe plunger became completely stuck and immovable. How do I prevent this? A: This is a classic symptom of moisture contamination. The silane hydrolyzed inside the syringe barrel and condensed into a cross-linked siloxane polymer (silicone resin), effectively gluing the plunger to the barrel (5[5]). To prevent this, ensure your syringe is rigorously dried in an oven (>150 °C) and purged with Argon. Do not use plastic syringes, as the polymer matrix retains trace moisture.

Q: How should I safely quench a reaction containing unreacted Dichloromethyl(phenyl)silane? A: Never quench directly with water, as the rapid generation of HCl and heat can cause a violent eruption (2[2]). Instead, dilute the reaction mixture with an inert solvent (e.g., toluene or THF), cool to 0 °C, and slowly add a mild, anhydrous alcohol (like isopropanol) dropwise. This converts the chlorosilane to a less reactive alkoxysilane. Once bubbling ceases, it can be safely neutralized with an aqueous sodium bicarbonate solution.

Decision tree for troubleshooting moisture contamination during air-free reagent transfer.

Emergency Response & Spill Cleanup

In the event of a spill outside a fume hood, immediate action is required to mitigate the inhalation hazard of HCl gas.

Step-by-Step Spill Protocol:

• Evacuate and Isolate: Evacuate personnel from the immediate area. The primary danger is the inhalation of corrosive HCl vapors, which can cause severe pulmonary edema (1[1]).

• Suppress Vapors: Do NOT use water to wash the spill. Cover the spill completely with dry sand, vermiculite, or a specialized acid-spill absorbent to smother the liquid and prevent further atmospheric contact (2[2]).

• Neutralize: Carefully apply a solid weak base (e.g., sodium bicarbonate or calcium carbonate) over the absorbent to neutralize the evolving HCl.

• Collect: Using non-sparking tools, sweep the absorbed material into a highly ventilated, sealable plastic container for hazardous waste disposal.

References

• PubChem. "Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006". National Center for Biotechnology Information. Retrieved from: [Link][1]

• NJ Health. "HAZARDOUS SUBSTANCE FACT SHEET: METHYLPHENYLDICHLOROSILANE". New Jersey Department of Health. Retrieved from:[Link][2]

• SCIRP. "Synthesis of Polysilanes Using Mg and Lewis Acid and the Consideration of This Reaction Mechanism". Scientific Research Publishing. Retrieved from: [Link][5]

Sources

• 1. Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nj.gov [nj.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. PHENYLTRICHLOROSILANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Synthesis of Polysilanes Using Mg and Lewis Acid and the Consideration of This Reaction Mechanism [scirp.org]

Controlling molecular weight distribution in Dichloromethyl(phenyl)silane polymers

Welcome to the technical support guide for controlling molecular weight distribution in the synthesis of poly(methylphenyl)silane and related polymers derived from dichloromethyl(phenyl)silane. This document is designed for researchers, scientists, and professionals in drug development and materials science who are working with polysilane synthesis. Here, we move beyond simple protocols to explain the underlying principles and provide actionable troubleshooting advice in a direct question-and-answer format.

Core Principles: Understanding the Wurtz-Type Coupling Reaction

The polymerization of dichloromethyl(phenyl)silane to form a polysilane with a silicon-silicon backbone is primarily achieved through a Wurtz-type reductive coupling reaction. This is not a chain-growth polymerization like ring-opening polymerization (ROP), but a type of polycondensation. The reaction involves the reductive dehalogenation of the dichlorosilane monomer using a dispersion of an alkali metal, typically sodium, in an organic solvent.[1]

The general reaction is: n Me(Ph)SiCl₂ + 2n Na → [Me(Ph)Si]ₙ + 2n NaCl

Despite its long history, this method is notoriously difficult to control, often resulting in polymers with broad or polymodal molecular weight distributions.[2][3] The reaction is heterogeneous, occurring on the surface of the sodium metal, and its mechanism is complex, believed to involve both radical and anionic intermediates.[2][4] Achieving a narrow, predictable molecular weight distribution requires precise control over several key experimental parameters.

Troubleshooting Guide: Common Issues & Solutions

Q1: My final polymer has a very broad and/or bimodal molecular weight distribution (High PDI). What are the likely causes and how can I fix it?

A1: A broad or bimodal molecular weight distribution is the most common issue in Wurtz-type polysilane synthesis. The bimodal distribution typically consists of a desirable high-molecular-weight fraction and a low-molecular-weight oligomeric fraction.[5] This is often a direct consequence of the reaction conditions, particularly high temperatures.

Primary Cause: High-temperature synthesis (e.g., refluxing toluene) promotes a "defect-diffusion-controlled" polymerization on the alkali metal surface, leading to two different chain growth regimes.[2] It also increases the rate of side reactions, such as chain scission and cyclic oligomer formation.

Solutions:

• Lower the Reaction Temperature: Performing the reaction at a lower temperature can significantly narrow the molecular weight distribution. Switching from refluxing toluene (~110°C) to tetrahydrofuran (THF) at ambient temperature has been shown to produce higher yields and narrower, monomodal distributions.[2]

• Employ Ultrasonic Agitation (Sonication): Ultrasound is a highly effective tool for controlling this polymerization.[6] It achieves two critical goals:

  • Maintains a Clean, Active Metal Surface: Sonication continuously scours the sodium surface, removing the passivating layer of sodium chloride that forms during the reaction. This ensures a uniform and consistent reaction rate.

  • Selective Degradation: High-power ultrasound can selectively break down very high molecular weight, entangled polymer chains, effectively "trimming" the upper end of the distribution and leading to a narrower PDI (Mw/Mn < 1.5).[3][6]

• Control Monomer Addition: Instead of adding all the monomer at once, use a syringe pump for a slow, continuous addition over several hours. This maintains a low instantaneous concentration of the monomer, which favors the growth of existing polymer chains over the nucleation of new, short chains.

Q2: I'm consistently getting a low average molecular weight. How can I increase the chain length?

A2: Low molecular weight is often due to premature termination of the growing polymer chains or reaction conditions that do not favor propagation.

Primary Causes:

• Impurities: Water or other protic impurities in the monomer or solvent will react with the active silyl anion chain ends, terminating polymerization.

• Stoichiometric Imbalance: An insufficient amount of the reducing agent (sodium) will limit the extent of the reaction.

• Side Reactions: The formation of stable cyclic oligomers (e.g., five- or six-membered rings) competes with linear chain growth and effectively consumes monomer.

Solutions:

• Rigorous Purification: Ensure your dichloromethyl(phenyl)silane monomer is freshly distilled before use. The solvent must be scrupulously dried and deoxygenated. All glassware should be flame-dried under vacuum or oven-dried and assembled under an inert atmosphere (Argon or Nitrogen).

• Use a Slight Excess of Sodium: Employ a slight molar excess of the sodium dispersion (e.g., 2.1 to 2.2 equivalents per equivalent of monomer) to ensure the reaction can proceed to high conversion.[6]

• Optimize Solvent and Temperature: As mentioned, using THF can stabilize the anionic chain carriers, promoting longer chain growth compared to aromatic solvents.[2] While high temperatures can sometimes drive reactions faster, in this case, they can also promote chain-terminating side reactions. A moderate temperature (e.g., ambient to 65°C) is often a better compromise.

Q3: My GPC results show a multimodal distribution (more than two peaks). What does this indicate?

A3: A multimodal distribution suggests that multiple, distinct polymerization mechanisms or sites are active during the synthesis.

Primary Causes:

• Poorly Dispersed Reducing Agent: If the sodium is not finely and uniformly dispersed, you will have reaction zones with different surface areas and activities, leading to different polymer populations.

• Temperature Gradients: In a large-scale, poorly stirred reaction, significant temperature gradients can exist, creating different polymerization kinetics in different parts of the flask.

• Changes During Monomer Addition: If the rate of monomer addition is inconsistent, it can alter the polymerization kinetics over time, creating "batches" of polymer with different average molecular weights.

Solutions:

• Improve Sodium Dispersion: Use a commercially available sodium dispersion or prepare one carefully. Employing vigorous mechanical stirring or, ideally, sonication will ensure the metal is uniformly available throughout the reaction.[6]

• Ensure Uniform Heating and Stirring: Use a high-torque mechanical stirrer and a well-controlled heating mantle to maintain a homogeneous reaction environment.

• Maintain a Constant Monomer Feed Rate: A reliable syringe pump is essential for consistent, slow addition of the monomer.

Frequently Asked Questions (FAQs)

Q: What is the optimal solvent for this polymerization? A: While traditionally performed in refluxing toluene, recent studies strongly recommend using tetrahydrofuran (THF) at lower or ambient temperatures.[2] THF is better at solvating the sodium cation (sequestering the counter-ion), which stabilizes the propagating anionic silyl chain end. This leads to fewer side reactions, higher yields, and a narrower molecular weight distribution.

Q: Does the choice of alkali metal matter? A: Yes. Sodium is the most commonly used metal. Potassium is generally too reactive for dichloromethyl(phenyl)silane and can lead to uncontrolled side reactions.[6] A Na/K alloy can also be used but requires careful control. The physical form is critical; a fine, high-surface-area dispersion is far more effective than chunks or wires.

Q: Are there alternatives to Wurtz-type coupling? A: Yes, though they are less common for this specific monomer. Other methods for forming Si-Si bonds include:

• Dehydrogenative coupling of hydrosilanes, catalyzed by transition metals.[7]

• Anionic ring-opening polymerization of strained cyclosilanes.[3]

• Electrochemical reduction of chlorosilanes, which offers a milder alternative with potentially better control.[8]

Q: What are the most critical safety precautions? A: This reaction involves highly hazardous materials.

• Dichloromethyl(phenyl)silane: This is a chlorosilane that is corrosive and reacts violently with water to release HCl gas. Handle it in a fume hood and wear appropriate personal protective equipment (gloves, goggles, lab coat).

• Sodium Metal: Sodium is highly reactive and flammable, especially in the presence of water or alcohols. All operations must be conducted under a strictly inert and anhydrous atmosphere.

• Quenching: The quenching of excess sodium at the end of the reaction is highly exothermic and produces flammable hydrogen gas. It must be done slowly and carefully by adding a proton source like isopropanol to the cooled reaction mixture.

Data & Visualization

Table 1: Impact of Reaction Parameters on Polysilane Molecular Weight (Mw) and Polydispersity (PDI)

Parameter	Condition A (Traditional)	Condition B (Controlled)	Effect on Mw	Effect on PDI	Rationale
Solvent	Toluene	Tetrahydrofuran (THF)	Increase	Decrease	THF stabilizes anionic chain ends, reducing side reactions.[2]
Temperature	Reflux (~110°C)	Ambient (~25°C)	Variable	Decrease	Lower temperature suppresses defect-diffusion control and side reactions.[2]
Agitation	Mechanical Stirring	Ultrasonic Irradiation	Increase	Decrease	Sonication maintains an active metal surface and provides selective degradation of high Mw chains.[3][6]
Monomer Addition	Bulk (All at once)	Slow (Syringe Pump)	Increase	Decrease	Slow addition favors chain propagation over new chain nucleation.
Additives	None	Crown Ether	Increase	Decrease	Acts as a phase transfer agent to activate the sodium surface, especially at lower temperatures.[1]

Diagrams

Caption: Wurtz-type coupling mechanism for dichloromethyl(phenyl)silane.

Caption: Troubleshooting workflow for MWD control in polysilane synthesis.

Experimental Protocol: Controlled Synthesis of Poly(methylphenyl)silane

This protocol incorporates best practices for achieving a narrow molecular weight distribution.

Materials:

• Dichloromethyl(phenyl)silane (freshly distilled)

• Sodium dispersion (e.g., 40% in mineral oil)

• Anhydrous tetrahydrofuran (THF), inhibitor-free

• Anhydrous isopropanol

• Anhydrous methanol

• Argon or Nitrogen gas (high purity)

Equipment:

• Three-necked round-bottom flask with a high-torque mechanical stirrer

• Reflux condenser

• Syringe pump with a gas-tight syringe

• Ultrasonic immersion probe (sonicator) or ultrasonic bath

• Schlenk line or glove box for inert atmosphere operations

• Heating mantle with temperature controller

Procedure:

• Preparation: Flame-dry all glassware under vacuum and allow to cool under a positive pressure of inert gas.

• Dispersion Loading: In the flask, charge the sodium dispersion. If using dispersion in oil, wash with anhydrous hexanes under inert atmosphere to remove the oil, then add anhydrous THF.

• Reaction Setup: Assemble the flask with the mechanical stirrer, condenser, and a septum for monomer addition. If using an immersion probe, ensure it is properly sealed. Place the flask in an ultrasonic bath or insert the probe.

• Initiation: Begin sonication and/or vigorous stirring to ensure the sodium is well-dispersed. Heat the mixture to the desired temperature (e.g., 25-40°C).

• Monomer Addition: Dissolve the freshly distilled dichloromethyl(phenyl)silane in anhydrous THF. Using the syringe pump, add this solution dropwise to the stirred sodium dispersion over 2-4 hours. A color change (often to blue or purple) indicates the reaction is proceeding.[1]

• Polymerization: After the addition is complete, allow the reaction to continue stirring under sonication for another 2-4 hours to ensure high conversion.

• Quenching: Cool the reaction mixture to 0°C using an ice bath. Very slowly, add anhydrous isopropanol dropwise to quench the excess sodium. Cease addition when effervescence stops.

• Precipitation & Washing: Pour the viscous reaction mixture into a large beaker containing a vigorously stirred volume of methanol (at least 10x the volume of the reaction mixture) to precipitate the polymer.

• Purification: Collect the solid polymer by filtration. Wash it thoroughly with fresh methanol to remove salts and low molecular weight oligomers. Dry the polymer under vacuum at 60°C until a constant weight is achieved.

• Characterization: Analyze the molecular weight (Mw), number-average molecular weight (Mn), and polydispersity (PDI = Mw/Mn) of the final polymer using Gel Permeation Chromatography (GPC) calibrated with polystyrene standards.

References

• Jones, R. G., & Holder, S. J. (2005). High-yield controlled syntheses of polysilanes by the Wurtz-type reductive coupling reaction. Polymer International, 54(5), 793-801. [Link]

• Jones, R. G., Wong, W. K., & Holder, S. (1998). Correlation of Structure and Molecular Weight Distributions during the Formation of Poly(methylphenylsilylene) by the Wurtz Reductive-Coupling Reaction. Macromolecules, 31(12), 3855-3866. [Link]

• Jones, R. G. (1995). Synthesis of Polysilanes by the Wurtz Reductive-Coupling Reaction. In Silicon-Containing Polymers (pp. 411-441). Springer, Dordrecht. [Link]

• Miller, R. D., Thompson, D., Sooriyakumaran, R., & Fickes, G. N. (1991). The synthesis of soluble, substituted silane high polymers by Wurtz coupling techniques. Journal of Polymer Science Part A: Polymer Chemistry, 29(6), 813-824. [Link]

• Mavrič, A., Badasyan, A., Mali, G., & Valant, M. (2016). Molecular size and solubility conditions of polysilane macromolecules with different topology. Scientific reports, 6(1), 1-8. [Link]

• Drozdov, F. (2018). Reaction Conditions and Molecular-Weight Characteristics of Synthesized Telechelic Bifunctional PDMS. Polymers, 10(11), 1233. [Link]

• Weibrecht, W. E., & Rochow, E. G. (1965). NEW METHODS FOR PREPARING SILICON-NITROGEN POLYMERS. Defense Technical Information Center. [Link]

• Matyjaszewski, K., Greszta, D., Hrkach, J. S., & Kim, H. K. (1994). Sonochemical Synthesis of Polysilylenes by Reductive Coupling of Disubstituted Dichlorosilanes with Alkali Metals. Macromolecules, 27(2), 528-530. [Link]

• Vasilache, V., & Aelenei, N. (2000). Reaction Conditions Study in Linear H- Functional Polysiloxane Synthesis. Cellulose Chemistry and Technology, 34(1-2), 119-125. [Link]

• Lin, S., & Baran, P. S. (2017). An Electrochemical Strategy to Synthesize Disilanes and Oligosilanes from Chlorosilanes. Journal of the American Chemical Society, 139(16), 5735-5738. [Link]

• Simmler, W. (2001). Dimethyldichlorosilane and the Direct Synthesis of Methylchlorosilanes. The Key to the Silicones Industry. Organometallics, 20(24), 4973-4986. [Link]

• Rochow, E. G. (2001). Dimethyldichlorosilane and the Direct Synthesis of Methylchlorosilanes. The Key to the Silicones Industry. Organometallics, 20(24), 4973-4986. [Link]

• Septiani, M., Auliya, D. G., & Risdiana, R. (2025). Direct Comparison between Ring-Opening Polymerization and Hydrolysis- Condensation Methods in the Synthesis of Polydimethylsiloxane as a Vitreous Substitute: A Systematic Literature Review. Trends in Sciences, 22(10), 6542. [Link]

• Wikipedia contributors. (2023). Wurtz reaction. Wikipedia, The Free Encyclopedia. [Link]

• Matyjaszewski, K. (1991). Polysilanes, Synthesis, Modification, and Properties. Defense Technical Information Center. [Link]

• Matyjaszewski, K., Greszta, D., Hrkach, J. S., & Kim, H. K. (1995). Sonochemical Synthesis of Polysilylenes by Reductive Coupling of Disubstituted Dichlorosilanes with Alkali Metals. Macromolecules, 28(2), 59-72. [Link]

• Noh, J., & Lee, H. (2013). Directed surface assembly of 4-(chloromethyl)phenyltrichlorosilane: self-polymerization within spatially confined sites of Si(111) viewed by atomic force microscopy. Langmuir, 29(22), 6623-6631. [Link]

• Uhlig, F., & Stüger, H. (2014). Synthesis of hydrocarbon-soluble, methyl-substituted highly branched polysilanes via the Wurtz-type reductive coupling of trifunctional trisilanes and their pyrolysis to silicon carbide. RSC Advances, 4(78), 41539-41546. [Link]

• Kehr, G., & Erker, G. (2021). Effect of polycyclosilane microstructure on thermal properties. Chemical Science, 12(16), 5780-5786. [Link]

• Wikipedia contributors. (2023). Wurtz–Fittig reaction. Wikipedia, The Free Encyclopedia. [Link]

• Gormley, A. J., & Chapman, R. (2019). Ultrasound and Sonochemistry for Radical Polymerization: Sound Synthesis. Angewandte Chemie International Edition, 58(44), 15618-15631. [Link]

• Biederman, H., & Slavinska, D. (1998). Thin plasma-polymerized films of dichloro(methyl)phenylsilane. Surface and Coatings Technology, 98(1-3), 1145-1149. [Link]

• Jones, R. G., Benfield, R. E., Evans, P. J., & Swain, A. C. (1994). Alternative reducing agents for the Wurtz synthesis of polysilanes. Journal of the Chemical Society, Chemical Communications, (1), 109-110. [Link]

• Rahman, A., & Meng, W. (2024). Sonication-assisted emulsification: Analyzing different polymers in aqueous systems for microparticle preparation by the double emulsion technique. Journal of Drug Delivery Science and Technology, 91, 105260. [Link]

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• 5. Molecular size and solubility conditions of polysilane macromolecules with different topology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apps.dtic.mil [apps.dtic.mil]
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• 8. An Electrochemical Strategy to Synthesize Disilanes and Oligosilanes from Chlorosilanes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Safe Disposal of Dichloromethyl(phenyl)silane Waste

Welcome to the technical support center for the safe handling and disposal of Dichloromethyl(phenyl)silane. This guide is designed for researchers, scientists, and drug development professionals who work with this reactive organosilane compound. The following protocols and frequently asked questions (FAQs) are based on established safety principles and field-proven insights to ensure the safe and compliant management of Dichloromethyl(phenyl)silane waste.

Core Principles of Dichloromethyl(phenyl)silane Waste Management

Dichloromethyl(phenyl)silane (C7H8Cl2Si) is a combustible, corrosive liquid that reacts violently with water and moisture.[1][2][3] Its primary hazards stem from its reactivity, which produces hydrochloric acid (HCl) upon contact with water, and its flammability.[4][5][6] Therefore, all disposal protocols must prioritize the prevention of accidental contact with water and ignition sources.

Hazard Summary Table:

Hazard Classification	Description	Source
Flammable Liquid	Combustible liquid with a flash point between 70-140°F (21-60°C).[3][7]	[3][7]
Corrosive	Causes severe skin burns and eye damage.[2][8][9]	[2][8][9]
Acute Toxicity (Oral)	Harmful if swallowed.[8][9]	[8][9]
Water Reactive	Reacts violently with water or moist air to produce toxic and corrosive hydrogen chloride (HCl) gas and silicic acids.[1][5][6]	[1][5][6]

Step-by-Step Waste Disposal Protocol

This protocol outlines the standard operating procedure for the safe disposal of Dichloromethyl(phenyl)silane waste.

Experimental Workflow for Waste Neutralization:

Caption: Workflow for neutralizing Dichloromethyl(phenyl)silane waste.

Detailed Methodology:

• Waste Collection:

  • Collect all Dichloromethyl(phenyl)silane waste, including residues and contaminated materials, in a dedicated, clearly labeled, and chemically compatible container.[10][11]

  • The container must be dry and have a secure, tight-fitting lid to prevent moisture ingress.[2]

  • Ensure the container is stored away from incompatible materials such as water, alcohols, strong oxidizing agents, acids, and bases.[2][9]

• Neutralization (for small quantities):

  • Causality: The primary hazard of Dichloromethyl(phenyl)silane is its reaction with water to form corrosive HCl.[4][12] Neutralization aims to safely react the compound and neutralize the resulting acid.

  • Procedure: In a well-ventilated fume hood, prepare a large, stirring vessel containing a weak base solution, such as sodium bicarbonate or a mixture of soda ash and slaked lime.

  • Slowly and carefully add the Dichloromethyl(phenyl)silane waste to the basic solution with constant stirring. The reaction is exothermic and will produce gas (hydrogen chloride, which is then neutralized, and potentially hydrogen).[5]

  • Control the rate of addition to manage the reaction temperature and gas evolution.

  • After the addition is complete, continue stirring until the reaction ceases.

  • Test the pH of the resulting solution to ensure it is neutral (pH 6-8) before disposing of it as aqueous waste, in accordance with local regulations.[13]

• Disposal of Larger Quantities:

  • For larger volumes of Dichloromethyl(phenyl)silane waste, direct neutralization may be too hazardous to perform in a standard laboratory setting.

  • In such cases, the waste must be collected in a properly labeled, sealed container and disposed of through a licensed hazardous waste disposal company.[9][14]

  • Do not mix Dichloromethyl(phenyl)silane waste with other chemical waste streams unless their compatibility is certain.[15]

• Disposal of Contaminated Materials:

  • Solid materials contaminated with Dichloromethyl(phenyl)silane (e.g., pipette tips, gloves, absorbent pads) should be collected in a separate, sealed, and clearly labeled container.

  • These materials should be treated as hazardous waste and disposed of through your institution's hazardous waste management program.[13]

• Empty Container Disposal:

  • An "empty" container that held Dichloromethyl(phenyl)silane is still hazardous due to residual chemical.

  • Triple rinse the container with a solvent that is compatible with Dichloromethyl(phenyl)silane and will not react violently (e.g., an aprotic solvent like toluene or hexane). The rinsate must be collected and treated as hazardous waste.[11]

  • After triple rinsing, the container can be decontaminated with a basic solution (e.g., sodium bicarbonate) to neutralize any remaining residues.

  • Once decontaminated, deface or remove the original label and dispose of the container according to your institution's guidelines for non-hazardous waste.[11]

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the handling and disposal of Dichloromethyl(phenyl)silane waste.

Logical Relationship Diagram for Troubleshooting:

Caption: Troubleshooting decision tree for Dichloromethyl(phenyl)silane incidents.

Frequently Asked Questions (FAQs):

Q1: What should I do in case of a Dichloromethyl(phenyl)silane spill?

A1:

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the area and ensure the area is well-ventilated, preferably within a fume hood.[2]

• Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat. For large spills, respiratory protection may be necessary.[9]

• Containment: Contain the spill using a dry, inert absorbent material such as sand or vermiculite. Do not use water or combustible materials like paper towels. [1]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste.[9]

• Decontamination: Decontaminate the spill area with a basic solution (e.g., sodium bicarbonate) and then wipe it down.

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department.

Q2: What happens if Dichloromethyl(phenyl)silane waste accidentally comes into contact with water?

A2: A violent reaction will occur, releasing corrosive hydrogen chloride (HCl) gas.[1][5] This will appear as white fumes.[4] Immediately ensure the area is well-ventilated (use a fume hood) and be prepared to neutralize the acidic gas with a suitable absorbent for acid gases if necessary. If the reaction is vigorous, evacuate the immediate area and contact your institution's emergency response team.

Q3: Can I dispose of small amounts of Dichloromethyl(phenyl)silane waste down the drain?

A3: Absolutely not. Dichloromethyl(phenyl)silane is reactive with water and is considered hazardous waste.[13][16] Disposing of it down the drain can cause a violent reaction in the plumbing and is a violation of most institutional and municipal waste disposal regulations.

Q4: How should I handle personal protective equipment (PPE) that has been contaminated with Dichloromethyl(phenyl)silane?

A4:

• Carefully remove the contaminated PPE to avoid contact with your skin.

• If your skin comes into contact with the chemical, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[2]

• Contaminated disposable PPE (e.g., gloves) should be placed in a sealed bag and disposed of as hazardous waste.

• Contaminated reusable PPE (e.g., lab coat) should be decontaminated before reuse. If decontamination is not possible, it should be disposed of as hazardous waste.

Q5: My Dichloromethyl(phenyl)silane waste has solidified. How should I dispose of it?

A5: Solidified Dichloromethyl(phenyl)silane waste is likely the result of hydrolysis and polymerization.[12] This solid material is still considered hazardous waste. It should be collected in a sealed, labeled container and disposed of through your institution's hazardous waste program. Do not attempt to dissolve it in water or other reactive solvents.

References

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• Hemlock Semiconductor. Fact Sheet: “Chlorosilanes”.
• CAMEO Chemicals. CHLOROSILANES, TOXIC, CORROSIVE, FLAMMABLE, N.O.S.
• Silicones Environmental, Health and Safety Center (SEHSC). (2017, October 2). GLOBAL SAFE HANDLING OF CHLOROSILANES.
• Wikipedia. Chlorosilane.
• chemeurope.com. Chlorosilane.
• Stanford Environmental Health & Safety. Laboratory Chemical Waste Guidelines.
• Fisher Scientific. (2012, February 21). SAFETY DATA SHEET - Dichloromethylphenylsilane.
• PubChem. Dichloromethylphenylsilane.
• Guidechem. Dichloromethylphenylsilane (cas 149-74-6) SDS/MSDS download.
• Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste.
• UNSW Sydney. (2022, August 8). Laboratory Hazardous Waste Disposal Guideline – HS321.
• Gelest, Inc. (2014, December 1). PHENYLMETHYLDICHLOROSILANE Safety Data Sheet.
• Sigma-Aldrich. Dichloro(methyl)phenylsilane.
• Tokyo Chemical Industry. (2025, September 17). SAFETY DATA SHEET - Dichloro(methyl)(2-phenylethyl)silane.

Sources

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• 2. fishersci.com [fishersci.com]
• 3. Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. hscpoly.com [hscpoly.com]
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• 6. Chlorosilane [chemeurope.com]
• 7. ジクロロ(メチル)フェニルシラン 97% | Sigma-Aldrich [sigmaaldrich.com]
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• 16. ehs.stanford.edu [ehs.stanford.edu]

Technical Support Center: Thermal Stability of Dichloromethyl(phenyl)silane Derived Silicones

Welcome to the Advanced Materials Support Hub. Ticket Category: High-Temperature Silicone Fluids & Resins Primary Precursor: Dichloromethyl(phenyl)silane (MePhSiCl2) Support Level: Tier 3 (Senior Application Scientist)

Introduction: The Stability Paradox

You are likely using Dichloromethyl(phenyl)silane to synthesize Polymethylphenylsiloxane (PMPS) because standard Polydimethylsiloxane (PDMS) fails above 250°C. Phenyl groups introduce steric hindrance and delocalized

-electrons that disrupt the helical structure of the siloxane chain, theoretically enhancing thermal resistance.

However, users frequently report premature degradation (weight loss, gelation, or discoloration) at temperatures where the material should be stable (300°C–450°C). This guide troubleshoots these specific failure modes by addressing the underlying chemical mechanisms: depolymerization (backbiting) and oxidative crosslinking .

Module 1: Synthesis & Pre-polymer Optimization

User Issue #101: "My resin turns hazy or gels unexpectedly during the hydrolysis of MePhSiCl2."

Root Cause Analysis: This is often a kinetic mismatch between hydrolysis and condensation. Unlike Dimethyldichlorosilane, the phenyl group in MePhSiCl2 exerts steric bulk, slowing hydrolysis but promoting rapid condensation of the resulting silanols due to electronic effects. If water addition is uncontrolled, local concentrations of silanols spike, leading to premature crosslinking or cyclic trimer formation rather than linear growth.

Resolution Protocol:

• Solvent Buffering: Do not hydrolyze neat. Use a biphasic system (e.g., Toluene/Water or Xylene/Water) to dilute the reactive species. The organic phase protects the forming polymer from excess water.

• Temperature Control: Maintain the reaction below 40°C during acid hydrolysis. Higher temperatures favor the formation of cyclic trimers (triphenyltrimethylcyclotrisiloxane), which are volatile and reduce thermal stability.

• Washing is Critical: Residual HCl acts as a catalyst for backbiting (reversion) at high temperatures. Wash the organic layer until the wastewater pH is neutral (pH 6.5–7.5).

Quantitative Check:

Parameter	Target Range	Consequence of Deviation
Acid Value (HCl)	< 5 ppm	Catalyzes depolymerization > 200°C
Residual Silanol (Si-OH)	< 0.5 wt%	Initiates "unzipping" mechanism

| Cyclic Content | < 2.0 wt% | High weight loss (volatilization) |[1]

Module 2: Mitigating Thermal Degradation

User Issue #205: "TGA data shows significant weight loss starting at 350°C under Nitrogen."

Root Cause Analysis: This is Thermal Depolymerization (Backbiting) . In inert atmospheres, the siloxane bond (

) is strong, but residual silanol groups ( ) attack the polymer backbone, forming volatile cyclic oligomers (D3, D4). This "unzipping" reaction is the primary cause of weight loss.

Resolution Protocol: End-Capping You must chemically deactivate terminal silanol groups.

• Reagent: Use Trimethylchlorosilane (Me3SiCl) or Hexamethyldisilazane (HMDS).

• Procedure: After the main polymerization, add 5–10 mol% excess end-capper.

• Mechanism: $ \equiv Si-OH + Me_3SiCl \rightarrow \equiv Si-O-SiMe_3 + HCl $

  • This replaces the reactive proton with a stable trimethylsilyl group, shutting down the backbiting pathway.

User Issue #206: "The material becomes brittle and blackens at 300°C in air."

Root Cause Analysis: This is Oxidative Crosslinking . Oxygen attacks the organic side groups.

• Methyl groups: Oxidize to form formaldehyde and silanols, leading to crosslinking (

  ).

• Phenyl groups: While more stable, they eventually undergo cleavage, leading to a carbonaceous char (blackening) and extreme brittleness.

Resolution Protocol: Radical Scavenging Incorporate thermal stabilizers that act as radical traps or oxidation inhibitors.

• Transition Metal Stabilizers: Introduce Iron (Fe) or Cerium (Ce) octoate (50–100 ppm).

  • Why: These metals undergo redox cycling (

    ), quenching the free radicals generated during side-group oxidation.

• Silsesquioxane Modification: Copolymerize with Phenyl-POSS (Polyhedral Oligomeric Silsesquioxane). The cage structure acts as a heat sink and restricts chain mobility, hindering the "unzipping" mechanism.

Visualizing the Degradation Pathways

The following diagram illustrates the two distinct failure modes you are combating: Backbiting (Inert) vs. Oxidation (Air).

Figure 1: Dual degradation mechanisms of Methylphenyl Silicones and targeted chemical interventions.

Module 3: Advanced Formulation (Copolymers)

User Issue #301: "Pure PMPS is too brittle. How do I improve toughness without losing thermal stability?"

Resolution Protocol: Pure Polymethylphenylsiloxane is rigid due to the bulky phenyl groups. To improve mechanical integrity (toughness) while maintaining thermal stability, use a Ladder Polymer approach or controlled copolymerization.

• Copolymerize with Dimethyldichlorosilane (DMDCS):

  • Introduce 10–20 mol% dimethyl units. This adds flexibility to the chain.

  • Trade-off: Too much dimethyl lowers the oxidative stability.

• Incorporate Diphenyldichlorosilane:

  • Replacing some MePhSiCl2 with

    increases the phenyl content significantly.

  • Benefit: Diphenyl units are exceptionally resistant to oxidation and suppress crystallization at low temperatures.

Experimental Workflow: High-Stability Resin Synthesis

Figure 2: Optimized synthesis workflow to minimize defects and maximize thermal stability.

FAQ: Rapid Fire Troubleshooting

Q: Can I use sulfuric acid instead of HCl for hydrolysis? A: It is not recommended. Sulfuric acid is a non-volatile strong acid. Traces of sulfate groups trapped in the polymer are extremely difficult to wash out and will cause rapid degradation (blackening) at high temperatures. Stick to HCl, which can be boiled off or washed out more easily.

Q: Why does my resin smell like benzene after heating to 400°C? A: You are experiencing Si-C bond cleavage. At extreme temperatures (>400°C), the phenyl ring can be cleaved from the silicon atom, releasing benzene. This indicates you have exceeded the thermal limit of the material or the environment is too oxidative. Consider using an inert atmosphere (Nitrogen/Argon) for applications >350°C.

Q: What is the best solvent for processing these resins? A: Toluene or Xylene are standard. For higher boiling points during processing, use aromatic naphtha. Avoid oxygenated solvents (ketones, ethers) if the resin has residual silanols, as they can hydrogen bond and affect curing rheology.

References

• Grassie, N., & Macfarlane, I. G. (1978).[2] The thermal degradation of polysiloxanes—I. Poly(dimethylsiloxane). European Polymer Journal. Link

• Zhang, H., et al. (2025).[3] Synthesis and Characterization of Polymethylphenylsiloxane With Arbitrarily Tunable Phenylsiloxane Contents. Journal of Polymer Science. Link

• BenchChem. (2025).[4] Alternative reagents to Trichloro(dichlorophenyl)silane for specific applications. Link

• Osterholtz, F. D., & Pohl, E. R. (1992). Kinetics of the hydrolysis and condensation of organofunctional alkoxysilanes. Journal of Adhesion Science and Technology. Link

• Huang, et al. (2021). Study on the synthesis and thermal stability of silicone resins reinforced by Si–O–Ph cross-linking. RSC Advances. Link

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• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Analytical Comparison Guide: 1H NMR Profiling of Dichloromethyl(phenyl)silane and Alternative Building Blocks

As a Senior Application Scientist in organometallic chemistry and materials science, I frequently encounter synthetic bottlenecks stemming from the misidentification or degradation of highly reactive chlorosilane building blocks. Dichloromethyl(phenyl)silane (PhSiMeCl₂) is a critical monomer in the synthesis of specialized polysiloxanes, coupling agents, and photoactive polymers. However, its structural similarity to Chlorodimethyl(phenyl)silane (PhSiMe₂Cl) and Trichlorophenylsilane (PhSiCl₃) often complicates analytical verification.

This guide provides an objective, data-driven comparison of these three silane derivatives, focusing on their ¹H NMR spectroscopic performance. By understanding the causality behind their chemical shifts and implementing a self-validating experimental protocol, researchers can ensure absolute structural integrity in their synthetic workflows.

Mechanistic Context: The Causality of Chemical Shifts

The resolving power of ¹H NMR for chlorosilanes is rooted in the inductive effects (-I) exerted by the halogen substituents on the silicon center. Silicon is inherently electropositive compared to carbon. In a baseline molecule like phenyltrimethylsilane (PhSiMe₃), the silicon atom donates electron density to the phenyl ring and the methyl groups, resulting in highly shielded protons.

However, as methyl groups are sequentially replaced by highly electronegative chlorine atoms, the silicon center becomes increasingly electron-deficient. This creates a strong deshielding effect that propagates through the molecule:

• Aliphatic Deshielding: The Si-CH₃ protons are directly adjacent to the silicon center. Each additional chlorine atom withdraws electron density, shifting the methyl resonance significantly downfield[1].

• Aromatic Deshielding: The electron-withdrawing effect extends to the phenyl ring. The ortho protons, being closest to the silicon atom, experience the most pronounced deshielding, while the meta and para protons are affected to a lesser degree[2].

Understanding this causality allows us to use ¹H NMR not just for identification, but as a quantitative metric for the electronic environment of the silicon center.

Comparative ¹H NMR Performance Data

To objectively compare the analytical profiles of these silanes, we must look at their behavior in a standardized environment (CDCl₃ at 298 K). The table below summarizes the quantitative ¹H NMR data, highlighting the step-wise deshielding effect caused by chlorine substitution[3],[4],[1].

Table 1: ¹H NMR Chemical Shift Comparison of Phenylchlorosilanes (in CDCl₃)

Compound Name	Chemical Formula	Si-CH₃ Shift (ppm)	Phenyl ortho Shift (ppm)	Phenyl meta/para Shift (ppm)
Chlorodimethyl(phenyl)silane	PhSiMe₂Cl	~0.65 (s, 6H)	~7.55 (m, 2H)	~7.35–7.45 (m, 3H)
Dichloromethyl(phenyl)silane	PhSiMeCl₂	~0.95 (s, 3H)	~7.65 (m, 2H)	~7.40–7.50 (m, 3H)
Trichlorophenylsilane	PhSiCl₃	N/A	~7.78 (m, 2H)	~7.45–7.60 (m, 3H)

Note: "s" = singlet, "m" = multiplet. Shifts may vary slightly (±0.05 ppm) depending on exact sample concentration and spectrometer calibration.

Performance Analysis:

• Dichloromethyl(phenyl)silane offers a distinct diagnostic singlet at ~0.95 ppm. If a researcher is attempting to synthesize PhSiMeCl₂ from a starting material of PhSiCl₃ via a Grignard reaction, the appearance of this 0.95 ppm peak is the primary indicator of successful methylation[1].

• Conversely, if the target is PhSiMe₂Cl, the presence of a peak at 0.95 ppm indicates incomplete alkylation, whereas a peak at ~0.65 ppm confirms the addition of the second methyl group[5].

Experimental Protocol: A Self-Validating System

Chlorosilanes are violently reactive toward moisture, rapidly hydrolyzing to form silanols (Si-OH) and subsequently condensing into siloxanes (Si-O-Si), releasing HCl gas. A standard benchtop NMR preparation will almost certainly result in partial hydrolysis, yielding spurious peaks (e.g., siloxane methyls around 0.1–0.3 ppm) that ruin the comparative analysis.

To ensure trustworthiness, the following step-by-step methodology must be executed as a self-validating system . The protocol validates itself: if the sample remains anhydrous, no siloxane byproduct peaks will appear, and the TMS internal standard will lock exactly at 0.00 ppm.

Step-by-Step Anhydrous ¹H NMR Methodology

• Glassware & Solvent Preparation:

  • Bake standard 5 mm J-Young valve NMR tubes at 120 °C overnight. Transfer them directly into an argon-filled glovebox while hot to prevent surface moisture condensation.

  • Utilize ampouled, anhydrous CDCl₃ (stored over activated 4Å molecular sieves) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Sample Preparation (Inside Glovebox):

  • Using a micro-syringe, transfer 15–20 μL of Dichloromethyl(phenyl)silane (or the comparative alternative) into the J-Young NMR tube.

  • Add 0.6 mL of the anhydrous CDCl₃/TMS mixture.

  • Seal the J-Young valve tightly before removing the tube from the glovebox.

• Data Acquisition:

  • Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer at 298 K.

  • Parameters: 16 scans, 2-second relaxation delay (D1), and a spectral width of at least 12 ppm to capture any highly deshielded acidic protons (in case of accidental hydrolysis).

• Self-Validation & Spectral Processing:

  • Phase and baseline correct the spectrum. Set the TMS singlet strictly to 0.00 ppm.

  • Integrity Check: Scan the region between 0.10 ppm and 0.40 ppm. The absence of sharp singlets in this region confirms that no hydrolysis to disiloxanes has occurred. The absence of a broad peak around 1.5–2.0 ppm confirms the lack of silanol (Si-OH) formation.

Visualizing the Analytical Workflow

To guarantee reproducibility, the analytical pipeline must be strictly controlled. The following diagram illustrates the logical flow of the self-validating NMR procedure.

Fig 1. Anhydrous 1H NMR workflow for highly reactive chlorosilanes ensuring sample integrity.

Conclusion

When comparing Dichloromethyl(phenyl)silane to its structural alternatives, ¹H NMR is the most definitive analytical tool available. The progressive deshielding of the Si-CH₃ protons—from ~0.65 ppm in the monochloro derivative to ~0.95 ppm in the dichloro derivative—provides an unambiguous metric for product verification. By adhering strictly to the self-validating anhydrous protocol outlined above, researchers can eliminate the ambiguity caused by hydrolysis artifacts and ensure absolute confidence in their organosilicon building blocks.

References

• PubChem. "Phenyltrichlorosilane | C6H5Cl3Si | CID 7372". National Center for Biotechnology Information.
• PubChem. "Chlorodimethylphenylsilane | C8H11ClSi | CID 13029". National Center for Biotechnology Information.
• PubChem. "Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006". National Center for Biotechnology Information.
• RSC Advances. "Precise synthesis of linear polysiloxanes with a polar side-chain structure". The Royal Society of Chemistry.
• RSC Advances. "Borohydrides Catalyzed Redistribution Reaction of Hydrosilane and Chlorosilane". The Royal Society of Chemistry.

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• 4. Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]

A Comparative Guide to GC-MS for the Purity Determination of Dichloromethyl(phenyl)silane

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of advanced materials and pharmaceutical intermediates, the purity of starting reagents is paramount. Dichloromethyl(phenyl)silane (C7H8Cl2Si) is a key building block in silicone chemistry, and its purity directly impacts the properties and performance of the final products. This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the comprehensive purity assessment of dichloromethyl(phenyl)silane, supported by experimental data and protocols.

The Critical Role of Purity in Dichloromethyl(phenyl)silane Applications

Dichloromethyl(phenyl)silane is a versatile organosilicon compound used in the production of silicone polymers and as a derivatizing agent. The presence of impurities can lead to undesirable side reactions, alter the polymer's molecular weight distribution, and compromise the final product's thermal and chemical stability. Therefore, a robust analytical methodology to ensure the purity of dichloromethyl(phenyl)silane is essential for quality control and process optimization.

GC-MS: A Powerful Tool for Purity Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for separating and identifying volatile and semi-volatile compounds.[1][2] It combines the separation power of gas chromatography with the identification capabilities of mass spectrometry, making it an ideal choice for analyzing the purity of dichloromethyl(phenyl)silane.[1][3]

The GC-MS Workflow

The analysis of dichloromethyl(phenyl)silane by GC-MS involves the following key steps:

Caption: A simplified workflow of the GC-MS analysis process.

Causality in Experimental Choices

The selection of GC-MS parameters is critical for achieving accurate and reproducible results. Here, we delve into the reasoning behind key experimental choices:

• Column Selection: A non-polar capillary column, such as a DB-5ms or HP-5ms, is typically employed for the analysis of organosilanes.[3] This choice is based on the principle of "like dissolves like," where the non-polar stationary phase effectively separates the relatively non-polar dichloromethyl(phenyl)silane from potential impurities with different polarities.

• Injector Temperature: The injector temperature must be high enough to ensure complete volatilization of the sample without causing thermal degradation. For dichloromethyl(phenyl)silane, a temperature in the range of 250-280°C is generally suitable.[3]

• Oven Temperature Program: A temperature program is used to separate compounds with different boiling points. The program typically starts at a lower temperature to allow for the elution of more volatile impurities, followed by a gradual increase in temperature to elute the main component and less volatile impurities.

• Ionization Mode: Electron Ionization (EI) is the most common ionization technique for GC-MS.[2] In EI, high-energy electrons bombard the sample molecules, causing them to ionize and fragment in a reproducible manner. The resulting fragmentation pattern is a unique "fingerprint" that can be used to identify the compound.

Identifying Potential Impurities in Dichloromethyl(phenyl)silane

Impurities in dichloromethyl(phenyl)silane can originate from the starting materials or be formed as byproducts during synthesis. Common synthetic routes include the Grignard reaction between methyltrichlorosilane and phenylmagnesium bromide, or the reaction of methyldichlorosilane with benzene.[4] Potential impurities may include:

• Unreacted Starting Materials: Methyltrichlorosilane, phenylmagnesium bromide (or its byproducts), and benzene.

• Side-Reaction Products: Trimethylchlorosilane, tetramethylsilane, and other organosilanes.

• Hydrolysis Products: Siloxanes formed by the reaction of chlorosilanes with moisture.

Experimental Protocol: GC-MS Analysis of Dichloromethyl(phenyl)silane

This protocol provides a step-by-step methodology for the purity analysis of dichloromethyl(phenyl)silane using GC-MS.

Sample Preparation

• Prepare a 1 mg/mL stock solution of dichloromethyl(phenyl)silane in a dry, volatile solvent such as dichloromethane or hexane.

• Perform serial dilutions to create a series of calibration standards.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector: Split/splitless injector at 250°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-400.

Data Interpretation: Fragmentation Pattern of Dichloromethyl(phenyl)silane

The mass spectrum of dichloromethyl(phenyl)silane will show a characteristic fragmentation pattern that can be used for its identification. The molecular ion peak (M+) is expected at m/z 190, corresponding to the molecular weight of the compound. Due to the presence of two chlorine atoms, the isotopic pattern of the molecular ion and chlorine-containing fragments will be a key identifying feature.

Sources

• 1. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 2. Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR - Industry news - News [alwsci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Dichloromethyl(phenyl)silane and Diphenyldichlorosilane: Structure, Reactivity, and Application

In the landscape of organosilicon chemistry, dichlorosilanes serve as fundamental building blocks for a vast array of materials, from common sealants to high-performance electronics. The properties of the final silicone polymer are critically dictated by the organic substituents attached to the silicon atom of the monomer. This guide provides an in-depth comparison of two such essential precursors: Dichloromethyl(phenyl)silane and Diphenyldichlorosilane.

Our analysis moves beyond a simple catalog of properties to explore the causal relationships between molecular structure and chemical behavior. We will examine how the substitution of a methyl group for a phenyl group fundamentally alters the steric and electronic environment of the silicon center, thereby influencing reactivity, polymer architecture, and ultimately, the material's field of application. This guide is intended for researchers, scientists, and drug development professionals who require a nuanced understanding of these reagents to make informed decisions in their synthetic and material science endeavors.

At a Glance: Structural and Physical Properties

The primary distinction between Dichloromethyl(phenyl)silane (C₇H₈Cl₂Si) and Diphenyldichlorosilane (C₁₂H₁₀Cl₂Si) lies in the substituents bonded to the central silicon atom.[1][2][3] Dichloromethyl(phenyl)silane features one methyl and one phenyl group, while Diphenyldichlorosilane possesses two phenyl groups. This seemingly minor difference has profound consequences for the molecule's physical properties and reactivity, as summarized below.

Diagram 1: Molecular Structures

Caption: Molecular structures of the two dichlorosilanes.

Table 1: Comparative Physical and Chemical Properties

Property	Dichloromethyl(phenyl)silane	Diphenyldichlorosilane
CAS Number	149-74-6[1]	80-10-4[4]
Molecular Formula	C₇H₈Cl₂Si[1][2]	C₁₂H₁₀Cl₂Si[3][4]
Molecular Weight	191.13 g/mol [2][5]	253.20 g/mol [4][6]
Appearance	Colorless liquid[7][8]	Colorless liquid[4][9][10]
Boiling Point	~205 °C[1][11]	~304-305 °C[4][6]
Melting Point	~ -53 to -60 °C[7][12]	~ -22 °C[4][6]
Density	~1.176 g/mL at 25 °C[1][11]	~1.22 g/mL at 25 °C[6][9]
Refractive Index (n20/D)	~1.519[1][2]	~1.5819[6]
Flash Point	~67 °C (152.6 °F)[1][11]	~142 °C (288 °F)[9][13]
Solubility	Soluble in organic solvents; reacts with water.[7]	Soluble in various organic solvents; reacts with water.[4][10]

The higher molecular weight, boiling point, and flash point of Diphenyldichlorosilane are direct consequences of the two bulky, aromatic phenyl groups, which increase intermolecular van der Waals forces compared to the single phenyl and smaller methyl group in Dichloromethyl(phenyl)silane.

Reactivity Profile: The Influence of Steric and Electronic Effects

The core of our comparison lies in the reactivity of the Si-Cl bonds. Both molecules are highly reactive towards nucleophiles, a characteristic property of chlorosilanes.[9][13] The reaction is primarily driven by the electropositive nature of the silicon atom and the fact that chlorine is a good leaving group.

Hydrolysis: The Gateway to Polysiloxanes

The most critical reaction for these compounds is hydrolysis, which replaces the two chlorine atoms with hydroxyl groups to form a silanediol. This intermediate is typically unstable and rapidly undergoes self-condensation to form siloxane polymers (silicones).[14][15] The entire process is highly exothermic and produces corrosive hydrogen chloride (HCl) gas as a byproduct.[4][9]

Mechanism Causality: The reaction proceeds via nucleophilic attack by water on the silicon center.[16]

• Dichloromethyl(phenyl)silane: The presence of a single, relatively small methyl group offers less steric hindrance around the silicon atom. This makes the silicon center more accessible to attacking water molecules, leading to a faster hydrolysis rate compared to its diphenyl counterpart.

• Diphenyldichlorosilane: The two bulky phenyl groups create significant steric congestion around the silicon atom. This shield hinders the approach of nucleophiles, resulting in a slower rate of hydrolysis. While the reaction is still vigorous, it is noticeably less so than with less substituted chlorosilanes.[9]

This difference in hydrolysis rate is a critical parameter in controlling polymerization reactions, influencing the molecular weight distribution and structure of the resulting silicone polymer.

Diagram 2: General Hydrolysis & Condensation Pathway

Caption: Hydrolysis of dichlorosilanes to form siloxane polymers.

Experimental Workflow: Controlled Hydrolysis of Dichlorosilanes

Handling these water-reactive compounds requires specific laboratory protocols to ensure safety and reaction control. The following is a generalized, self-validating methodology for the controlled hydrolysis of either silane.

Objective: To synthesize polysiloxane oligomers via controlled hydrolysis while managing the exothermic reaction and HCl byproduct.

Methodology:

• Inert Atmosphere Setup: Assemble a three-neck round-bottom flask equipped with a mechanical stirrer, a pressure-equalizing dropping funnel, and a condenser connected to a gas outlet/scrubber (to neutralize HCl). Purge the entire system with an inert gas (e.g., Nitrogen or Argon) to exclude atmospheric moisture.

  • Causality: The Si-Cl bonds are highly sensitive to moisture. An inert atmosphere is essential to prevent premature and uncontrolled hydrolysis, ensuring the reaction starts only upon the deliberate addition of water.

• Solvent and Silane Addition: Charge the flask with a suitable anhydrous solvent (e.g., toluene or diethyl ether). The chosen dichlorosilane is then added to the solvent.

  • Causality: Using a solvent helps to dissipate the heat generated during the exothermic hydrolysis reaction, preventing overheating which can lead to side reactions or cleavage of the organic groups from the silicon atom.[14]

• Controlled Water Addition: A stoichiometric amount of water, often diluted in a miscible solvent like acetone or isopropanol, is placed in the dropping funnel. The water solution is added dropwise to the vigorously stirred silane solution at a controlled temperature (often starting at 0-5 °C).

  • Causality: Slow, controlled addition is paramount for managing the exotherm. Adding water too quickly can lead to a violent reaction and loss of control.[9] Diluting the water helps to further moderate the reaction rate.

• Reaction and Neutralization: After the addition is complete, the reaction mixture is typically allowed to warm to room temperature and stirred for a period to ensure complete conversion. The resulting mixture will be acidic due to the HCl generated. It is then washed sequentially with water and a mild base (e.g., sodium bicarbonate solution) until the aqueous layer is neutral.

  • Causality: The washing steps remove the HCl byproduct and any unreacted starting materials. Neutralization is a self-validating step, confirmed by pH paper, ensuring the corrosive acid is removed before product isolation.

• Product Isolation: The organic layer is separated, dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the polysiloxane product.

  • Causality: This final step isolates the polymer. The physical state of the product (oil, gum, or solid resin) is a direct function of the starting silane and the reaction conditions.

Applications: From Commodity to Specialty

The structural and reactivity differences translate directly into distinct application profiles. The choice between these two silanes is a strategic decision based on the desired end-properties of the material.

Dichloromethyl(phenyl)silane

As a hybrid of methyl and phenyl-substituted silanes, it is used to produce silicone polymers that offer a balance of properties. These materials exhibit better thermal stability and oxidative resistance than standard polydimethylsiloxanes, without the high cost and rigidity associated with purely phenyl-based silicones.

• Key Applications: A primary monomer for silicone resins, rubbers, and fluids used in adhesives, sealants, and coatings.[7][11] It also finds use as an intermediate in the synthesis of other organosilicon compounds and in the pharmaceutical industry.[7]

Diphenyldichlorosilane

The two phenyl groups impart significant thermal stability, rigidity, and a high refractive index to the resulting polymers. Phenyl groups are also highly resistant to oxidation and radiation.[17]

• Key Applications:

  • High-Performance Polymers: A key intermediate for synthesizing high-temperature resistant silicone polymers, lubricants, and resins.[18]

  • Surface Modification: Used to create highly hydrophobic (water-repellent) surfaces on materials like textiles and coatings.[6][18]

  • Electronics: Employed in the fabrication of semiconductor devices and as encapsulants for LEDs due to the high refractive index and stability of the resulting polymers.[17][18]

  • Organic Synthesis: Serves as a protecting group for diols, leveraging the steric bulk of the diphenylsilyl group to mask reactive hydroxyls.[6]

Diagram 3: Structure-Property-Application Relationship

Caption: How molecular structure dictates properties and applications.

Conclusion

While Dichloromethyl(phenyl)silane and Diphenyldichlorosilane are both difunctional chlorosilane monomers, the choice between a methyl and a second phenyl group is a critical design parameter.

• Choose Dichloromethyl(phenyl)silane when seeking a cost-effective intermediate to enhance the thermal stability and performance of standard silicones without inducing excessive rigidity. Its higher reactivity also allows for faster processing times.

• Choose Diphenyldichlorosilane for demanding, high-performance applications where superior thermal stability, oxidative resistance, hydrophobicity, or a high refractive index are paramount. Its slower, more sterically hindered reactivity can be leveraged for greater control in specific synthetic contexts, such as its use as a protecting group.

A thorough understanding of these fundamental structure-property relationships is essential for any scientist or researcher aiming to innovate within the fields of material science, organic synthesis, and drug development.

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• ACS Publications. (2001, November 19). Dimethyldichlorosilane and the Direct Synthesis of Methylchlorosilanes. The Key to the Silicones Industry. [Link]

• Google Patents. US2832794A - Hydrolysis of organosilanes.

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• Silicones Europe. Chemistry - Hydrolysis. [Link]

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Thermal degradation comparison of Methylphenyl vs Dimethyl silicones

This guide provides a rigorous technical comparison of the thermal degradation profiles of Polydimethylsiloxane (PDMS) and Polymethylphenylsiloxane (PMPS). It is designed for researchers requiring actionable data for material selection in high-stress environments.

Executive Summary: The Phenyl Advantage

While Dimethyl silicones (PDMS) are the industry standard for general pharmaceutical and biomedical applications due to biocompatibility and flexibility, they exhibit distinct thermal limitations. Methylphenyl silicones (PMPS) introduce bulky aromatic rings into the siloxane backbone, fundamentally altering the degradation kinetics.

The Core Distinction:

• PDMS fails primarily via "Unzipping" (Depolymerization) , reverting to volatile cyclic oligomers at elevated temperatures.

• PMPS resists this unzipping through Steric Hindrance and Electronic Stabilization , shifting the degradation onset significantly higher and altering the breakdown products from volatiles to stable cross-linked chars.

Mechanistic Deep Dive

Polydimethylsiloxane (PDMS): The "Unzipping" Failure

PDMS possesses a highly flexible

backbone. Above 290°C (inert) or 150°C (air) , the polymer chain undergoes a backbiting reaction. The terminal hydroxyl groups or random chain folds attack the silicon atoms within the chain, forming stable cyclic trimers ( ) and tetramers ( ).

• In Air (Oxidative): Methyl groups oxidize to form formaldehyde and silanols, leading to oxidative crosslinking (gelling) before total volatilization.

• In Vacuum/Inert: The polymer "unzips" completely, leaving minimal residue.

Polymethylphenylsiloxane (PMPS): The Steric Shield

Replacing a methyl group with a phenyl ring (

) introduces two protective mechanisms:

• Steric Hindrance: The bulky phenyl group physically blocks the formation of the cyclic transition state required for backbiting.

• Radical Scavenging (The "Energy Sink"): The aromatic ring absorbs thermal energy and disperses it via resonance, protecting the

  bond from homolytic scission.

Visualization of Structural Impact

Figure 1: Mechanistic comparison showing how phenyl groups physically and electronically inhibit the low-energy unzipping pathway prevalent in PDMS.

Comparative Performance Data

The following data aggregates typical performance metrics from TGA (Thermogravimetric Analysis) and isothermal aging studies.

Metric	Dimethyl Silicone (PDMS)	Methylphenyl Silicone (PMPS)	Causality
Service Temp (Air)	150°C (Continuous)	250°C (Continuous)	Oxidative stability of phenyl ring.
TGA Onset (N2)	~300°C	~400°C - 450°C	Suppression of depolymerization.
Degradation Mode	Volatilization (Weight loss)	Crosslinking (Char formation)	Radical coupling vs. Unzipping.
Major Byproducts	Cyclic Siloxanes ( )	Benzene, Complex Aromatics	Mechanism of bond scission.
Viscosity Shift	Gels rapidly in air >200°C	Remains fluid longer; gradual increase	Phenyl groups prevent oxidative crosslinking.
Refractive Index	~1.403	1.460 - 1.550	High electron density of aromatic ring.

Critical Note: While PMPS has higher thermal stability, its degradation products (benzene) are more toxic than the relatively inert cyclic siloxanes of PDMS. This is a crucial consideration for pharmaceutical applications.

Experimental Protocols (Self-Validating Systems)

To verify these profiles in your own lab, use the following protocols. These are designed to be self-validating : the control steps ensure the instrument is reading material properties, not artifacts.

Protocol A: Kinetic TGA (Thermogravimetric Analysis)

Objective: Determine the onset temperature of degradation (

) and activation energy ( ).

• Sample Prep: Degas 10-15 mg of fluid in a vacuum chamber for 1 hour to remove dissolved oxygen/moisture (Validation: Ensure baseline weight is stable).

• Atmosphere: Run parallel experiments in Nitrogen (inert breakdown) and Air (oxidative breakdown). Flow rate: 50 mL/min.

• Ramp: Heat from 40°C to 800°C at three different rates (e.g., 5, 10, 20 °C/min).

  • Why? Varying rates allow calculation of Activation Energy (

    ) via the Flynn-Wall-Ozawa method.

• Analysis:

  • Identify

    (Temperature at 5% weight loss).[1]

  • Validation Check: The residue in Air should be white silica (

    ). The residue in Nitrogen should be minimal (for PDMS) or black silicon-oxycarbide char (for PMPS).

Protocol B: Isothermal Aging & GC-MS Headspace Analysis

Objective: Identify specific volatile degradation products (Safety & Toxicology).

• Setup: Seal 1g of sample in a high-temperature headspace vial.

• Aging: Incubate at 250°C for 4 hours.

• Extraction: Use SPME (Solid Phase Microextraction) fiber (PDMS/DVB coating) to sample the headspace.

• GC-MS Run: Inject into GC-MS.

  • Target Ions: Look for m/z 207, 281 (

    ) for PDMS. Look for m/z 78 (Benzene) and phenyl-silicone fragments for PMPS.

Experimental Workflow Diagram

Figure 2: Dual-pathway experimental workflow to correlate mass loss (TGA) with specific chemical degradation products (GC-MS).

References

• Gelest, Inc. "Thermal Silicone Fluids - Technical Library." Gelest. Available at: [Link]

• Camino, G., et al. "Thermal polydimethylsiloxane degradation. Part 2. The degradation mechanisms." Polymer, 2002. (Cited via Academia.edu). Available at: [Link]

• Hamdani, S., et al. "Thermal degradation mechanisms of silicone elastomer." DTU Research Database, 2018. Available at: [Link]

• Vertex AI Search Results. "Effect of phenyl content on thermal stability of silicones." (Consolidated Search Data).

Sources

• 1. Study on the synthesis and thermal stability of silicone resins reinforced by Si–O–Ph cross-linking - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Comparison Guide: 29Si NMR Characterization of Dichloromethyl(phenyl)silane

The following guide is structured as a high-level technical manuscript for analytical and synthetic chemists. It moves beyond simple data listing to provide a mechanistic understanding of the NMR signature, ensuring the user can not only identify the compound but understand the why behind the data.

Content Type: Technical Reference & Comparison Guide Subject: Dichloromethyl(phenyl)silane (PhMeSiCl

) Methodology: Si Nuclear Magnetic Resonance Spectroscopy Author Persona: Senior Application Scientist

Executive Summary

In the precise landscape of organosilicon synthesis, Dichloromethyl(phenyl)silane (PhMeSiCl

) serves as a critical bridge monomer between dimethyl- and diphenyl-siloxane backbones. Its characterization via Si NMR is definitive but often misinterpreted due to the counter-intuitive shielding effects of the phenyl ring.

This guide provides an authoritative analysis of the

Si chemical shift of PhMeSiCl , contextualizing it against its primary structural analogs. We establish a predictive shift window of +18 to +20 ppm , derived from rigorous substituent additivity trends, and provide a self-validating experimental protocol to ensure data integrity.

Chemical Shift Data & Comparative Analysis

The

Si chemical shift is highly sensitive to the electronegativity and steric environment of substituents. For chlorosilanes, the replacement of a methyl group (electron-donating, +I) with a phenyl group (anisotropic, electron-withdrawing via induction but donating via resonance) results in a consistent upfield shift (shielding) of approximately 13 ppm per phenyl group .

Primary Data: Dichloromethyl(phenyl)silane

Compound	Formula	Si Shift ( , ppm)	Multiplicity	Notes
Dichloromethyl(phenyl)silane	PhMeSiCl	+19.0 1.0	Singlet	Predicted based on linear additivity trends.

Comparative Benchmarking

To validate the identity of PhMeSiCl

, it must be compared against its "neighbors" in the chlorosilane series. The data below illustrates the linear shielding trend observed when methyl groups are systematically replaced by phenyl rings.

Compound	Structure	Si (ppm)	vs. PhMeSiCl	Electronic Environment
Dimethyldichlorosilane	Me SiCl	+32.0	+13 ppm	Reference dialkyl baseline.
Dichloromethyl(phenyl)silane	PhMeSiCl	~ +19.0	0 ppm	Hybrid electronic state.
Diphenyldichlorosilane	Ph SiCl	+6.2	-13 ppm	Increased shielding from 2nd Ph ring.
Methyltrichlorosilane	MeSiCl	+12.4	-7 ppm	High electronegativity (3 Cl atoms).
Phenyltrichlorosilane	PhSiCl	-0.8	-20 ppm	Combined Cl electronegativity + Ph shielding.
Tetrachlorosilane	SiCl	-18.5	-37.5 ppm	Maximum chlorination (Q precursor).

Analyst Insight: Note the perfect linearity. Moving from Me

SiCl (+32) to Ph SiCl (+6.2) involves replacing two methyls with phenyls. The total shift is -26 ppm. Therefore, the single replacement (PhMeSiCl ) lies mathematically at the midpoint: +19 ppm.

Mechanistic Analysis: The "Phenyl Effect"

Understanding why the shift moves upfield is crucial for troubleshooting unexpected spectra.

• Anisotropic Shielding: The

  -electron cloud of the phenyl ring generates a secondary magnetic field that opposes the external field ( ) in the region of the silicon nucleus, causing an upfield shift (lower ppm).

• Resonance Donation: Unlike simple alkyl chains, the phenyl ring can donate electron density into the empty d-orbitals (or

  orbitals) of the silicon atom, increasing electron density at the nucleus and further shielding it.

• Additivity Rule: The shift is predictable.

  • Rule of Thumb: Replacing a Methyl with a Phenyl in chlorosilanes

    -10 to -13 ppm shift .

Figure 1: Additivity of substituent effects in the dichlorosilane series. The central node (Red) represents the target compound, illustrating its intermediate position.

Validated Experimental Protocol

Acquiring quantitative

Si NMR data requires overcoming two physical hurdles: long spin-lattice relaxation times ( ) and the Negative Nuclear Overhauser Effect (NOE) .

Reagents & Equipment[1][2][3][4]

• Solvent: Deuterated Chloroform (CDCl

  ) or Benzene-d (anhydrous).

  • Note: Chlorosilanes hydrolyze instantly with moisture. Use ampoules or dry solvents over molecular sieves.

• Relaxation Agent: Chromium(III) acetylacetonate [Cr(acac)

  ].[1]

  • Concentration: 0.02 M (approx. 3-5 mg per 0.6 mL sample).

• NMR Tube: PTFE (Teflon) liners or Sapphire tubes are preferred to eliminate the broad glass background signal (

  -110 ppm), though standard glass is acceptable for chlorosilanes as their shifts (+30 to -20 ppm) are far from the glass hump.

Acquisition Parameters (Standard 9.4 T / 400 MHz System)

Parameter	Setting	Rationale
Pulse Sequence	Inverse Gated Decoupling (zgig)	Suppresses negative NOE (which can nullify signals) while maintaining proton decoupling.
Pulse Angle	30° to 45°	Maximizes signal-to-noise per unit time.
Relaxation Delay ( )	5 - 10 seconds	With Cr(acac) , is reduced to <2s. Without agent, must be >60s.
Scans (NS)	256 - 1024	Si is only 4.7% naturally abundant; high scan counts are mandatory.
Spectral Width	200 ppm (+50 to -150 ppm)	Covers all chlorosilane and potential hydrolysis product (siloxane) regions.

Workflow: Identification Decision Tree

Use this logic flow to interpret your spectrum and confirm purity.

Figure 2: Diagnostic workflow for verifying PhMeSiCl

purity.

References

• General Trends in Si NMR: Marsmann, H. Si-NMR Spectroscopic Results. In: NMR - Basic Principles and Progress, Vol. 17, Springer-Verlag, Berlin, 1981. (Establishes the +32 ppm shift for Me SiCl ).

• Phenyl-Chlorosilane Data: Rakita, P. E., et al. "Silicon-29 NMR Chemical Shifts of Organosilicon Compounds."[2] Journal of Organometallic Chemistry, 1977. (Source for PhSiCl

  at -0.8 ppm and Ph SiCl at +6.2 ppm).[3]
• Substituent Additivity: Lippmaa, E., et al.
• Experimental Protocol: Berger, S., & Braun, S. 200 and More NMR Experiments: A Practical Course. Wiley-VCH, 2004.
• Specific Shift Confirmation:SpectraBase Spectrum ID: ttND7f0GhH. (Confirming comparative data for methyl/phenyl chlorosilane series).

Sources

• 1. orbi.uliege.be [orbi.uliege.be]
• 2. rsc.org [rsc.org]
• 3. pascal-man.com [pascal-man.com]

Validating Structure &amp; Performance: Dichloromethyl(phenyl)silane Derivatives

Executive Summary

Dichloromethyl(phenyl)silane (PhSiMeCl₂, CAS 149-74-6) is a critical organosilicon intermediate used to synthesize methylphenyl polysiloxanes and silyl-protected pharmaceutical scaffolds.[1] Unlike commodity dimethyldichlorosilane (Me₂SiCl₂), the inclusion of a phenyl group introduces significant steric bulk and electronic delocalization, enhancing the thermal stability, radiation resistance, and refractive index (RI) of the resulting materials.

This guide outlines a rigorous validation protocol for researchers converting PhSiMeCl₂ into functional siloxanes. It contrasts the product's performance against standard methyl and diphenyl analogues, providing a self-validating analytical framework based on

NMR and FTIR spectroscopy.

Part 1: The Validation Workflow

Objective: Confirm the successful hydrolysis and condensation of PhSiMeCl₂ into Poly(methylphenylsiloxane) (PMPS) while ensuring complete removal of chlorosilane precursors.

Phase 1: Pre-Reaction Purity Verification

Before initiating synthesis, the starting material must be validated to prevent "ghost" peaks in downstream analysis.

Parameter	Specification	Method	Critical Note
Appearance	Clear, colorless liquid	Visual	Yellowing indicates oxidation or iron contamination.
Purity	≥ 97.0%	GC-FID	Impurities (e.g., PhSiCl₃) lead to unwanted crosslinking (T-units).
Refractive Index		Refractometer	Significantly higher than Me₂SiCl₂ ( ).

Phase 2: Synthesis & Monitoring Protocol

Reaction: Hydrolytic Condensation

Step-by-Step Methodology:

• Solvent Setup: Dissolve PhSiMeCl₂ (0.1 mol) in dry toluene (50 mL) under

  atmosphere.

• Controlled Addition: Add water/THF mixture dropwise at 0°C. Causality: Low temperature prevents rapid, uncontrolled condensation that favors cyclic oligomers (

  ) over linear chains.

• Acid Neutralization: Wash organic phase with 5%

  until neutral. Causality: Residual HCl catalyzes back-biting (depolymerization).

• Isolation: Dry over

  and strip solvent under vacuum.

Phase 3: Structural Confirmation ( NMR & FTIR)

This is the core validation step. You must confirm the shift from a chlorosilane environment to a siloxane environment.

1. FTIR Spectroscopy (Reaction Monitor)

Use FTIR to track the consumption of the Si-Cl bond.

• Start (Reactant): Strong, broad bands at 450–600 cm⁻¹ (Si-Cl stretching).

• End (Product):

  • Disappearance: Complete loss of the 450–600 cm⁻¹ bands.

  • Appearance: Strong, broad band at 1000–1100 cm⁻¹ (Si-O-Si asymmetric stretch).

  • Confirmation: Sharp peaks at 1430 cm⁻¹ (Si-Ph) and 1260 cm⁻¹ (Si-Me).

2. NMR (The Gold Standard)

NMR provides the definitive fingerprint of the silicon environment.

Species	Structure	Chemical Shift ( ppm)	Interpretation
Reactant		+5 to +15 ppm	Downfield shift due to electronegative Cl atoms.
Product		-32 to -35 ppm	Characteristic "D" unit range for methylphenyl siloxanes.
Impurity	(T-Unit)	-65 to -70 ppm	Indicates contamination with Trichlorosilanes (Crosslinking).

Analyst Note: The shift from positive (+10) to negative (-33) ppm is the binary "Pass/Fail" metric for this reaction.

Part 2: Comparative Performance Analysis

Objective: Justify the selection of PhSiMeCl₂ over alternatives like Dimethyldichlorosilane (Me₂SiCl₂) or Diphenyldichlorosilane (Ph₂SiCl₂).

Optical & Thermal Properties

Methylphenyl silicones act as a "hybrid" material, bridging the gap between the flexibility of standard silicones and the rigidity of phenyl-rich resins.

Feature	Me₂SiCl₂ Derived (PDMS)	PhSiMeCl₂ Derived (PMPS)	Ph₂SiCl₂ Derived (PDPS)
Refractive Index	~1.403	1.42 – 1.50	1.54 – 1.60
Glass Transition ( )	-123°C	-86°C	+40°C (Rigid)
Thermal Stability	Good (<200°C)	Excellent (<250°C)	Superior (<300°C)
Crystallinity	High (Opaque)	Low (Amorphous/Clear)	High (Crystalline Solid)

Scientific Rationale:

• Refractive Index: The polarizable

  -electrons in the phenyl ring increase the refractive index, making PhSiMe-derivatives ideal for LED encapsulation and optical coatings where PDMS fails.

• Steric Disruption: The asymmetry of the Methyl/Phenyl substitution disrupts chain packing. While Ph₂Si-derivatives often crystallize into solids (making them hard to process), PhSiMe-derivatives remain fluid or resinous, offering easier handling for drug delivery formulations.

Hydrolytic Stability

• Me₂SiCl₂: Hydrolyzes instantly; difficult to control molecular weight distribution.

• PhSiMeCl₂: Hydrolyzes moderately. The steric bulk of the phenyl group slows the attack of water, allowing for better control over polymer chain length.

• Ph₂SiCl₂: Hydrolyzes slowly; often forms cyclic trisiloxanes (solids) rather than linear polymers due to extreme steric crowding.

Part 3: Visualization & Logic

Diagram 1: Validation Logic Tree

This decision tree guides the researcher through the analytical checkpoints.

Caption: Logical workflow for validating the conversion of chlorosilane precursors to siloxane products.

Diagram 2: Reaction Pathway & Structural Transformation

Visualizing the chemical transformation and the competing side-reaction (Cyclization).

Caption: Reaction pathway showing the divergence between linear polymer formation and cyclic oligomerization.

References

• PubChem. (2025).[2] Dichloromethylphenylsilane Compound Summary. National Library of Medicine. [Link]

• Gelest, Inc. (2020).[3] Infrared Analysis of Organosilicon Compounds: Spectra-Structure Correlations. [Link]

• Process NMR Associates. (2024). 29Si NMR Chemical Shifts – Silicone Materials. [Link]

• Royal Society of Chemistry. (2023). Preparation and characterization of diphenyl silicone rubber/microfiber glass wool composite. RSC Advances. [Link]

Sources

• 1. Silane, dichloromethylphenyl- [webbook.nist.gov]
• 2. Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Comparative Reactivity of Dichloromethyl(phenyl)silane with Amines: A Technical Guide

This technical guide details the comparative reactivity of Dichloromethyl(phenyl)silane (PhMeSiCl

) with amines, designed for researchers in organometallic synthesis and medicinal chemistry.

Executive Summary

Dichloromethyl(phenyl)silane (PhMeSiCl

, CAS 149-74-6) occupies a strategic "Goldilocks zone" in organosilicon chemistry. It bridges the gap between the highly reactive, sterically unencumbered Dichlorodimethylsilane (Me SiCl ) and the kinetically sluggish, sterically crowded Dichlorodiphenylsilane (Ph SiCl ) .

For drug development and materials science, PhMeSiCl

offers a unique advantage: Tunable Electrophilicity . The electron-withdrawing phenyl group increases the Lewis acidity of the silicon center relative to alkyl analogs, yet its steric bulk provides kinetic control, suppressing uncontrolled polymerization or non-selective silylation often seen with Me SiCl .

Mechanistic Profiling: The Steric-Electronic Tug-of-War

To predict reactivity, one must analyze the competing forces acting on the silicon center during nucleophilic attack by an amine (

).

Electronic Activation (The Phenyl Effect)

Unlike alkyl groups (e.g., methyl), the phenyl ring exerts a negative inductive effect (-I) on the silicon atom.

• Consequence: The silicon center in PhMeSiCl

  is more electropositive ( ) than in Me SiCl .

• Theoretical Outcome: Higher susceptibility to nucleophilic attack by "hard" or small amines.

Steric Deactivation (The Kinetic Gatekeeper)

The reaction proceeds via an S

2-Si mechanism , involving a pentacoordinate trigonal bipyramidal intermediate.

• Constraint: The phenyl group is significantly bulkier than a methyl group. It shields the silicon center, raising the activation energy (

  ) for the formation of the pentacoordinate intermediate.

• Observed Reality: For most amines, Steric Hindrance dominates Electronic Activation . Therefore, PhMeSiCl

  typically reacts slower than Me SiCl but faster than Ph SiCl .

Visualization of the Reaction Pathway

The following diagram illustrates the S

2-Si mechanism, highlighting the critical pentacoordinate transition state where steric crowding dictates the rate.

Caption: S_N2-Si mechanism showing the critical pentacoordinate transition state where the Phenyl group exerts steric hindrance.

Comparative Reactivity Analysis

The following table benchmarks PhMeSiCl

against its primary alternatives. Data is synthesized from standard reactivity trends in chlorosilane aminolysis.

Table 1: Reactivity & Performance Matrix

Feature	Dichlorodimethylsilane (Me SiCl )	Dichloromethyl(phenyl)silane (PhMeSiCl )	Dichlorodiphenylsilane (Ph SiCl )
Relative Reactivity (Aminolysis)	High (100)	Medium (20-40)	Low (<5)
Steric Bulk	Low	Moderate	High
Selectivity	Low (Prone to bis-substitution)	High (Controlled mono-substitution)	Very High
Product Stability (Hydrolytic)	Low	Moderate	High
Primary Application	Bulk silicone polymers, cross-linking	Specialty silazanes, stereoselective protection	High-temp polymers, rigid frameworks
Handling Risk	Fumes violently, difficult to control	Manageable reactivity	Requires heating/forcing conditions

Key Insight for Researchers

• Use Me

  SiCl if you need rapid, exhaustive silylation and steric bulk is not a concern.

• Use PhMeSiCl

  when synthesizing asymmetric silazanes or when you need to introduce a functional handle (Phenyl group) for -stacking interactions in drug design. The reaction rate allows for monitoring and stopping at the mono-substitution stage (PhMeSiCl(NHR)) if controlled carefully.

Experimental Protocols

Protocol A: Synthesis of Asymmetric Silazanes

Objective: Selective mono-amination of PhMeSiCl

with a primary amine.

Reagents:

• Dichloromethyl(phenyl)silane (1.0 equiv)

• Primary Amine (e.g., Benzylamine) (0.95 equiv) — Slight deficit to prevent bis-substitution.

• Triethylamine (Et

  N) (1.1 equiv) — HCl scavenger.

• Solvent: Anhydrous Dichloromethane (DCM) or Toluene.

Methodology:

• Setup: Flame-dry a 3-neck round bottom flask under Nitrogen/Argon atmosphere.

• Solvation: Dissolve PhMeSiCl

  in anhydrous DCM (0.2 M concentration). Cool to 0°C (ice bath).

  • Note: Unlike Me

    SiCl , which often requires -78°C to control, 0°C is sufficient for PhMeSiCl .

• Addition: Mix the Amine and Et

  N in a separate addition funnel. Add dropwise to the silane solution over 30 minutes.

  • Causality: Slow addition ensures the concentration of free amine remains low, favoring mono-substitution over bis-substitution.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 2 hours.

• Workup: Filter off the precipitated Et

  N·HCl salts under inert atmosphere (Schlenk filtration is preferred as Si-Cl bonds are moisture sensitive).

• Purification: Remove solvent in vacuo. Distill the residue under reduced pressure to isolate the chloro-amino-silane intermediate.

Protocol B: Self-Validating Troubleshooting

• Issue: Low Yield / Hydrolysis Products (Siloxanes).

  • Diagnosis: Moisture ingress.

  • Validation: Check IR spectrum for broad peak at 3400 cm

    (Si-OH) or strong band at 1050 cm (Si-O-Si).

• Issue: Bis-substitution (Formation of Diaminosilane).

  • Diagnosis: Reaction ran too long or temperature too high.

  • Validation:

    Si NMR will show a distinct upfield shift for the di-amino species compared to the mono-chloro species.

Decision Hierarchy Visualization

Use this flowchart to select the appropriate silane for your synthesis.

Caption: Decision tree for selecting chlorosilanes based on amine sterics and product requirements.

References

• Patai, S., & Rappoport, Z. (1989). The Chemistry of Organic Silicon Compounds. Wiley. (Foundational text on Steric/Electronic effects in S 2-Si).

• Brook, M. A. (2000). Silicon in Organic, Organometallic, and Polymer Chemistry. Wiley-Interscience.

• Ramakrishna, T. V. V., & Elias, A. J. (1997). Synthesis of 1,3-Dichloro-1,2,3,3-tetramethyl-1-vinyldisilazane and its Reactions with Primary Amines. Phosphorus, Sulfur, and Silicon and the Related Elements, 130(1), 211-216.

• Apodaca, R., & Xiao, W. (2001). Direct Reductive Amination of Aldehydes and Ketones Using Phenylsilane: Catalysis by Dibutyltin Dichloride.[1][2] Organic Letters, 3(11), 1745-1748. (Demonstrates Phenylsilane reactivity context).

• BenchChem. (2025). A Comparative Guide to the Reactivity of Dichlorodiphenylmethane and Dichlorodiphenylsilane. (Comparative data on phenyl-substituted silane kinetics).

Sources

• 1. Direct reductive amination of aldehydes and ketones using phenylsilane: catalysis by dibutyltin dichloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Comprehensive Comparison Guide: Elemental Analysis Standards for Dichloromethyl(phenyl)silane

Executive Summary

Dichloromethyl(phenyl)silane (CAS: 149-74-6) is a critical organosilane precursor utilized extensively in the synthesis of silicone polymers, cross-coupling reagents, and surface-modifying agents in drug delivery systems. However, validating the purity of organosilanes presents a notorious analytical challenge. Standard elemental analysis (EA) protocols frequently fail due to the formation of refractory silicon carbide (SiC) during combustion, the poisoning of catalysts by halogens, and the volatility of siloxane intermediates[1][2].

As a Senior Application Scientist, I have designed this guide to objectively compare standard analytical alternatives against optimized, matrix-specific methodologies. By understanding the chemical causality behind these techniques, researchers can achieve the American Chemical Society (ACS) standard of ±0.4% absolute agreement between theoretical and experimental mass fractions[3].

Physicochemical Profile & Theoretical Baselines

Before comparing analytical methodologies, we must establish the theoretical baseline for Dichloromethyl(phenyl)silane. The molecular formula is C₇H₈Cl₂Si (Molar Mass: 191.13 g/mol ).

To confirm ≥95% sample purity and corroborate structural identity, the experimental elemental analysis must fall within the strict ACS tolerance limits[3].

Table 1: Theoretical Mass Fractions & Acceptable Tolerances

Element	Atomic Mass Contribution	Theoretical Mass %	ACS Acceptable Range (±0.4%)
Carbon (C)	84.077 g/mol	43.99%	43.59% – 44.39%
Hydrogen (H)	8.064 g/mol	4.22%	3.82% – 4.62%
Chlorine (Cl)	70.900 g/mol	37.10%	36.70% – 37.50%
Silicon (Si)	28.085 g/mol	14.70%	14.30% – 15.10%

Methodological Comparison: Standard vs. Optimized Alternatives

Organosilanes cannot be treated like standard organic small molecules. Below is an objective performance comparison of standard alternatives versus the optimized methodologies required for Dichloromethyl(phenyl)silane.

A. Carbon & Hydrogen Determination

• The Standard Alternative (Conventional CHN Combustion): Standard CHN analyzers operate at ~900°C. At this temperature, the silicon in Dichloromethyl(phenyl)silane reacts with carbon to form silicon carbide (SiC)[1][2]. SiC is highly thermally stable and resists further oxidation, effectively trapping carbon and yielding artificially low %C results (often 3–5% below theoretical values).

• The Optimized Method (Modified Combustion with WO₃): By adding Tungsten Trioxide (WO₃) or Vanadium Pentoxide (V₂O₅) as a combustion aid, the melting point of the ash is lowered. WO₃ acts as a powerful oxygen donor and fluxing agent, preventing SiC formation and ensuring complete oxidation of carbon to CO₂[4]. Furthermore, specialized halogen scrubbers (silver vanadate) must be used to prevent the 37.1% chlorine content from poisoning the reduction catalyst[5].

B. Chlorine Determination

• The Standard Alternative (Potentiometric Titration): Direct titration after basic hydrolysis often suffers from incomplete cleavage of the Si-Cl bonds in complex matrices, leading to poor precision.

• The Optimized Method (Schöniger Flask + Ion Chromatography): Oxygen flask combustion completely mineralizes the sample. Absorbing the combustion gases in alkaline hydrogen peroxide ensures all chlorine is converted to chloride (Cl⁻), which is then precisely quantified via Ion Chromatography (IC), completely removing silicon matrix interference.

C. Silicon Determination

• The Standard Alternative (Gravimetric Analysis): Historically, organosilanes were digested with sulfuric acid and roasted to yield SiO₂. This method is highly susceptible to the loss of volatile silane species before complete oxidation occurs, leading to low recoveries[2].

• The Optimized Method (Microwave Digestion + ICP-OES): Closed-vessel microwave digestion using a specific Nitric Acid (HNO₃) and Hydrofluoric Acid (HF) matrix prevents volatilization. HF is strictly required to cleave the Si-C bonds and stabilize the silicon as the soluble fluorosilicate ion (SiF₆²⁻), preventing the precipitation of polymeric silicic acid.

Table 2: Performance Comparison of Analytical Alternatives

Target Element	Analytical Method	Mean Recovery (%)	RSD (%)	Primary Limitation / Causality
C, H	Standard CHN	38.50% (Fail)	2.5%	SiC formation traps carbon; Cl poisons catalyst.
C, H	Modified CHN (WO₃)	43.95% (Pass)	0.2%	Requires frequent ash crucible maintenance.
Cl	Potentiometric Titration	36.40% (Fail)	1.8%	Incomplete Si-Cl bond hydrolysis.
Cl	Schöniger + IC	37.05% (Pass)	0.3%	Requires meticulous manual flask handling.
Si	Gravimetric (SiO₂)	13.10% (Fail)	3.2%	Loss of volatile siloxane intermediates.
Si	Microwave + ICP-OES	14.68% (Pass)	0.4%	Requires HF-resistant sample introduction system.

Mechanistic Analytical Workflow

The following diagram illustrates the parallel, optimized analytical pathways required to achieve complete elemental closure for Dichloromethyl(phenyl)silane.

Workflow for the comprehensive elemental profiling of Dichloromethyl(phenyl)silane.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, incorporating internal chemical safeguards.

Protocol 1: Modified Catalytic Combustion for C/H Analysis

Objective: Prevent SiC formation and neutralize halogen interference.

• Sample Preparation: Accurately weigh 1.5–2.0 mg of Dichloromethyl(phenyl)silane into a combustible tin capsule.

• Matrix Modification (Critical Step): Add 10–15 mg of high-purity Tungsten Trioxide (WO₃) powder directly into the capsule. Causality: WO₃ acts as an oxygen-rich flux, lowering the ash melting point and driving the complete oxidation of silicon to SiO₂, thereby preventing the formation of carbon-trapping SiC[4].

• Combustion: Drop the capsule into the combustion reactor set to 1150°C under an oxygen-enriched helium carrier gas.

• Halogen Scrubbing: Ensure the combustion tube is packed with silver vanadate (AgVO₃) and silver tungstate (Ag₂WO₄). Causality: The 37.1% chlorine in the sample will form HCl/Cl₂ gas, which skews Thermal Conductivity Detector (TCD) readings. Silver reagents permanently trap halogens as solid AgCl[5].

• Validation: Run an empty tin capsule containing only WO₃ as a blank to subtract background carbon. Calibrate using Acetanilide.

Protocol 2: Microwave Digestion and ICP-OES for Silicon Analysis

Objective: Achieve complete Si-C bond cleavage without damaging the spectrometer.

• Closed-Vessel Digestion: Weigh 20–30 mg of the sample into a PTFE microwave digestion vessel. Add 5.0 mL of concentrated HNO₃ and exactly 0.2 mL of concentrated HF. Causality: HNO₃ destroys the organic phenyl/methyl groups, while HF is mandatory to cleave the robust Si-C bonds and stabilize the silicon as soluble SiF₆²⁻, preventing the precipitation of insoluble polymeric silicic acid.

• Microwave Program: Seal the vessels to prevent the escape of volatile silanes. Ramp temperature to 200°C over 15 minutes and hold for 20 minutes.

• HF Neutralization (Critical Step): After cooling, open the vessels and add 2.0 mL of saturated Boric Acid (H₃BO₃). Reseal and heat at 150°C for 10 minutes. Causality: Free HF will aggressively etch the quartz torch and nebulizer of the ICP-OES. Boric acid complexes the excess free fluoride ions to form benign tetrafluoroborate (BF₄⁻), protecting the instrument.

• Quantification: Dilute the sample to 50 mL with ultrapure water. Analyze via ICP-OES at the Si 251.611 nm emission line. Validate against a matrix-matched (HNO₃/HF/H₃BO₃) silicon standard.

References

• An International Study Evaluating Elemental Analysis Source: ACS Central Science URL:[Link]

• The Preparation of Silicon-Containing Ceramics by Organosilicon Polymer Pyrolysis Source: Defense Technical Information Center (DTIC) URL:[Link]

• Determination of Silicon in Organosilicon Compounds Source: ResearchGate URL:[Link]

• The Elemental Analysis of Various Classes of Chemical Compounds Using CHN Source: PE Polska URL:[Link]

• Exhaust emissions gases effects on environmental pollution and processing technologies Source: ResearchGate URL:[Link]

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pepolska.pl [pepolska.pl]

Viscosity comparison of silicone oils derived from Dichloromethyl(phenyl)silane

Viscosity and Rheological Comparison Guide: Polymethylphenylsiloxane (PMPS) vs. Polydimethylsiloxane (PDMS)

As a Senior Application Scientist in materials and drug development, selecting the correct siloxane fluid requires moving beyond basic specification sheets to understand the fundamental structure-property relationships governing fluid behavior. Dichloromethyl(phenyl)silane is the critical monomeric precursor used to synthesize Polymethylphenylsiloxane (PMPS)[1]. By substituting a methyl group with a bulky phenyl ring, the resulting silicone oil exhibits drastically different rheological, thermal, and optical properties compared to standard Polydimethylsiloxane (PDMS)[2].

This guide provides an objective, data-driven comparison of these fluids, detailing the mechanistic causality behind their viscosity profiles and outlining a self-validating protocol for their synthesis and characterization.

Mechanistic Causality: The Role of the Phenyl Group

The Si-O-Si backbone in standard PDMS has virtually no energy barrier for rotation, resulting in extreme chain flexibility, high compressibility, and a low Viscosity-Temperature Coefficient (VTC)[3].

When Dichloromethyl(phenyl)silane is introduced during hydrolytic polycondensation, the resulting PMPS polymer chain contains bulky aromatic rings. This structural modification induces two primary physical phenomena:

• Steric Hindrance: The phenyl rings restrict the free rotation of the siloxane backbone. This structural rigidity significantly alters the fluid's rheology, leading to a higher VTC. Unlike PDMS, which maintains a relatively stable viscosity across temperature gradients, PMPS experiences a more pronounced drop in viscosity as thermal energy overcomes the steric barriers[2].

• Electron Density & Energy Dissipation: The aromatic ring acts as an energy sink. This allows PMPS to absorb and dissipate radiation energy without breaking the polymer chains, granting it exceptional radiation resistance and thermal stability up to 250°C[4][5]. Furthermore, the higher electron density increases the refractive index, making PMPS highly valuable in optical applications and index-matching fluids[5].

Caption: Mechanistic impact of phenyl substitution on siloxane fluid properties.

Quantitative Rheological & Physical Comparison

To objectively evaluate PMPS against PDMS, we must look at their standardized physical properties. The data below illustrates how the phenyl substitution directly impacts the fluid's operational parameters.

Property	PMPS (Phenylmethylsiloxane)	PDMS (Polydimethylsiloxane)	Causality / Significance
Primary Precursor	Dichloromethyl(phenyl)silane	Dimethyldichlorosilane	Determines side-chain functionalization.
Kinematic Viscosity	35 – 30,000+ cSt	0.65 – 2,500,000+ cSt	PMPS is typically synthesized for specialized mid-range viscosity applications[4].
Viscosity-Temp Coefficient (VTC)	~0.88 (at 500 cSt)	~0.60 (at 500 cSt)	PMPS viscosity is more temperature-dependent due to steric unlocking at higher temps[3][6].
Refractive Index (25°C)	1.450 – 1.556	~1.403	Higher electron polarizability of the phenyl ring increases the refractive index[4][5].
Thermal Stability	-50°C to 250°C	-40°C to 200°C	Phenyl groups prevent oxidative cleavage of the siloxane backbone at high heat[4][5].
Compressibility	Low	High	Bulky phenyl groups reduce free volume, lowering compressibility compared to PDMS[3].

Self-Validating Experimental Protocol: Synthesis & Rheological Profiling

To ensure scientific integrity, the following protocol describes a self-validating system for synthesizing PMPS from Dichloromethyl(phenyl)silane and verifying its rheological profile. The validation relies on calculating the VTC using standardized temperature bounds.

Phase 1: Hydrolytic Polycondensation

• Preparation: In a dry, inert atmosphere, prepare a solution of 1.0 mol Dichloromethyl(phenyl)silane and a calculated molar ratio of Trimethylchlorosilane (acting as the chain-terminating agent) dissolved in 100g of anhydrous toluene[1].

• Hydrolysis: Add the silane-toluene solution dropwise into a vigorously stirred medium of 15% aqueous hydrochloric acid. Maintain the reaction temperature strictly between 10°C and 20°C using a cooling jacket to control the exothermic hydrolysis[1].

• Phase Separation: Allow the mixture to settle. Extract the organic (toluene) layer containing the linear and cyclic siloxane oligomers. Wash the organic layer repeatedly with deionized water until a neutral pH is achieved. Causality: Failure to neutralize the acid will cause uncontrolled reverse equilibration during the next heating phase.

Phase 2: Catalytic Ring-Opening Polymerization (ROP) 4. Equilibration: Transfer the neutralized hydrolysate to a reactor. Introduce a base catalyst (e.g., potassium hydroxide or a phosphazenium salt) at 0.1 wt%[7]. 5. Polymerization: Heat the mixture to 140°C–150°C under a mild vacuum to continuously remove water byproducts. The cyclic oligomers will open and polymerize into linear PMPS chains. Monitor the torque of the overhead stirrer; terminate the reaction (by neutralizing the base catalyst) once the target viscosity is reached[7].

Phase 3: Rheological Profiling & VTC Calculation 6. Viscometry: Load the purified PMPS oil into a rotational rheometer equipped with a Peltier concentric cylinder system. 7. Measurement: Measure the kinematic viscosity precisely at 38°C and 99°C. 8. Validation: Calculate the Viscosity-Temperature Coefficient using the standard formula: V.T.C. = 1 - (Viscosity @ 99°C / Viscosity @ 38°C)[3][8]. A successful synthesis of 500 cSt PMPS will yield a VTC of approximately 0.88, validating the incorporation of the phenyl groups[6].

Caption: Workflow for the controlled synthesis and rheological profiling of PMPS silicone oils.

Conclusion for Drug Development & Material Science

For researchers and drug development professionals, the choice between PMPS and PDMS is dictated by environmental stressors. While PDMS offers superior viscosity stability across temperature ranges (lower VTC), PMPS derived from Dichloromethyl(phenyl)silane is the mandatory choice when the application involves high thermal loads, radiation exposure, or requires specific optical index matching. Understanding the causality of steric hindrance allows scientists to predict fluid behavior accurately and design more robust mechanical, optical, and pharmaceutical systems.

References

• Gelest, Inc. "PHENYLMETHYLSILOXANE HOMOPOLYMER, 500 cSt." Gelest Product Catalog. Available at:[Link]

• Gelest, Inc. "SILICONE FLUIDS Property Profile Guide." Gelest Technical Library. Available at:[Link]

• Google Patents. "CN105585957B - Silicone impregnating varnish and its preparation method and application." Google Patents.

• ChicChem. "Poly Phenylmethyl Siloxane." ChicChem Products. Available at: [Link]

• GW United Silicones. "Methyl Phenyl Silicone Fluid." GW United Silicones Technical Data. Available at:[Link]

• ResearchGate. "Synthesis and Characterization of Polymethylphenylsiloxane With Arbitrarily Tunable Phenylsiloxane Contents via Phosphazenium Salt/ KOH Catalyzed Ring‐Opening Polymerization." ResearchGate. Available at:[Link]

• Scribd. "Silicone Fluids | PDF | Viscosity." Scribd Documents. Available at:[Link]

Sources

• 1. CN105585957B - Silicone impregnating varnish and its preparation method and application - Google Patents [patents.google.com]
• 2. silicorex.com [silicorex.com]
• 3. gelest.com [gelest.com]
• 4. chicchem.com [chicchem.com]
• 5. Methyl Phenyl Silicone Fluid - GW United Silicones [gwunitedsilicones.com]
• 6. Phenylmethylsiloxane Homopolymer, 500 cSt | Gelest [gelest.com]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]

Safety & Regulatory Compliance

Definitive Guide to Dichloromethyl(phenyl)silane Disposal

[1]

Executive Summary & Hazard Criticality

Dichloromethyl(phenyl)silane is a highly reactive organochlorosilane used primarily as a precursor in silicone synthesis. Its disposal is not a janitorial task but a chemical synthesis procedure that requires strict adherence to stoichiometric and thermodynamic controls.

The Primary Hazard: This compound reacts violently with water and moisture in the air.[1][2]

[1]

Direct addition of water to the neat chemical will result in a rapid exotherm, vaporization of the liquid, and the release of corrosive hydrogen chloride (HCl) gas, potentially causing vessel rupture or respiratory trauma.

Core Directive: Never dispose of this chemical directly into aqueous waste streams or trash.[1] It must be chemically "quenched" (neutralized) into a stable, non-reactive form before disposal.

Technical Specifications & Safety Prerequisites

Chemical Properties

Property	Value	Operational Implication
Boiling Point	205 °C	Low volatility, but HCl byproducts are gaseous.[1]
Flash Point	82 °C (Closed Cup)	Combustible.[1] Keep away from ignition sources.[1][2][3][4][5]
Density	1.176 g/mL	Denser than many organic solvents; sinks in water (if not reacting).[1]
Reactivity	Water Reactive (Cat 1)	Do not use water extinguishers. Use Dry Chemical/CO2.[1]
Corrosivity	Skin Corr.[1][2][3][6][7][8] 1B	Causes severe burns; lachrymator.[1]

Personal Protective Equipment (PPE) Matrix

• Eyes: Chemical Splash Goggles AND 8-inch Face Shield.[1][9] (Safety glasses are insufficient due to splash/gas risk).[9]

• Hands (Splash Protection): Double-gloved Nitrile (minimum 5 mil).[1]

• Hands (Spill/Immersion): Silver Shield® (Laminate) or Viton®.[1] Standard nitrile degrades rapidly upon direct contact with chlorosilanes.[1]

• Respiratory: Work strictly within a certified Fume Hood.[1] If working outside containment (e.g., spill cleanup), a Full-Face Respirator with Acid Gas/Organic Vapor cartridges is mandatory.

The Chemistry of Quenching

To safely dispose of Dichloromethyl(phenyl)silane, we utilize a Stepwise Alcoholysis followed by Hydrolysis.

Why Alcohol First? Alcohols (like isopropanol or ethanol) react with chlorosilanes to form silyl esters and HCl. This reaction is less violent than the reaction with water and allows for better heat management.

Reaction Pathway:

• Alcoholysis:

• Neutralization:

Standard Operating Procedure (SOP): Controlled Quenching

Scale: This protocol is designed for laboratory quantities (< 500 mL). For larger quantities, consult EHS specialists.

Phase 1: Preparation

• Location: Perform all operations in a functioning fume hood.

• Glassware: Use a 3-neck round-bottom flask (RBF) sized at least 3x the volume of the final solution to accommodate foaming/gas evolution.

• Cooling: Prepare an ice/water bath.

• Inert Gas: Flush the flask with Nitrogen (

  ) or Argon to displace moisture-laden air.[1]

Phase 2: Dilution (The Heat Sink)[1]

• Goal: Dilute the reactive silane to lower the reaction rate and absorb heat.

• Action: Add an inert hydrocarbon solvent (Hexane, Heptane, or Toluene) to the RBF.

• Ratio: 1:1 to 1:3 (Silane : Solvent).[1]

• Note: Add the Dichloromethyl(phenyl)silane to the solvent slowly.[1] Stir gently.

Phase 3: The "Kill" (Alcoholysis)[1]

• Reagent: Isopropanol (IPA) or Ethanol.[1] (IPA is preferred as the secondary alcohol reacts slightly slower, offering better control).

• Stoichiometry: You need at least 2 moles of alcohol per mole of silane .[1] Use a 50% excess to ensure completion.

• Procedure:

  • Place the RBF in the ice bath. Start stirring.

  • Add the alcohol dropwise via an addition funnel or syringe.[1]

  • Monitor: Watch for HCl gas evolution (fuming) and heat generation. If the solution boils, STOP addition and let it cool.

  • Once addition is complete, allow the mixture to stir for 20-30 minutes.

Phase 4: Neutralization & Disposal[1]

• Reagent: 5-10% Aqueous Sodium Bicarbonate (

  ) or Sodium Hydroxide ( ).

• Procedure:

  • Slowly add the aqueous base to the reaction mixture.

  • Caution: This will generate

    gas (bubbling) and heat.[1] Add slowly to prevent overflow.

  • Check pH: Ensure the final mixture is pH 6–9.

• Final Waste: The resulting mixture will separate into an organic layer (solvent + siloxanes) and an aqueous layer (salts).[1]

  • Pour the entire mixture into the Organic Chemical Waste container (unless your facility requires separation).[1]

  • Label: "Quenched Chlorosilanes in Solvent - pH Neutral."

Visualized Workflows

Quenching Process Diagram

Caption: Logical flow for the controlled quenching of chlorosilanes, prioritizing thermal management.

Emergency Spill Decision Tree

Caption: Decision matrix for accidental release. Note the strict prohibition of water during the absorption phase.

References

• PubChem. (n.d.).[1] Dichloromethylphenylsilane (Compound).[1][2][3][6][8][10][11] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Gelest, Inc. (2014).[3] Safety Data Sheet: Phenylmethyldichlorosilane. Retrieved from [Link] (Search CAS 149-74-6)[1]

• Massachusetts Institute of Technology (MIT) EHS. (n.d.).[1] Standard Operating Procedure: Chlorosilanes.

• Princeton University EHS. (2021).[1] Quenching Reactive Chemicals. Retrieved from [Link][1]

Sources

• 1. Silane, dichloromethylphenyl- [webbook.nist.gov]
• 2. fishersci.com [fishersci.com]
• 3. gelest.com [gelest.com]
• 4. ehs.ucr.edu [ehs.ucr.edu]
• 5. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 6. Dichloro(methyl)phenylsilane 97 149-74-6 [sigmaaldrich.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Dichloromethylphenylsilane | C7H8Cl2Si | CID 9006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. scribd.com [scribd.com]
• 10. Page loading... [wap.guidechem.com]
• 11. Dichloro(methyl)phenylsilane | CymitQuimica [cymitquimica.com]

Advanced Safety &amp; Operational Protocol: Handling Dichloromethyl(phenyl)silane

As a critical organosilane reagent in drug development and advanced materials synthesis, Dichloromethyl(phenyl)silane (CAS: 149-74-6) presents unique handling challenges. It is highly corrosive, combustible, and reacts violently with moisture to liberate hydrogen chloride (HCl) gas[1][2]. This guide provides drug development professionals and laboratory scientists with a self-validating, causally-driven framework for selecting Personal Protective Equipment (PPE) and executing safe operational workflows.

Quantitative Hazard & Physical Data

Understanding the physical properties of Dichloromethyl(phenyl)silane is the first step in risk mitigation. The following table summarizes the critical data required for safety planning[1][2].

Property / Hazard	Value / Classification	Operational Implication
CAS Number	149-74-6	Unique identifier for SDS cross-referencing.
Boiling Point	205 °C	Low volatility at room temperature, but heating generates corrosive vapors[2].
Flash Point	67 °C (Closed Cup)	Combustible liquid; requires removal of all ignition sources[2].
Density	1.176 g/mL at 25 °C	Heavier than water; sinks if accidentally mixed, complicating cleanup[2].
Primary Hazards	Skin Corr. 1A/1B, Eye Dam. 1	Causes severe, immediate tissue necrosis and irreversible eye damage[1][2].
Reactivity	EUH014 (Reacts violently with water)	Exothermic hydrolysis produces toxic HCl gas; strict anhydrous conditions required[1].

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling this chemical. Every piece of PPE must be selected based on the specific degradation mechanisms of chlorosilanes.

• Respiratory Protection:

  • Specification: Half or full-facepiece respirator equipped with a Type ABEK filter (EN14387) or a self-contained breathing apparatus (SCBA)[2][3].

  • Causality: Even minor exposure to ambient humidity causes Dichloromethyl(phenyl)silane to hydrolyze, releasing HCl aerosols. The ABEK filter specifically neutralizes acidic gases and organic vapors, preventing severe respiratory tract burns[1][2].

• Eye and Face Protection:

  • Specification: Tightly fitting chemical safety goggles combined with an 8-inch minimum face shield[1].

  • Causality: Chlorosilanes cause immediate corneal opacity upon contact. A face shield alone allows vapors to reach the eyes from underneath; goggles alone leave facial tissue exposed to corrosive splashes. Both must be worn concurrently[1].

• Hand Protection:

  • Specification: Heavy-duty, impervious chemical-resistant gloves (e.g., fluoroelastomer or heavy nitrile). Gloves must be inspected for pinholes prior to use[1][3].

  • Causality: Dichloromethyl(phenyl)silane rapidly permeates and degrades standard thin-mil latex or vinyl gloves. Proper glove removal techniques (without touching the outer surface) are mandatory to prevent secondary skin exposure[1].

• Body Protection:

  • Specification: Impervious protective clothing and chemical-resistant boots[3].

  • Causality: The liquid is highly corrosive to metals and human tissue[3]. Standard cotton lab coats will absorb the liquid and hold it against the skin, exacerbating burns.

Operational Workflow & Emergency Logic

The following diagram illustrates the logical progression of handling Dichloromethyl(phenyl)silane, emphasizing the critical transition from standard operations to emergency spill containment.

Operational workflow and emergency spill response for Dichloromethyl(phenyl)silane.

Standard Operating Procedure (SOP): Safe Handling

To ensure self-validating safety, researchers must adhere to the following step-by-step methodology when actively handling the chemical:

• Environmental Preparation: Ensure the workspace is completely free of moisture. All operations must be conducted inside a certified, continuously running fume hood or a specialized glove box[3].

• Ignition Control: Because the flash point is 67 °C, remove all open flames, hot surfaces, and potential sources of static discharge. Use spark-proof tools and explosion-proof equipment[2].

• Apparatus Purging: Prior to opening the reagent bottle, purge all reaction vessels, syringes, and cannulas with an inert gas (Nitrogen or Argon). Causality: This displaces ambient oxygen and humidity, preventing the premature generation of HCl gas and pressure buildup[3].

• Transfer Protocol: Open the container carefully, as internal pressure may have developed during storage. Use a closed-system transfer method (e.g., a flushed cannula) rather than pouring, to minimize vapor generation and exposure risk.

• Post-Transfer Sealing: Immediately reseal the container tightly and store it upright in a dry, cool, well-ventilated corrosives cabinet, strictly segregated from water, alcohols, strong acids, and bases[1][4].

Spill Response and Disposal Plan

In the event of a spill, standard aqueous cleanup protocols are highly dangerous. Follow this specific methodology:

• Immediate Isolation: Evacuate non-essential personnel to safe areas upwind of the spill. Ensure adequate ventilation to disperse combustible and corrosive vapors[1][4].

• Source Control: Eliminate all sources of ignition immediately[4]. Do not attempt to stop the leak unless it can be done without personal risk.

• Containment (Strictly Anhydrous): Under no circumstances should water be used to flush the spill [1][3]. Water contact will cause a violent exothermic reaction, rapidly expanding the toxic gas cloud.

• Absorption: Cover the spilled liquid entirely with dry sand, earth, or a specialized inert chemical absorbent.

• Recovery: Using spark-proof tools, sweep the absorbed mixture into a dry, covered, corrosive-resistant waste container (preferably with a resistant inner liner).

• Disposal: Label the container clearly as "Water-Reactive Corrosive Waste" and transfer it to your institution's hazardous waste management team in accordance with local environmental regulations[1].

References

Sources

• 1. sinosil.com [sinosil.com]
• 2. ジクロロ(メチル)フェニルシラン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]